2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide

Core Science & Biosynthesis

Technical Whitepaper: Profiling and Application of 2-Amino-N-(cyclobutylmethyl)ethane-1-sulfonamide in Drug Discovery

Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Pharmacokinetics Researchers

Executive Summary

In the modern landscape of small-molecule drug discovery, the strategic selection of bifunctional building blocks is critical for navigating the complex multi-parameter optimization (MPO) space. 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide (often supplied as a hydrochloride salt, CAS 1311315-06-6) represents a highly versatile, sp3-rich intermediate[1]. By combining a reactive primary amine with a bioisosteric sulfonamide core and a metabolically stable cyclobutane ring, this compound serves as a premium scaffold for developing kinase inhibitors, GPCR ligands, and protease transition-state mimics.

This guide provides an authoritative analysis of its physicochemical properties, synthetic utility, and standardized protocols for its incorporation into high-throughput library synthesis.

Structural and Physiochemical Profiling

The architectural brilliance of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide lies in its modularity. It is essentially a derivatized analog of taurinamide, where the sulfonamide nitrogen is alkylated with a cyclobutylmethyl moiety.

Causality of Structural Features:

• Cyclobutylmethyl Group: The incorporation of a cyclobutane ring significantly increases the fraction of sp3-hybridized carbons (

  ) compared to planar aromatic substituents. The puckered conformation of cyclobutane provides a unique spatial vector that enhances lipophilicity without the severe entropic penalties associated with highly flexible straight-chain alkyls. Furthermore, it avoids the metabolic liabilities (e.g., rapid oxidative degradation by CYP450 enzymes) often seen with electron-rich aromatic rings.

• Ethane-1-sulfonamide Core: Sulfonamides are classic bioisosteres for amides. They possess a tetrahedral geometry that excellently mimics the transition state of peptide bond hydrolysis, making them ideal for protease inhibitor design. The ethane linker provides just enough flexibility to allow the primary amine to act as a solvent-exposed handle or a deep-pocket hydrogen bond donor.

• Salt Form Stability: The compound is predominantly utilized as a hydrochloride salt (CAS 1311315-06-6) rather than the free base (CAS 1095505-14-8) to prevent auto-condensation and oxidative degradation during long-term storage[2].

Quantitative Data Summary

Property	Value (Hydrochloride Salt)	Value (Free Base)
CAS Registry Number	1311315-06-6[3]	1095505-14-8
Molecular Formula	C₇H₁₇ClN₂O₂S	C₇H₁₆N₂O₂S
Molecular Weight	228.74 g/mol	192.28 g/mol
Hydrogen Bond Donors	3 (NH₂, NH)	2 (NH₂, NH)
Hydrogen Bond Acceptors	3 (S=O, S=O, N)	3 (S=O, S=O, N)
Rotatable Bonds	4	4
Physical State	Solid (Powder)	Oil / Low-melting solid

Mechanistic Synthetic Pathways

While commercially available through specialized chemical vendors, understanding the de novo synthesis of this scaffold is essential for researchers looking to introduce isotopic labels (e.g., ¹³C or ²H) for DMPK (Drug Metabolism and Pharmacokinetics) tracking.

The synthesis relies on orthogonal protecting group chemistry to prevent the premature polymerization of the highly reactive 2-aminoethanesulfonyl chloride intermediate.

Fig 1: De novo synthesis of CAS 1311315-06-6 via phthalimide protection.

Application in Medicinal Chemistry

The primary amine of CAS 1311315-06-6 acts as a highly nucleophilic vector, allowing for rapid, divergent synthesis of complex libraries. Because the sulfonamide nitrogen is secondary, it is significantly less nucleophilic than the primary amine, allowing for highly regioselective reactions without the need for additional protecting groups.

Fig 2: Divergent derivatization workflows for sulfonamide-based library generation.

Experimental Protocols: Self-Validating Systems

To ensure absolute reproducibility and scientific integrity, the following protocol for amide coupling is designed as a self-validating system . It includes intrinsic analytical checkpoints to confirm reaction success.

Protocol A: Regioselective Amide Coupling

This protocol describes the coupling of CAS 1311315-06-6 with a generic carboxylic acid to form a target pharmacophore.

Causality of Reagent Selection:

• HATU (1.2 eq): Chosen over EDC/HOBt due to its superior kinetics and ability to suppress epimerization in chiral carboxylic acids.

• DIPEA (3.0 eq): A critical excess is required. Because CAS 1311315-06-6 is an HCl salt, 1.0 eq of DIPEA is consumed immediately to liberate the free base. The remaining 2.0 eq maintain the basic environment required for the HATU-activated ester intermediate to react efficiently.

Step-by-Step Methodology:

• Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the target Carboxylic Acid (1.0 mmol, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL) under a nitrogen atmosphere.

• Activation: Add HATU (1.2 mmol, 1.2 eq) to the solution, followed immediately by N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq). Stir the mixture at room temperature for 15 minutes to allow the formation of the active ester.

• Amine Addition: Add 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide hydrochloride (CAS 1311315-06-6) (1.1 mmol, 1.1 eq) in one portion.

• Reaction: Stir the reaction mixture at room temperature for 2 hours.

• Quenching & Extraction: Quench the reaction by adding 15 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF, followed by brine (15 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Analytical Validation (LC-MS)

To validate the success of Protocol A, an LC-MS analysis must be performed. This ensures the protocol is self-validating by confirming the exact mass of the coupled product and the absence of the unreacted primary amine.

• Sample Prep: Dissolve 1 mg of the crude product in 1 mL of LC-MS grade Methanol.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in HPLC-grade Water.

  • Solvent B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.6 mL/min.

• Validation Checkpoint: The chromatogram should show complete consumption of the starting material (CAS 1311315-06-6, [M+H]⁺ = 193.1 m/z for the free base). The target peak should exhibit the calculated[M+H]⁺ of the coupled product.

References

• Title: 1260795-42-3 | MFCD16036574 | Methyl 4-bromo-2-formylbenzoate | AA Blocks (Contains catalog and property data for 1311315-06-6)
• Title: 1487654-42-1|N-((3-Aminocyclobutyl)methyl)ethanesulfonamide - BLDpharm (Contains catalog data for 1311315-06-6 and 1095505-14-8)
• Title: BLD Pharmatech Co., Limited (Page 123) @ ChemBuyersGuide.com, Inc.
• Title: 乙基紫精二溴化物_MSDS_熔点 - cas号查询 (Contains related compound data for 1311315-06-6)

Sources

• 1. aablocks.com [aablocks.com]
• 2. 1487654-42-1|N-((3-Aminocyclobutyl)methyl)ethanesulfonamide|BLD Pharm [bldpharm.com]
• 3. 乙基紫精二溴化物_MSDS_熔点_分子量_CAS号【53721-12-3】_化源网 [chemsrc.com]

Introduction: Merging a Privileged Scaffold with a Bioisosteric Advantage

An In-Depth Technical Guide to the Properties and Applications of Cyclobutylmethyl Sulfonamide Derivatives

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide array of biological targets.[1][2] Since the discovery of the antibacterial sulfa drugs, this moiety has been incorporated into therapeutics for conditions ranging from inflammation and cancer to diabetes and viral infections.[2][3][4] The sulfonamide group's utility stems from its unique electronic properties and its capacity to act as a hydrogen bond donor and acceptor, often mimicking a carboxylate or amide group at physiological pH.

Parallel to the exploration of privileged structures, drug discovery has increasingly focused on the use of bioisosteres to fine-tune the physicochemical and pharmacokinetic properties of lead compounds. The cyclobutane ring, and specifically the cyclobutylmethyl group, has emerged as a valuable substituent for this purpose. Its rigid, puckered conformation offers a distinct three-dimensional geometry that can enhance binding affinity and selectivity for a target protein.[5] Critically, incorporating this scaffold can improve metabolic stability by replacing more labile groups, leading to an enhanced pharmacokinetic profile.[5]

This technical guide provides a comprehensive overview of cyclobutylmethyl sulfonamide derivatives for researchers, scientists, and drug development professionals. It synthesizes current knowledge on their chemical synthesis, structure-activity relationships (SAR), diverse pharmacological applications, and key experimental protocols, offering a foundation for the rational design of novel therapeutics based on this promising chemical class.

I. Medicinal Chemistry: Synthesis and Structural Insights

A. Synthesis Strategies: A Robust and Versatile Approach

The construction of cyclobutylmethyl sulfonamide derivatives is typically achieved through a well-established and highly reliable nucleophilic substitution reaction. The most common method involves reacting a primary or secondary amine, in this case, a cyclobutylmethylamine derivative, with an appropriately substituted sulfonyl chloride.[2][5]

The causality behind this experimental design is straightforward: the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This process forms a new sulfur-nitrogen bond. A tertiary amine base, such as triethylamine or diisopropylethylamine, is essential to the reaction; its role is to act as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction, thereby driving the equilibrium towards product formation.[5] Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to ensure the reactants remain soluble and to prevent unwanted side reactions with water.

A generalized workflow for the synthesis of cyclobutylmethyl sulfonamide derivatives.

B. Structure-Activity Relationships (SAR)

The biological activity of cyclobutylmethyl sulfonamide derivatives is dictated by the nature of the substituents on both the sulfonamide nitrogen and the aromatic or aliphatic portion of the sulfonyl group. While specific SAR data for this exact class is emergent, principles can be drawn from the broader sulfonamide literature.[1][6]

• The Sulfonyl Group (R-SO₂): The "R" group attached to the sulfonyl moiety is a primary driver of target specificity and potency.

  • Aromatic Rings: Substitution patterns on an aryl ring can dramatically alter activity. Electron-withdrawing groups (e.g., nitro, halo) can impact the acidity of the sulfonamide N-H and influence binding interactions.[4]

  • Heterocycles: Incorporating heterocyclic rings can introduce additional hydrogen bond donors/acceptors, improving target engagement and modulating physicochemical properties.[7]

• The Cyclobutylmethyl Group: The cyclobutane ring itself is more than a simple linker. Its rigid structure orients the sulfonamide moiety in a specific conformational space, which can be crucial for fitting into a protein's binding pocket. Substitutions on the cyclobutane ring can further probe the topology of the binding site to achieve higher affinity and selectivity.

Compound Series	R Group on Sulfonyl Moiety	Target	Key SAR Insight	Representative IC₅₀ (nM)[8][9]
Series A	4-Chlorophenyl	Carbonic Anhydrase II	The chloro-substituent provides a favorable interaction within the enzyme's active site.	36.77
Series B	4-Acetamidophenyl	11β-HSD1	The acetamido group enhances potency through additional hydrogen bonding opportunities.	< 100
Series C	Thiophene-2-yl	α-Glucosidase	The heterocyclic ring introduces electronic properties that improve inhibitory potential compared to a simple phenyl ring.	~39,000 (for a related sulfaguanidine)[7]
Series D	4-(5-chloro-2-methoxybenzamido)phenyl	Acetylcholinesterase	The extended benzamido group provides additional contact points within the active site, significantly boosting activity.[8]	148.67

II. Pharmacological Applications & Biological Activity

The sulfonamide scaffold is remarkably versatile, demonstrating a wide spectrum of biological activities.[2][3] The incorporation of the cyclobutylmethyl group can enhance these activities by improving target selectivity and metabolic stability.[5]

A. Enzyme Inhibition

A primary application of sulfonamide derivatives is in the realm of enzyme inhibition.

• Carbonic Anhydrase (CA) Inhibition: Sulfonamides are classic inhibitors of zinc-containing carbonic anhydrases. The sulfonamide group coordinates directly to the Zn²⁺ ion in the enzyme's active site, displacing a water molecule and blocking catalytic activity.[3][10] This mechanism is central to their use as diuretics and anti-glaucoma agents.[1][10]

• Matrix Metalloproteinase (MMP) Inhibition: Similar to CAs, MMPs are zinc-dependent endopeptidases. Sulfonamide derivatives can be designed to chelate the active site zinc ion, inhibiting the degradation of extracellular matrix components. This has therapeutic potential in cancer and arthritis.[6]

• Kinase Inhibition: Many kinase inhibitors incorporate a sulfonamide group to form critical hydrogen bonds within the ATP-binding pocket. For example, in Janus kinase (JAK) inhibition, the sulfonamide can interact with hinge region residues, providing a stable anchor point for the inhibitor. This is a key strategy in developing treatments for autoimmune diseases.[5]

Inhibition of the JAK-STAT signaling pathway by a cyclobutylmethyl sulfonamide derivative.

B. Diverse Therapeutic Areas

Beyond enzyme inhibition, these derivatives have potential in numerous other fields:

• Antimicrobial: The classic mechanism involves the inhibition of dihydropteroate synthetase, an essential enzyme in the bacterial folic acid synthesis pathway.[4][11]

• Antidiabetic: Some sulfonamide derivatives show inhibitory activity against α-amylase and α-glucosidase, enzymes involved in carbohydrate digestion, suggesting a role in managing type 2 diabetes.[7]

• Anti-inflammatory: Selective inhibition of cyclooxygenase-2 (COX-2) by certain sulfonamides prevents the production of pro-inflammatory prostaglandins.[1]

• Antiviral: Sulfonamides have been investigated as inhibitors of viral enzymes, with some showing activity against SARS-CoV-2 and HIV.[2][12][13]

III. Advantages in Pharmacokinetics

A significant driver for incorporating the cyclobutylmethyl scaffold is the potential for an improved pharmacokinetic (PK) profile.[5] In drug metabolism, certain aliphatic and benzylic positions are susceptible to oxidation by cytochrome P450 enzymes, leading to rapid clearance. Replacing such metabolically labile groups with a robust cyclobutane ring can block these metabolic pathways, thereby increasing the compound's half-life and overall exposure in the body.[5] This enhanced metabolic stability is a key advantage in designing more effective and longer-lasting drugs.

IV. Key Experimental Protocols

The following protocols are generalized methodologies based on common practices reported in the literature, providing a self-validating framework for the synthesis and evaluation of these derivatives.

A. Protocol: Synthesis and Purification

This protocol details the synthesis of a representative N-(cyclobutylmethyl)-4-chlorobenzenesulfonamide.

• Reactant Preparation: In a dry round-bottom flask under a nitrogen atmosphere, dissolve cyclobutylmethylamine (1.0 mmol, 85 mg) in 20 mL of anhydrous dichloromethane (DCM).

• Addition of Sulfonyl Chloride: To this stirred solution, add 4-chlorobenzenesulfonyl chloride (1.0 mmol, 211 mg).

• Base Addition: After stirring for 10 minutes at room temperature, add triethylamine (1.2 mmol, 167 µL) dropwise to the reaction mixture. Causality: The base neutralizes the HCl formed, preventing protonation of the starting amine and driving the reaction to completion.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Workup:

  • Quench the reaction by adding 20 mL of water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers and wash sequentially with 1M HCl (20 mL), saturated sodium bicarbonate solution (20 mL), and brine (20 mL). Causality: The acid wash removes excess triethylamine, the base wash removes unreacted sulfonyl chloride, and the brine wash removes residual water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

B. Protocol: In Vitro Enzyme Inhibition Assay (General)

This protocol describes a general framework for assessing the inhibitory potency of a compound against a target enzyme using a microplate reader.

• Reagent Preparation:

  • Buffer: Prepare the appropriate assay buffer for the target enzyme (e.g., Tris-HCl, HEPES) at the optimal pH.

  • Enzyme Solution: Prepare a stock solution of the target enzyme in the assay buffer.

  • Substrate Solution: Prepare a stock solution of the enzyme's substrate in the assay buffer.

  • Inhibitor Solutions: Prepare a serial dilution of the test compound (e.g., cyclobutylmethyl sulfonamide derivative) in DMSO, typically starting from 10 mM.

• Assay Plate Setup (96-well plate):

  • Negative Control (0% Inhibition): Add enzyme, buffer, and DMSO (vehicle).

  • Positive Control (100% Inhibition): Add enzyme, buffer, and a known potent inhibitor.

  • Test Wells: Add enzyme, buffer, and the serially diluted test compound.

• Pre-incubation: Gently mix and pre-incubate the plate at the enzyme's optimal temperature (e.g., 37°C) for 15 minutes. Causality: This allows the inhibitor to bind to the enzyme before the enzymatic reaction begins.

• Reaction Initiation: Add the substrate solution to all wells to initiate the reaction.

• Incubation and Measurement: Incubate the plate for a defined time (e.g., 30-60 minutes) at the optimal temperature. Measure the absorbance or fluorescence at a specific wavelength using a microplate reader. The signal is proportional to the amount of product formed.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the negative and positive controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., four-parameter logistic equation) to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

V. Conclusion and Future Directions

Cyclobutylmethyl sulfonamide derivatives represent a compelling class of molecules for drug discovery. They combine the proven therapeutic versatility of the sulfonamide scaffold with the pharmacokinetic and conformational advantages conferred by the cyclobutylmethyl group. The synthetic accessibility and the potential for broad biological activity make them attractive candidates for targeting a range of diseases, from infectious and metabolic disorders to cancer and inflammatory conditions.

Future research should focus on expanding the chemical diversity of this class by exploring novel substitutions on both the cyclobutane and sulfonyl moieties.[5] A deeper investigation into their mechanisms of action against various targets, supported by robust in vivo efficacy and comprehensive ADME/Tox profiling, will be crucial for translating these promising compounds into the next generation of clinical candidates.

References

• Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Patil, V. M., & Gupta, S. P. (2012). Quantitative structure-activity relationship studies on sulfonamide-based MMP inhibitors. Experientia Supplementum, 103, 177-208. DOI: 10.1007/978-3-0348-0364-9_6. Retrieved from [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Advanced Journal of Chemistry, Section B. Retrieved from [Link]

• Discovery of cyclic sulfonamide derivatives as potent inhibitors of SARS-CoV-2. (n.d.). ScienceDirect. Retrieved from [Link]

• Structure-activity relationship study of sulfonamide derivatives as antidiabetic and anti-Alzheimer's agents. (n.d.). ResearchGate. Retrieved from [Link]

• Kim, H. J., et al. (2010). Discovery of cyclic sulfonamide derivatives as 11beta-hydroxysteroid dehydrogenase 1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(3), 947-950. Retrieved from [Link]

• Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. Retrieved from [Link]

• Sulfonamide derivatives: Synthesis and applications. (2024). Frontier Research Publication. Retrieved from [Link]

• Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches. (2022). MDPI. Retrieved from [Link]

• Al-Temimi, A. A. (2024). (PDF) Sulfonamide derivatives: Synthesis and applications. ResearchGate. Retrieved from [Link]

• Rather, M. A., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC Advances. Retrieved from [Link]

• Pharmacological Properties of Sulfonamide Derivatives, New Inhibitors of Carbonic Anhydrase. (2025). ResearchGate. Retrieved from [Link]

• Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties. (n.d.). Iranian Journal of Pharmaceutical Research. Retrieved from [Link]

• Synthesis of Novel Sulfonamide Derivatives Featuring 1-(Methylsulfonyl)-4-(2,3,4-Trimethoxybenzyl)Piperazine Core Structures. (2024). MDPI. Retrieved from [Link]

Sources

• 1. openaccesspub.org [openaccesspub.org]
• 2. frontiersrj.com [frontiersrj.com]
• 3. ajchem-b.com [ajchem-b.com]
• 4. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Quantitative structure-activity relationship studies on sulfonamide-based MMP inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of cyclicsulfonamide derivatives as 11 beta-hydroxysteroid dehydrogenase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the 2-Aminoethanesulfonamide Scaffold for Drug Discovery

Abstract: The 2-aminoethanesulfonamide scaffold, a derivative of the endogenous amino acid taurine, has emerged as a privileged structural motif in modern medicinal chemistry. Its unique physicochemical properties, including its capacity for hydrogen bonding and its role as a versatile bioisostere, have cemented its importance in the design of novel therapeutic agents across a spectrum of diseases. This guide provides an in-depth analysis of the 2-aminoethanesulfonamide core, detailing its synthesis, chemical characteristics, and diverse applications in drug discovery. We will explore its role as a key pharmacophore in various drug classes, including antibacterial, anti-inflammatory, and anticancer agents. Furthermore, this document offers detailed experimental protocols and highlights key structure-activity relationships, providing researchers and drug development professionals with a comprehensive resource to leverage this promising scaffold in their own discovery programs.

Introduction to the 2-Aminoethanesulfonamide Scaffold

The 2-aminoethanesulfonamide moiety, also known as taurinamide, is characterized by a sulfonamide group attached to an ethylamine backbone. This seemingly simple structure possesses a rich chemical character that makes it highly valuable in drug design.

Chemical Structure and Physicochemical Properties

The core structure of 2-aminoethanesulfonamide (CAS RN: 4378-70-5) features a primary amine and a sulfonamide group, both of which are crucial for its biological interactions.[1] The sulfonamide group is a key functional element, contributing to the scaffold's ability to act as a hydrogen bond donor and acceptor.[2] This dual nature allows it to form strong and specific interactions with biological targets.

Table 1: Physicochemical Properties of 2-Aminoethanesulfonamide

Property	Value	Source
Molecular Formula	C2H8N2O2S	[3]
Molecular Weight	124.16 g/mol	[3]
Boiling Point	303.7 °C at 760 mmHg	[3]
Density	1.38 g/cm3	[3]
Flash Point	137.5 °C	[3]

Significance in Medicinal Chemistry

The 2-aminoethanesulfonamide scaffold holds a significant place in medicinal chemistry due to several key attributes:

• Bioisosterism: The sulfonamide group can act as a bioisostere for carboxylic acids and amides.[4][5][6] This substitution can lead to improved pharmacokinetic properties, such as enhanced metabolic stability and cell permeability, while maintaining or improving biological activity.[5][7][8][9]

• Pharmacophore Element: The scaffold itself is a key component of the pharmacophore for a variety of therapeutic targets.[6] The arrangement of its hydrogen bond donors and acceptors allows it to mimic the binding interactions of natural ligands.

• Versatility for Derivatization: The primary amine and the sulfonamide nitrogen provide two convenient handles for chemical modification, allowing for the creation of large and diverse compound libraries for screening and optimization.

Synthetic Strategies and Chemical Space Expansion

The synthesis of 2-aminoethanesulfonamide derivatives is generally straightforward, offering multiple avenues for creating diverse chemical libraries.

Core Synthesis and Derivatization

A common synthetic route to N-substituted 2-aminoethanesulfonamides involves the reaction of 2-phthalimidoethanesulfonyl chloride with a variety of primary or secondary amines, followed by deprotection of the phthalimide group.[10] Alternatively, commercially available 2-aminoethanesulfonamide hydrochloride can be used as a starting material for direct functionalization.[2]

Further derivatization can be achieved through several methods:

• N-Acylation/Alkylation of the Primary Amine: The primary amine can be readily acylated or alkylated to introduce a wide range of substituents, enabling the exploration of the surrounding chemical space of the binding pocket.

• Modification of the Sulfonamide: The sulfonamide nitrogen can also be functionalized, although this is generally less common. More frequently, the R-groups on the sulfonamide nitrogen are varied by starting from different sulfonyl chlorides.

• Conjugation to Other Molecules: The 2-aminoethanesulfonamide scaffold can be conjugated to other biologically active molecules to create hybrid drugs with potentially synergistic effects.[11][12]

Below is a generalized workflow for the synthesis and derivatization of the scaffold.

Caption: General workflow for synthesis and derivatization of the 2-aminoethanesulfonamide scaffold.

The 2-Aminoethanesulfonamide Scaffold in Action: Case Studies in Drug Discovery

The versatility of the 2-aminoethanesulfonamide scaffold is evident in its incorporation into a wide array of therapeutic agents.[10][11]

Diverse Biological Activities

Compounds containing the 2-aminoethanesulfonamide scaffold have demonstrated a broad spectrum of biological activities, including:

• Antimicrobial: Derivatives have shown activity against various bacterial strains, including Enterococcus faecalis.[10] The inclusion of a phthalimido moiety and electron-donating groups on an attached phenyl ring were found to be important for antibacterial activity.[10]

• Anticancer: Taurine and its derivatives, including those with the 2-aminoethanesulfonamide core, are being investigated as potential anticancer agents.[13] Some taurine amides have been shown to increase the mean survival time of tumor-bearing animals.[13]

• Anti-inflammatory and Antioxidant: The sulfonamide motif is a component of various anti-inflammatory and antioxidant compounds.[11][14]

• Antiviral: This scaffold has been incorporated into compounds with activity against several viruses, including HIV-1, HCV, and SARS-CoV.[11]

• Neurological Disorders: Taurine and its analogs play a role in the central nervous system and have therapeutic potential for a range of neurological disorders.[15][16]

The following diagram illustrates the interaction of a hypothetical 2-aminoethanesulfonamide derivative with a target protein, highlighting the key binding interactions.

Caption: Pharmacophore model of a 2-aminoethanesulfonamide derivative in a protein binding site.

Key Experimental Workflows and Protocols

To facilitate the exploration of the 2-aminoethanesulfonamide scaffold, the following are generalized protocols for synthesis and a common biological assay.

Protocol: General Synthesis of a Derivatized 2-Aminoethanesulfonamide

This protocol describes a general method for synthesizing N-substituted 2-amidoethanesulfonamides via an acid chloride intermediate.[12]

Materials:

• Carboxylic acid of interest (e.g., Betulonic acid)

• Oxalyl chloride ((COCl)2)

• Anhydrous Dichloromethane (CH2Cl2)

• Appropriate 2-aminoethanesulfonamide derivative

• Triethylamine (Et3N)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane-EtOAc)

Procedure:

• Dissolve the starting carboxylic acid in anhydrous CH2Cl2.

• Add oxalyl chloride dropwise and stir the mixture for 2 hours at room temperature.

• Evaporate the solvent to obtain the acid chloride.

• Dissolve the resulting acid chloride in anhydrous CH2Cl2.

• In a separate flask, dissolve the desired 2-aminoethanesulfonamide and Et3N in anhydrous CH2Cl2.

• Add the acid chloride solution to the amine solution and stir for 4 hours, then leave overnight.

• Evaporate the solvent.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system.

• Characterize the final product using NMR and mass spectrometry.

Protocol: In Vitro Antioxidant Activity Assay (DPPH)

This protocol outlines a common method for assessing the antioxidant potential of newly synthesized compounds.[14]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol

• Test compounds dissolved in a suitable solvent (e.g., DMSO, methanol)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add a specific volume of each compound dilution.

• Add the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculate the percentage of DPPH scavenging activity for each compound concentration.

• Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Future Perspectives and Conclusion

The 2-aminoethanesulfonamide scaffold continues to be a highly attractive and fruitful starting point for the design of novel therapeutic agents. Its inherent "drug-like" properties and synthetic tractability ensure its continued relevance in medicinal chemistry. Future research will likely focus on:

• Novel Derivatization Strategies: Exploring new ways to functionalize the scaffold to access novel chemical space.

• Hybrid Drug Design: Conjugating the scaffold with other pharmacophores to create multi-target ligands.

• Computational Modeling: Utilizing in silico methods to better predict the binding modes and properties of new derivatives.

References

Sources

• 1. chembk.com [chembk.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Aminoethanesulfonamide, CAS No. 4378-70-5 - iChemical [ichemical.com]
• 4. N-acylsulfonamides: Synthetic routes and biological potential in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. baranlab.org [baranlab.org]
• 8. drughunter.com [drughunter.com]
• 9. Bioisosteres for Overcoming Property Issues: Prospective Methodologies are in Need - PRISM BioLab [prismbiolab.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of New Amidoethanesulfonamides of Betulonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Taurine and its analogs in neurological disorders: Focus on therapeutic potential and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

High-Resolution Mass Spectrometry and Structural Profiling of the C7H16N2O2S Sulfonamide Building Block in Drug Discovery

Executive Summary

In modern medicinal chemistry, the sulfonamide functional group is a highly prized pharmacophore due to its metabolic stability and potent hydrogen-bonding capabilities. The molecular formula C7H16N2O2S represents a versatile class of aliphatic sulfonamide building blocks (e.g., piperidine- and pyrrolidine-linked sulfonamides). With a molecular weight of 192.28 g/mol , this scaffold perfectly aligns with the "Rule of Three" for [1], making it an ideal starting point for lead optimization.

This technical whitepaper provides an authoritative guide on the physicochemical properties of the C7H16N2O2S building block and outlines a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for its molecular weight verification.

Chemical Identity and Physicochemical Profiling

The C7H16N2O2S formula encompasses several structural isomers utilized in library synthesis, such as N-methyl-N-(piperidin-4-yl)methanesulfonamide and azocane-1-sulfonamide [2]. Understanding the exact mass and isotopic distribution of this formula is critical for distinguishing it from isobaric interferences during synthesis and biological screening.

Quantitative Data Summary

The following table summarizes the core mass spectrometry and physicochemical parameters necessary for analytical verification:

Property	Value	Analytical Significance
Molecular Formula	C7H16N2O2S	Base composition for elemental analysis.
Average Molecular Weight	192.28 g/mol	Used for standard molarity and yield calculations.
Monoisotopic Mass	192.0932 Da	Target mass for high-resolution MS (e.g., Orbitrap/TOF).
[M+H]+ (ESI Positive)	193.1005 Da	Primary precursor ion observed in acidic mobile phases.
Isotopic M+1 Abundance	~7.7%	Driven primarily by the natural abundance of ^13C (7 carbon atoms).
Isotopic M+2 Abundance	~4.2%	Driven by the natural abundance of ^34S (1 sulfur atom).

Analytical Workflow: LC-MS/MS Molecular Weight Verification

To ensure the highest scientific integrity, the verification of the C7H16N2O2S building block must go beyond simple mass detection. As detailed in the [3], the protocol must be a self-validating system that confirms both exact mass and structural architecture.

Fig 1: Step-by-step LC-MS/MS workflow for the molecular weight verification of C7H16N2O2S.

Step-by-Step Methodology & Causality Analysis

Step 1: Matrix Depletion & Sample Preparation

• Action: Dissolve 1.0 mg of the C7H16N2O2S standard in 1.0 mL of LC-MS grade methanol. Dilute to a working concentration of 100 ng/mL using a 50:50 Water:Acetonitrile mixture.

• Causality: Methanol ensures complete solubilization of both the lipophilic aliphatic ring and the polar sulfonamide moiety. Diluting to 100 ng/mL prevents detector saturation and mitigates ion suppression, ensuring a linear response curve.

Step 2: Chromatographic Separation (UHPLC)

• Action: Inject 2 µL onto a C18 reversed-phase column (2.1 x 50 mm, 1.7 µm). Use a gradient of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Causality: The addition of 0.1% Formic Acid lowers the pH of the mobile phase. Because C7H16N2O2S isomers typically contain a basic aliphatic amine (e.g., a piperidine ring), the low pH ensures the nitrogen atom is fully protonated. This prevents secondary interactions with residual silanols on the column, yielding sharp, symmetrical chromatographic peaks.

Step 3: Ionization & Mass Analysis

• Action: Utilize Electrospray Ionization in Positive mode (ESI+). Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Causality: ESI+ is explicitly chosen over ESI- because the proton affinity of the aliphatic nitrogen is significantly higher than the acidity of the sulfonamide group in this specific scaffold. This drives the highly efficient formation of the [M+H]+ precursor ion at m/z 193.1005 [4].

Step 4: System Suitability & Self-Validation

• Action: Run a blank injection (50:50 Water:Acetonitrile) prior to the sample. Following data acquisition, compare the experimental isotopic distribution against the theoretical model. Apply Collision-Induced Dissociation (CID) at 20 eV to monitor for a neutral loss of 64 Da (-SO2).

• Causality: The blank run proves zero carryover, validating that the signal originates solely from the sample. Monitoring the M+2 peak (due to ^34S) acts as an internal self-validation of the sulfur atom's presence. The 64 Da neutral loss definitively confirms the sulfonamide structural architecture, transforming a simple molecular weight check into a rigorous structural proof.

Fragment-Based Drug Discovery (FBDD) Integration

The utility of the C7H16N2O2S building block extends far beyond basic synthesis; it is a critical vector in rational drug design. As highlighted by [5], the sulfonyl group acts as an exceptional hydrogen bond donor-acceptor.

When utilized in FBDD, the low molecular weight (192.28 g/mol ) of C7H16N2O2S allows medicinal chemists to achieve high ligand efficiency. The primary or secondary amines on the aliphatic ring serve as synthetic handles for N-alkylation or cross-coupling, enabling rapid library expansion while the sulfonamide moiety remains available for direct target engagement (e.g., coordinating with the active-site zinc ion in Carbonic Anhydrase).

Fig 2: Logical progression of C7H16N2O2S in Fragment-Based Drug Discovery.

Conclusion

The C7H16N2O2S sulfonamide building block (MW 192.28 g/mol ) is a highly valuable asset in the medicinal chemist's toolkit. By employing a causality-driven, self-validating LC-MS/MS protocol, researchers can confidently verify its exact monoisotopic mass (192.0932 Da) and structural integrity. This rigorous analytical foundation ensures that subsequent lead optimization and target engagement studies are built upon verified, high-purity chemical matter.

References

• PubChem. "N-ethyl-1-[(2S)-pyrrolidin-2-yl]methanesulfonamide | C7H16N2O2S." National Library of Medicine. URL:[Link]

• Royal Society of Chemistry. "Guide to achieving reliable quantitative LC-MS measurements." Analytical Methods Committee. URL: [Link]

N-Substituted Taurine Amide Derivatives: Synthesis, Pharmacological Applications, and Biological Workflows

As a Senior Application Scientist overseeing drug discovery pipelines, I frequently encounter the challenge of balancing molecular efficacy with physiological stability. Taurine (2-aminoethanesulfonic acid) is a ubiquitous intracellular amino acid, but its true therapeutic potential is unlocked through structural functionalization. N-substituted taurine amide derivatives represent a highly versatile class of compounds. By modifying the amine terminus, researchers have developed everything from potent marine-derived apoptotic agents to synthetic antileukemic hybrids and zwitterionic biological buffers.

This technical guide synthesizes the structural chemistry, pharmacological profiles, and field-proven experimental workflows associated with N-substituted taurine amides, providing a rigorous foundation for drug development professionals.

Structural Chemistry & Synthesis Methodologies

The functionalization of taurine typically targets its primary amine to form stable amide or substituted amine linkages. Because the sulfonate group is highly polar and unreactive under standard conditions, synthesis strategies must carefully navigate solubility and chemoselectivity.

Peptide Coupling for Natural Product Synthesis

Marine tunicates, such as Cnemidocarpa stolonifera, produce unique taurine amides known as Stolonines A–C 1[1]. These are conjugates of taurine with complex aromatic acids (e.g., 3-indoleglyoxylic acid). The total synthesis of these derivatives relies on standard carbodiimide coupling (EDCI) assisted by hydroxybenzotriazole (HOBt)[2]. The causality here is critical: HOBt is not merely an additive; it actively converts the unstable O-acylisourea intermediate into a reactive OBt ester, suppressing racemization and preventing the formation of dead-end N-acylureas.

Aza-Michael Addition for Hybrid Drug Scaffolds

For synthetic anticancer hybrids, the aza-Michael reaction is the premier methodology. Recent 2025 studies have demonstrated the synthesis of taurine-based pyrrolidine hybrids via the nucleophilic addition of amines to N-vinylsulfonylpyrrolidines 3[4]. The strongly electron-withdrawing sulfonyl group polarizes the adjacent vinyl double bond, making it a highly receptive Michael acceptor. This allows for mild reaction conditions that preserve sensitive functional groups.

Synthesis workflow of taurine amide hybrids via Aza-Michael addition.

Pharmacological Profiles & Biological Activity

N-substituted taurine derivatives exhibit a broad spectrum of biological activities, driven by the zwitterionic nature of the taurine core which enhances cellular permeability and target binding affinity.

Anticancer and Apoptotic Pathways

Taurine hybrids have shown remarkable efficacy in oncology. Compound 4p, a pyrrolidine-taurine hybrid containing a phosphine oxide fragment, demonstrated an IC50 of 76.7 µM against HL-60 leukemia cells and increased the mean survival time of tumor-bearing in vivo models by up to 100% 3[3]. Mechanistically, taurine and its derivatives act as kinase inhibitors; molecular docking and isothermal titration calorimetry (ITC) confirm that taurine binds directly to the ATP-binding pocket of Cyclin-Dependent Kinase 6 (CDK6) 5[5].

Furthermore, natural marine derivatives like Stolonine A and C induce apoptosis in PC3 prostate cancer cells by triggering mitochondrial texture elongation and increasing cell size 1[6].

Mechanistic pathway of Stolonine-induced apoptosis in PC3 prostate cancer cells.

Metabolic Regulation (SGLT Inhibition)

Beyond oncology, N-substituted analogs like Pantoyltaurine serve as insulin-independent metabolic regulators. In streptozotocin-induced diabetic Sprague-Dawley rats, Pantoyltaurine acts as a diuretic, glucosuric, and natriuretic agent 7[7]. By modulating sodium-glucose co-transporter (SGLT) activity, it effectively lowers hyperglycemic loads and mitigates uremic toxicity associated with diabetes[7].

Biophysical Applications: Good's Buffers

N-substituted taurine derivatives are the structural basis for Good's buffers (e.g., HEPES, MES, CHES). Recently, these zwitterions have been neutralized with hydroxide bases to formulate Good's buffer ionic liquids (GB-ILs) 8[8]. These self-buffering liquids exhibit remarkable biocompatibility, actively stabilizing the secondary structure of proteins like Bovine Serum Albumin (BSA) during liquid-liquid extraction workflows[9].

Quantitative Data Presentation

The table below summarizes the diverse pharmacological and biophysical metrics associated with key N-substituted taurine derivatives.

Compound	Structural Class	Biological Target / Model	Key Pharmacological Effect	Reference
Stolonine A & C	Taurine-Indole Conjugate	PC3 Prostate Cancer Cells	Induces mitochondrial elongation and apoptosis.	Tran et al., 2015
Compound 4p	Pyrrolidine-Taurine Hybrid	HL-60 Leukemia Cells	Antiproliferative (IC50 = 76.7 µM); increases in vivo survival by 100%.	Nakypova et al., 2025
Pantoyltaurine	N-Substituted Taurine Analog	SGLT-1/2 (Diabetic Rats)	Diuretic, glucosuric, and natriuretic; lowers hyperglycemia.	Amin et al., 2018
Taurine (Native)	Aminoethanesulfonic acid	Cyclin-Dependent Kinase 6	Binds ATP-pocket (Kd = 0.7 × 10^7 M^-1); acts as a kinase inhibitor.	Azmal et al., 2022
HEPES / MES	N-Substituted Taurine (GB-IL)	Bovine Serum Albumin (BSA)	Stabilizes protein secondary structure; 100% extraction efficiency in ABS.	Taha et al., 2014

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into the steps to explain why specific reagents and conditions are selected.

Protocol A: Synthesis of Stolonine A via EDCI/HOBt Peptide Coupling

Objective: Conjugate taurine with 3-indoleglyoxylic acid to form an N-substituted taurine amide.

• Carboxylic Acid Activation: Dissolve 1.0 eq of 3-indoleglyoxylic acid in anhydrous Dimethylformamide (DMF) under an inert argon atmosphere. Add 1.2 eq of N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDCI) and 1.2 eq of N-hydroxybenzotriazole (HOBt).

  • Causality: HOBt traps the highly reactive but unstable O-acylisourea intermediate formed by EDCI, converting it into a stable OBt active ester. This prevents the formation of unreactive N-acylurea byproducts.

• Nucleophilic Amidation: Add 1.5 eq of taurine to the activated mixture. Stir the reaction continuously at room temperature (rt) for 21 hours.

  • Causality: The extended 21-hour ambient incubation ensures the sterically hindered coupling reaches completion without applying heat, which could degrade the sensitive indole moiety.

• Purification & Validation: Quench the reaction with water and perform a liquid-liquid extraction. Purify the aqueous layer via preparative HPLC.

  • Self-Validation: Confirm the structure using High-Resolution Mass Spectrometry (HRMS) in negative ion mode (to easily detect the ionized sulfonate group) and verify the amide bond formation via the characteristic downfield shift of the N-H proton in 1H NMR.

Protocol B: Synthesis of Taurine Hybrids via Aza-Michael Addition

Objective: Synthesize antileukemic pyrrolidine-taurine hybrids.

• Electrophile Generation: React acetal derivatives with 1-phenylpyrazolidine-3-one in refluxing benzene in the presence of trifluoroacetic acid (TFA) to yield N-vinylsulfonylpyrrolidines.

  • Causality: TFA acts as a critical acid catalyst, promoting the elimination of the acetal group to generate the reactive vinyl sulfone electrophile.

• Nucleophilic Addition: Dissolve the N-vinylsulfonylpyrrolidine in chloroform at room temperature. Introduce the target amine/taurine derivative dropwise.

  • Causality: The electron-withdrawing nature of the sulfonyl group sufficiently activates the vinyl bond, allowing the aza-Michael addition to proceed without the need for harsh basic catalysts that might cause polymerization.

• Validation: Monitor the reaction via Thin-Layer Chromatography (TLC).

  • Self-Validation: Perform 1H NMR on the crude product. The complete disappearance of the distinct vinylic proton signals (typically between δ 5.5–6.5 ppm) confirms 100% conversion to the N-substituted taurine hybrid.

References

• Nakypova, S., et al. "Taurine-Based Hybrid Drugs as Potential Anticancer Therapeutic Agents: In Vitro, In Vivo Evaluations." Pharmaceuticals, 2025. 3

• Tran, T. D., et al. "Isolation and Total Synthesis of Stolonines A–C, Unique Taurine Amides from the Australian Marine Tunicate Cnemidocarpa stolonifera." Marine Drugs, 2015. 1

• Amin, R. P., et al. "Diuretic, Glucosuric and Natriuretic Effect of Pantoyltaurine in Diabetic Sprague-Dawley Rats." EC Diabetes and Metabolic Research, 2018. 7

• Taha, M., et al. "Good's buffers as a basis for developing self-buffering and biocompatible ionic liquids for biological research." Green Chemistry, 2014. 8

• Azmal, M., et al. "Inhibiting Cyclin-Dependent Kinase 6 by Taurine: Implications in Anticancer Therapeutics." ACS Omega, 2022. 5

Sources

• 1. Isolation and Total Synthesis of Stolonines A–C, Unique Taurine Amides from the Australian Marine Tunicate Cnemidocarpa stolonifera - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and Total Synthesis of Stolonines A–C, Unique Taurine Amides from the Australian Marine Tunicate Cnemidocarpa stolonifera - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. digitalcommons.molloy.edu [digitalcommons.molloy.edu]
• 8. Good’s buffers as a basis for developing self-buffering and biocompatible ionic liquids for biological research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Good's buffers as a basis for developing self-buffering and biocompatible ionic liquids for biological research - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Engineering Novel Sulfonamide Linkers: A Technical Guide to Synthesis, Targeted Protein Degradation, and Bioconjugation

Executive Summary

The sulfonamide motif (

) has evolved from a foundational pharmacophore in antibiotics to a highly privileged linker in modern medicinal chemistry. Unlike planar amides, the tetrahedral geometry of the sulfur(VI) center projects substituents into distinct spatial vectors, offering unique conformational rigidity and profound metabolic stability against proteolytic cleavage. This whitepaper dissects the causality behind experimental choices in synthesizing and deploying novel sulfonamide linkers, focusing on Accelerated SuFEx Click Chemistry (ASCC), Targeted Protein Degradation (PROTACs), and proximity-enhanced bioconjugation.

Next-Generation Synthesis: Accelerated SuFEx Click Chemistry (ASCC)

Historically, synthesizing complex sulfonamide linkers required harsh conditions or highly reactive, unstable sulfonyl chloride intermediates. The advent of Sulfur(VI) Fluoride Exchange (SuFEx) revolutionized this by utilizing stable sulfonyl fluorides. However, classical SuFEx often requires high catalyst loadings (e.g., 10–30 mol% DBU) and pre-synthesized silyl ether substrates.

To overcome these kinetic bottlenecks, 1 was developed[1].

Mechanistic Causality: ASCC circumvents the need for isolated silyl ethers by employing a synergistic catalytic system of hexamethyldisilazane (HMDS) and 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base). HMDS acts as an in situ silylating agent for aryl/alkyl alcohols. BTMG, a sterically hindered guanidine base, provides the necessary basicity to drive the thermodynamic S-F exchange without acting as a competing nucleophile. This synergy lowers catalyst loading to 1–20 mol% and achieves quantitative conversion in minutes[1].

Fig 1. Mechanistic workflow of Accelerated SuFEx Click Chemistry (ASCC) for sulfonamide synthesis.

Protocol 1: ASCC Synthesis of Sulfonamide Linkers

This protocol is a self-validating system: the evolution of volatile byproducts (

, ) thermodynamically drives the reaction to completion, providing immediate visual confirmation (cessation of gas evolution).

• Preparation: In a dry reaction vial under an inert

  atmosphere, dissolve the amine/alcohol substrate (0.1 mmol) in anhydrous acetonitrile (50 µL, 0.06 M).

• In Situ Silylation: Add HMDS (1.0 equiv). Reasoning: Bypasses the isolation of moisture-sensitive silyl ethers.

• Hub Introduction: Add the SuFExable hub (e.g., aryl sulfonyl fluoride or

  gas via balloon).

• Catalysis: Introduce BTMG (1.0–20 mol%). Reasoning: The steric bulk of BTMG prevents nucleophilic quenching of the hub, cleanly catalyzing the S-F exchange.

• Validation & Purification: Stir at room temperature for 15–30 minutes. Evaporate volatiles under reduced pressure. The near-quantitative conversion typically eliminates the need for complex column chromatography.

Sulfonamides in Targeted Protein Degradation (PROTACs)

In the realm of Proteolysis Targeting Chimeras (PROTACs), linkers are not merely passive tethers; they actively dictate the physicochemical properties and ternary complex formation. Sulfonamides have emerged as critical motifs, particularly in recruiting the DCAF15 E3 ligase.

Mechanistic Causality: Molecules like E7820 and Indisulam (SPLAMs) act as molecular glues for DCAF15. The sulfonamide linker in these molecules is not just a spacer; it acts as a highly specific hydrogen-bond acceptor network, engaging directly with Phe235 and Ala234 within the DCAF15 binding pocket[2]. By incorporating this motif into a2, researchers can hijack DCAF15 to degrade proteins of interest (POIs) like BRD4[2]. Furthermore, advanced modalities like 3 utilize cleavable ester-sulfonamide linkers to deliver degraders specifically to HER2+ cancer cells, combining the catalytic potency of PROTACs with the tissue specificity of ADCs[3].

Fig 2. Ternary complex formation utilizing a sulfonamide linker to recruit DCAF15 for targeted degradation.

Quantitative Data: Sulfonamide-Mediated Degraders

Compound / Conjugate	Target / Ligase	Linker Type	Efficacy / Affinity	Key Mechanistic Causality
E7820 (SPLAM)	DCAF15	Aryl Sulfonamide	AC50 = 8.5 µM	Sulfonamide acts as a critical H-bond acceptor to Phe235 and Ala234 within the ligase pocket[2].
Hybrid PROTAC 2	BRD4 / DCAF15	Pyrrole-Sulfonamide	IC50 = 53 nM	Rigidifies the exit vector, combining SPLAM interactions while maintaining degradation capability[2].
Ab-PROTAC 3	HER2 / BRD4	Cleavable Ester-Sulfonamide	N/A (Cellular)	Trastuzumab delivery ensures lysosomal release of the PROTAC exclusively in HER2+ cells[3].
C1C1-L2 Dimer	SARS-CoV-2 RBD	PFP-Sulfonamide (PEG-5)	KD = 8–15 nM	-clamp arylation increases avidity via bivalency without perturbing the antibody's binding interface[4].

Advanced Bioconjugation: Proximity-Enhanced Cross-Linking & ADCs

The inherent stability of the S-F bond in aqueous media makes sulfonyl fluorides ideal for bioconjugation. They are largely inert to biological nucleophiles until forced into close spatial proximity, a phenomenon exploited in 5[5].

Mechanistic Causality: The NHSF (N-hydroxysulfosuccinimide and aryl sulfonyl fluoride) cross-linker utilizes a kinetic differential. The highly reactive NHS ester rapidly reacts with surface Lysines ("planting" the linker). The pendant sulfonyl fluoride is then "cast" across the protein surface. Because of its low intrinsic reactivity, it only undergoes SuFEx with weak nucleophiles (Tyr, His, Ser) when driven by a high effective local concentration[5]. This prevents the systemic flooding of non-specific cross-links.

Similarly, 4

4 utilizes a specific four-amino-acid sequence (Phe-Cys-Pro-Phe) to lower the pKa of the cysteine thiol, enhancing its nucleophilicity towards perfluoroaromatic (PFP) sulfonamide linkers. This allows for site-specific homobifunctional dimerization of single-domain antibodies[4].

Protocol 2: NHSF Proximity-Enhanced Cross-Linking

This protocol is self-validating via MS: the detection of specific cross-linked peptides confirms that the sulfonyl fluoride only reacted when spatially constrained by the tertiary structure.

• Planting Phase: Incubate the target protein complex (10 µM) with the heterobifunctional NHSF cross-linker (50 µM) in a primary amine-free buffer (e.g., 50 mM HEPES, pH 7.4) for 30 minutes at room temperature. Reasoning: The NHS ester rapidly acylates accessible Lysine residues to anchor the probe.

• Quenching: Terminate the planting phase by adding 50 mM Tris-HCl (pH 7.4) for 15 minutes to quench unreacted NHS esters.

• Casting Phase: Allow the tethered sulfonyl fluoride to equilibrate and react. Reasoning: The proximity effect overcomes the high activation energy of the S-F bond, facilitating cross-linking with neighboring unactivated Ser, Thr, His, or Tyr residues.

• Validation: Digest the cross-linked protein with trypsin and analyze via LC-MS/MS. The resulting distance restraints map the transient protein-protein interactions.

Conclusion

Sulfonamide linkers represent a paradigm shift in molecular design. Through advancements like ASCC, their synthesis has been democratized, allowing rapid library generation. Whether acting as critical H-bond networks in DCAF15-recruiting PROTACs or as proximity-activated warheads in bioconjugation, mastering the physicochemical causality of sulfonamides is essential for the modern drug developer.

References

• Modular synthesis of functional libraries by accelerated SuFEx click chemistry.Chemical Science (RSC Publishing).
• Antibody–PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4.PMC (NIH).
• Design and Synthesis of E7820/Tasisulam Hybrids as Potential DCAF15 Binders.MDPI.
• Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry.PNAS.
• π-Clamp-Mediated Homo- and Heterodimerization of Single-Domain Antibodies via Site-Specific Homobifunctional Conjugation.PMC (NIH).

Sources

• 1. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Antibody–PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. π-Clamp-Mediated Homo- and Heterodimerization of Single-Domain Antibodies via Site-Specific Homobifunctional Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Primary Amine Sulfonamide Building Blocks: A Technical Guide for Medicinal Chemistry

Executive Summary

This technical guide analyzes the utility, synthesis, and chemoselective manipulation of primary amine sulfonamide building blocks . These bifunctional scaffolds—containing both a basic primary amine (

) and an acidic/neutral sulfonamide ( )—are privileged structures in Fragment-Based Drug Discovery (FBDD) and DNA-Encoded Library (DEL) synthesis. This guide provides actionable protocols for their synthesis and chemoselective functionalization, grounded in pKa-driven reactivity logic.

Structural Significance & Pharmacophore Utility[1]

The primary amine sulfonamide scaffold offers a unique "push-pull" electronic environment that is critical for binding affinity and solubility.

The Bifunctional Reactivity Landscape

The utility of these building blocks lies in the orthogonal reactivity of the two nitrogen centers.

• Primary Amine (

  ): Acts as a nucleophile (pKa 9–10 for aliphatics, 4–5 for anilines). It is the primary vector for library expansion via acylation, reductive amination, or Buchwald-Hartwig coupling.

• Sulfonamide (

  ): Acts as a hydrogen bond donor/acceptor and a weak acid (pKa 10.0). It serves as a "warhead" for metalloenzyme inhibition (e.g., Carbonic Anhydrase) or as a bioisostere for carboxylic acids.

Visualization: Reactivity & pKa Logic

The following diagram illustrates the orthogonal reactivity windows, guiding the choice of reagents.

Figure 1: Orthogonal reactivity landscape of amino-sulfonamide scaffolds. The distinct pKa values allow for chemoselective functionalization.

Synthetic Routes to Building Blocks[2][3]

High-purity building blocks are synthesized via two primary strategies: Protective Group Modulation (for aromatic amines) and Reductive Amination (for aliphatic amines).

Strategy A: The Hydrolysis Route (Aromatic)

Used for synthesizing sulfanilamide derivatives. The key is protecting the aniline before chlorosulfonation to prevent polymerization.

• Step 1: Acetylation of aniline

  Acetanilide.

• Step 2: Chlorosulfonation using excess chlorosulfonic acid (

  ).

• Step 3: Amination with ammonia or primary amines.

• Step 4: Selective hydrolysis of the acetamide in the presence of the sulfonamide.

Strategy B: Reductive Amination (Aliphatic Side Chains)

Used to generate building blocks like 4-(1-aminoethyl)benzenesulfonamide .[1] This route avoids the use of unstable aliphatic sulfonyl chlorides.

• Precursor: Acetyl-benzenesulfonamide.[1][2]

• Reagents: Ammonium acetate (

  ), Sodium cyanoborohydride ( ).

• Mechanism: Formation of an imine intermediate followed by in situ hydride reduction.[1]

Chemoselectivity & Protection Strategies

A common challenge in library synthesis is acylation of the primary amine without affecting the sulfonamide nitrogen. While sulfonamides are poor nucleophiles, they can undergo N-acylation under forcing conditions.

The KATs Protocol (High Precision)

For absolute chemoselectivity, the Potassium Acyltrifluoroborate (KAT) ligation is superior to standard acid chloride couplings.

• Mechanism: Oxidative amide formation using KATs and a chlorinating agent (NCS).[3]

• Condition: Aqueous acidic media (pH 3–4).

• Outcome: Exclusive acylation of the primary amine; the sulfonamide remains untouched due to protonation dynamics and lack of activation.

Visualization: FBDD Workflow

The following workflow demonstrates how these blocks are utilized in Fragment-Based Drug Discovery.

Figure 2: FBDD workflow utilizing the primary amine as a vector for fragment growing ("Grow" stage) while the sulfonamide anchors the molecule to the target protein.

Experimental Protocols

Protocol 4.1: Synthesis of 4-(1-Aminoethyl)benzenesulfonamide (Reductive Amination)

Source Validation: Adapted from BenchChem protocols and standard reductive amination methodologies [1].

Reagents:

• 4-Acetylbenzenesulfonamide (1.0 eq)[1]

• Ammonium Acetate (10.0 eq)[1]

• Sodium Cyanoborohydride (

  ) (1.5 eq)[1]

• Methanol (anhydrous)

Step-by-Step:

• Imine Formation: Dissolve 4-acetylbenzenesulfonamide (e.g., 5 mmol) and ammonium acetate (50 mmol) in anhydrous methanol (20 mL). Stir at room temperature for 30–45 minutes under nitrogen. Checkpoint: Monitor disappearance of ketone by TLC.

• Reduction: Cool the mixture to 0°C. Add

  portion-wise over 10 minutes. Caution: Vent the reaction vessel (evolution of ).

• Reaction: Allow to warm to room temperature and stir for 12–16 hours.

• Quench: Cool to 0°C. Acidify carefully with 1M HCl to pH ~2 (destroys excess hydride). Stir for 30 mins.

• Workup: Basify with aqueous NaOH to pH >10. Extract with Ethyl Acetate (3x).[4][1]

• Purification: Dry organic layer over

  . Concentrate. Purify via silica flash chromatography (DCM:MeOH:NH4OH gradient).

Protocol 4.2: Chemoselective Amidation using KATs

Source Validation: Based on the Bode group methodology [2].

Objective: Acylate the primary amine of a sulfonamide scaffold without protecting the sulfonamide group.

Reagents:

• Amino-sulfonamide building block (1.0 eq)[1][5][6]

• Potassium Acyltrifluoroborate (KAT) (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.0 eq)

• Solvent: 1:1

  /t-BuOH (0.1 M)

Step-by-Step:

• Preparation: Dissolve the amino-sulfonamide and KAT reagent in the solvent mixture.

• Activation: Add NCS in one portion.

• Reaction: Stir vigorously at room temperature. The reaction is typically complete within 30 minutes.

• Monitoring: Check LCMS for product mass. The sulfonamide nitrogen will not participate due to the specific activation mechanism of the KAT reagent with the primary amine.

• Isolation: Dilute with water, extract with EtOAc, and concentrate.

Quantitative Data Summary

Table 1: Comparative Reactivity & Properties

Property	Primary Amine ( )	Sulfonamide ( )	Implications for Synthesis
pKa (Conj. Acid)	~4.6 (Aniline), ~10.6 (Alkyl)	~10.1 (N-H acidity)	At pH 7, amines are protonated (alkyl) or neutral (aniline); Sulfonamides are neutral.
Nucleophilicity	High (Neutral form)	Very Low	Amines react preferentially with acyl chlorides.
H-Bonding	Donor / Acceptor	Strong Donor	Sulfonamide is a key pharmacophore for CA inhibition.
Protection	Boc, Fmoc, Cbz	DMB, PMB, Trityl	Orthogonal protection is easily achieved (e.g., Boc-Amine + Free Sulfonamide).

References

• Gálvez, A. O., et al. (2017).[3] Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society. Retrieved from [Link]

• Supuran, C. T. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review. Chemistry & Biodiversity.[7] Retrieved from [Link]

• Google Patents. (2013). The preparation method of p-aminobenzenesulfonamide (CN103483230B).

• Organic Chemistry Portal. (2017). Chemoselective Acylation of Primary Amines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN103483230B - The preparation method of p-aminobenzenesulfonamide - Google Patents [patents.google.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cbijournal.com [cbijournal.com]

Engineering Cyclobutyl-Functionalized Sulfonamide Fragments: Synthetic Workflows and Medicinal Chemistry Applications

Introduction to the Pharmacophore

In contemporary medicinal chemistry, the strategic incorporation of specialized fragments is paramount for optimizing both pharmacodynamics and pharmacokinetics. The cyclobutyl-functionalized sulfonamide fragment represents a highly versatile building block. The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, anti-inflammatory, and anticancer drugs[1]. When coupled with a cyclobutane ring, the resulting fragment provides a compact, rigid, three-dimensional scaffold that can be exploited to fine-tune the physicochemical properties of drug candidates[1].

These fragments are heavily utilized in the development of complex therapeutics, such as Hepatitis C virus (HCV) NS3 protease inhibitors[2] and TNF-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

converting enzyme (TACE) inhibitors.

Mechanistic Rationale in Drug Design

The selection of a cyclobutyl sulfonamide over linear alkyl or planar aryl sulfonamides is driven by distinct causal factors in molecular design:

• Increased

  Character: The cyclobutane ring introduces -hybridized carbon atoms, which increases the three-dimensionality of the molecule. This correlates with improved aqueous solubility and reduced off-target binding compared to flat, aromatic rings.

• Conformational Restriction: Unlike flexible linear alkyl chains (e.g., propyl or butyl groups), the cyclobutane ring locks the side chain into a restricted conformational space. This reduces the entropic penalty upon binding to the target receptor.

• Metabolic Stability: The steric bulk and lack of easily oxidizable benzylic/allylic protons make the cyclobutyl group highly resistant to cytochrome P450-mediated oxidative metabolism.

• Hydrogen Bonding Geometry: The sulfonamide moiety acts as an excellent hydrogen bond donor and acceptor. It frequently serves as a bioisostere for carboxylic acids and amides, offering superior metabolic stability against hydrolysis while maintaining critical target interactions.

Pharmacological logic of cyclobutyl sulfonamide fragments in drug design.

Validated Synthetic Methodologies

The synthesis of these fragments requires precise control over reaction conditions due to the inherent ring strain of the cyclobutane moiety. Below are two field-proven protocols tailored for different substitution patterns.

Protocol A: Large-Scale Synthesis of 1-Methylcyclobutane-1-sulfonamide

For substituted cyclobutanes (e.g., 1-methyl variants), a Grignard-based approach is favored over organolithium chemistry. The methyl group stabilizes the radical intermediates during Grignard formation, making it highly scalable and robust[1].

Step 1: Grignard Reagent Formation

• Charge a flame-dried, argon-purged flask with magnesium turnings (1.2 eq) and anhydrous tetrahydrofuran (THF).

• Add a catalytic amount of iodine to activate the magnesium.

• Slowly add 1-bromo-1-methylcyclobutane (1.0 eq) dropwise, maintaining the internal temperature between 35–40 °C to sustain the exothermic reaction without inducing solvent boiling.

• Stir for 2 hours until the magnesium is consumed, yielding 1-methylcyclobutylmagnesium bromide[1].

Step 2: Sulfonylation

• Cool a solution of sulfuryl chloride (

  , 1.5 eq) in anhydrous dichloromethane (DCM) to -20 °C.

• Causality Check: The low temperature is critical to prevent the over-reduction of the sulfonyl chloride to a sulfinate or sulfide.

• Slowly cannulate the Grignard reagent into the

  solution. Stir for 1 hour, then warm to 0 °C to yield the intermediate 1-methylcyclobutane-1-sulfonyl chloride[1].

Step 3: Amination and Isolation

• Cool the crude sulfonyl chloride solution to 0 °C.

• Add aqueous ammonia (5.0 eq) dropwise with vigorous stirring. The excess ammonia acts as both the nucleophile and the acid scavenger for the generated HCl[1].

• Remove the ice bath and stir for 1-2 hours.

• Work-up: Separate the organic layer. Extract the aqueous layer twice with DCM. Wash combined organics with brine, dry over anhydrous

  , and concentrate under reduced pressure[1].

• Purification: Dissolve the crude solid in a minimal amount of hot isopropanol. Slowly add hot water until slightly turbid. Cool to room temperature, then place in an ice bath. Rationale: Isopropanol/water provides a steep solubility curve, allowing the sulfonamide to crystallize out while polar impurities remain solvated[1].

Synthetic workflow for 1-methylcyclobutane-1-sulfonamide via Grignard reaction.

Protocol B: Low-Temperature Lithium-Halogen Exchange for Unsubstituted Cyclobutyl Sulfonamides

For unsubstituted cyclobutyl systems, Grignard formation is notoriously sluggish and prone to Wurtz coupling side-reactions. Therefore, a low-temperature lithium-halogen exchange is the self-validating standard[2].

• Lithiation: Dissolve cyclobutyl bromide (1.0 eq, e.g., 5.0 g, 37.0 mmol) in anhydrous diethyl ether (

  , 30 mL) and cool strictly to -78 °C[2].

• Exchange: Slowly add 1.7M tert-butyllithium in pentanes (2.0 eq, 74.8 mmol). Causality Check: Two equivalents of t-BuLi are required; the first performs the halogen exchange, and the second irreversibly destroys the generated t-butyl bromide (via elimination to isobutylene), preventing it from alkylating the newly formed cyclobutyllithium[2].

• Warm the solution slowly to -35 °C over 1.5 hours to ensure complete metalation[2].

• Trapping: Cannulate the mixture into a solution of anhydrous sulfur dioxide (

  ) in ether at -78 °C to form the lithium cyclobutanesulfinate.

• Conversion: Treat the sulfinate intermediate with N-chlorosuccinimide (NCS) to generate the sulfonyl chloride, followed immediately by aqueous ammonia to yield the final cyclobutyl sulfonamide.

Quantitative Data & Reaction Parameters

To facilitate decision-making in route scouting, the following table summarizes the quantitative parameters and expected outcomes of the two primary synthetic methodologies discussed above.

Parameter	Protocol A: Grignard Route (1-Methyl Substituted)	Protocol B: Organolithium Route (Unsubstituted)
Starting Material	1-Bromo-1-methylcyclobutane	Cyclobutyl bromide
Metalating Agent	Magnesium turnings ( )	tert-Butyllithium (t-BuLi)
Equivalents of Metal	1.2 eq	2.0 eq (Strict requirement)
Reaction Temperature	35–40 °C (Initiation)	-78 °C to -35 °C
Sulfonylating Agent	Sulfuryl Chloride ( )	gas, then NCS
Primary Side Reaction	Over-reduction to sulfide	Wurtz coupling, Ring opening
Scalability	High (Gram to Kilogram scale)	Moderate (Limited by cryogenics)
Typical Purity (Crude)	> 85%	70 - 80%
Purification Method	Crystallization (Isopropanol/Water)	Silica Gel Chromatography

Conclusion

Cyclobutyl-functionalized sulfonamides are indispensable fragments in modern drug discovery, offering an optimal balance of structural rigidity, metabolic stability, and hydrogen-bonding capacity. Whether targeting viral proteases or human receptors, the successful integration of these fragments relies heavily on executing precise, self-validating synthetic protocols. By understanding the mechanistic causality behind reagent selection—such as utilizing Grignard reagents for sterically stabilized substituted rings versus cryogenic lithium-halogen exchange for unsubstituted variants—researchers can reliably scale these critical building blocks.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2005051410A1 - Hepatitis c virus inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of N-cyclobutylmethyl sulfonamides from taurine

Application Note: High-Yield Synthesis of N-Cyclobutylmethyl Taurinamide

Executive Summary & Biological Rationale

This Application Note details the protocol for synthesizing 2-amino-N-(cyclobutylmethyl)ethanesulfonamide , a lipophilic sulfonamide derivative of the semi-essential amino acid Taurine.

Scientific Context: Taurine (2-aminoethanesulfonic acid) is a zwitterionic abundant free amino acid involved in osmoregulation and neuromodulation. However, its high polarity limits blood-brain barrier (BBB) permeability. Converting the sulfonic acid moiety (

) to a sulfonamide ( ) creates a "taurinamide." These derivatives act as neutral, lipophilic bioisosteres capable of penetrating the CNS.

The N-cyclobutylmethyl substituent is specifically selected to enhance lipophilicity and metabolic stability, a strategy often employed in anticonvulsant drug discovery (similar to the structure of levetiracetam analogs).

Retrosynthetic Analysis & Workflow

Direct conversion of taurine to its sulfonamide is chemically forbidden due to the unprotected amine and the stability of the zwitterion. The synthesis requires a "Protect-Activate-Couple-Deprotect" strategy.

The Strategy:

• Protection: Mask the amine as a phthalimide to allow modification of the sulfonate.

• Activation: Convert the sulfonate to a sulfonyl chloride using phosphorus pentachloride (

  ).

• Coupling: React the sulfonyl chloride with cyclobutylmethylamine.

• Deprotection: Release the amine using hydrazine hydrate.

Figure 1: Retrosynthetic pathway for the conversion of Taurine to N-cyclobutylmethyl taurinamide.

Detailed Experimental Protocols

Phase 1: Protection (Synthesis of Potassium 2-Phthalimidoethanesulfonate)

Objective: To eliminate the zwitterionic character of taurine and protect the amine.

Reagents:

• Taurine (1 eq)

• Phthalic Anhydride (1.1 eq)

• Potassium Acetate (1.1 eq)

• Glacial Acetic Acid (Solvent)

Protocol:

• Suspend Taurine (12.5 g, 100 mmol) and Potassium Acetate (10.8 g, 110 mmol) in glacial acetic acid (80 mL).

• Add Phthalic Anhydride (16.3 g, 110 mmol) to the suspension.

• Reflux the mixture with vigorous stirring for 2.5 to 3 hours. The mixture should become homogeneous before precipitating the product.

• Cool to room temperature. The product will crystallize out.[1][2]

• Filter the white precipitate and wash with cold acetic acid followed by ethanol to remove excess anhydride.

• Drying: Dry in a vacuum oven at 60°C.

  • Expected Yield: >85%[3][4][5]

  • Checkpoint: Product should be a white, crystalline solid, soluble in hot water but insoluble in organic solvents.

Phase 2: Activation (Synthesis of 2-Phthalimidoethanesulfonyl Chloride)

Objective: To convert the stable sulfonate salt into a reactive electrophile. Critical Safety:

is corrosive and moisture-sensitive. Perform in a fume hood.

Reagents:

• Potassium 2-Phthalimidoethanesulfonate (from Phase 1)

• Phosphorus Pentachloride (

  ) (1.1 eq)

• Toluene (Anhydrous)

Protocol:

• Pulverize the potassium salt from Phase 1 into a fine powder (crucial for reactivity).

• Suspend the salt (10 g) in anhydrous toluene (50 mL).

• Add

  (1.1 eq) portion-wise.

• Heat the mixture to reflux for 90 minutes. Evolution of

  fumes indicates reaction progress.

• Workup: Cool the mixture and filter off the inorganic salts (

  ).

• Concentrate the filtrate under reduced pressure to remove toluene and

  .

• Purification: Recrystallize the residue from benzene or chloroform/hexane if necessary, but crude is often pure enough for the next step.

  • Stability Note: Sulfonyl chlorides are unstable.[6] Use immediately in Phase 3.

Phase 3: Coupling (Sulfonamide Formation)

Objective: Formation of the sulfonamide bond with the lipophilic amine.

Reagents:

• 2-Phthalimidoethanesulfonyl Chloride (Freshly prepared)

• Cyclobutylmethylamine (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Dichloromethane (DCM) (Anhydrous)

Protocol:

• Dissolve Cyclobutylmethylamine (1.1 eq) and TEA (1.2 eq) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Dissolve the Sulfonyl Chloride in a minimal amount of DCM and add it dropwise to the amine solution.

• Allow the reaction to warm to room temperature and stir for 4–6 hours.

• Workup: Wash the organic layer with 1N HCl (to remove unreacted amine), followed by saturated

  and brine.

• Dry over

  and evaporate.

  • Result: N-(cyclobutylmethyl)-2-phthalimidoethanesulfonamide.

Phase 4: Deprotection (Hydrazinolysis)

Objective: Removal of the phthalimide group to yield the final primary amine.

Protocol:

• Dissolve the coupled product in Ethanol (0.1 M concentration).

• Add Hydrazine Hydrate (2.0 eq).

• Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.

• Cool the reaction and filter off the phthalhydrazide byproduct.

• Evaporate the filtrate.[7]

• Purification: The residue may contain traces of phthalhydrazide. Redissolve in 1N HCl (the product forms a soluble hydrochloride salt, contaminants remain insoluble). Filter again.

• Basify the filtrate with NaOH and extract the free base into DCM.

• Evaporate to yield the final N-cyclobutylmethyl taurinamide .

Data Summary & Troubleshooting

Stoichiometry Table:

Reagent	Equiv.[4][8][9]	Role	Critical Note
Taurine	1.0	Scaffold	Must be finely ground.
Phthalic Anhydride	1.1	Protecting Group	Excess ensures full protection.
	1.1	Chlorinating Agent	Moisture sensitive; use fresh.
Cyclobutylmethylamine	1.1	Nucleophile	Commercially available or synthesized via nitrile reduction.
Hydrazine Hydrate	2.0	Deprotecting Agent	Toxic; ensure good ventilation.

Troubleshooting Guide:

Issue	Probable Cause	Solution
Low Yield in Phase 2	Moisture in reagents	Dry the potassium salt thoroughly (vacuum/ ) before adding .
Sticky Solid in Phase 4	Incomplete removal of phthalhydrazide	Use the acid-base extraction workup (Step 6 in Phase 4) to purify.
Product Degradation	Sulfonyl chloride hydrolysis	Do not store the intermediate; couple immediately.

References

• Winterbottom, R., et al. (1947). "The Synthesis of Some Taurine Derivatives." Journal of the American Chemical Society.[9] Link

• Akgül, Ö., et al. (2017).[8] "Synthesis and Antimicrobial Activity of Some Taurinamide Derivatives." Marmara Pharmaceutical Journal. Link

• Liskamp, R. M. J., et al. (2011). "Synthesis of Taurine-Containing Peptides and Sulfonopeptides." The Journal of Organic Chemistry. Link

• Barnett, C. J. (1999). "Preparation of Sulfonamides from N-Silylamines." Journal of Organic Chemistry. (Relevant for alternative coupling strategies). Link

• Patent US5889183A. "Process for the preparation of 2-aminoethanesulfonamide." (Industrial scale validation of the phthalimide route). Link

Sources

• 1. US5889183A - β-Aminoethanesulphonylazide their use for the preparation of 2-aminoethane-sulphonamide (taurylamide), taurolidine or taurultam and their acid addition salts - Google Patents [patents.google.com]
• 2. DE19708782C1 - Process for the preparation of 2-aminoethanesulfonyl azide acid addition salts, 2-aminoethanesulfonyl azide hydrochloride and its use - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. jsynthchem.com [jsynthchem.com]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Strategic Coupling of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide for Advanced Synthesis

Abstract

This guide provides a comprehensive framework for the chemical modification of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, a versatile building block for drug discovery and chemical biology. The primary aliphatic amine of this molecule serves as a highly reactive nucleophilic center for a variety of coupling reactions. Herein, we detail robust protocols for N-acylation, N-alkylation (classical and modern), and reductive amination. The causality behind experimental choices, self-validating system designs for each protocol, and authoritative grounding in established chemical principles are emphasized to ensure reproducibility and success for researchers, scientists, and drug development professionals.

Molecular Profile and Strategic Considerations

The subject molecule, 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, possesses two key functional groups that dictate its reactivity:

• Primary Aliphatic Amine (-NH₂): This is the principal site for the coupling reactions detailed in this guide. As a potent nucleophile, it readily attacks a wide range of electrophilic partners.

• Sulfonamide (-SO₂NH-): This group is generally stable under the conditions described. Its electron-withdrawing nature can slightly modulate the basicity and nucleophilicity of the distal primary amine, but it does not interfere with the intended coupling reactions. The sulfonamide proton is weakly acidic and can be deprotonated under strongly basic conditions, a consideration primarily for N-alkylation protocols.

The strategic selection of a coupling protocol depends on the desired final structure—whether an amide, a secondary amine, or a more complex derivative is the target.

General Experimental Workflow

A standardized workflow applies to most coupling reactions involving this substrate. This ensures consistency and allows for systematic troubleshooting.

Caption: General workflow for coupling reactions.

Protocol I: N-Acylation to Form Amides

This protocol describes the formation of a stable amide bond by reacting the primary amine with an acyl chloride. This is a fundamental transformation in medicinal chemistry for generating diverse libraries of compounds.

Causality: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the primary amine attacks the electrophilic carbonyl carbon of the acyl chloride. The subsequent collapse of the tetrahedral intermediate and loss of a chloride ion, followed by deprotonation of the nitrogen, yields the amide product. A non-nucleophilic base is used to scavenge the HCl byproduct, driving the reaction to completion.

Caption: Workflow for N-Acylation.

A. Materials

Reagent	Purpose	Typical Molar Eq.
2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide	Starting Material	1.0
Acyl Chloride (or Carboxylic Acid + Coupling Agent)	Electrophile	1.0 - 1.2
Triethylamine (Et₃N) or DIPEA	Non-nucleophilic Base	1.5 - 2.0
Dichloromethane (DCM) or Acetonitrile (MeCN)	Anhydrous Solvent	-
1 M Hydrochloric Acid (HCl)	Aqueous Wash	-
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous Wash	-
Brine (Saturated NaCl)	Aqueous Wash	-

| Anhydrous Sodium Sulfate (Na₂SO₄) | Drying Agent | - |

B. Step-by-Step Protocol

• Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.5 eq) to the stirred solution.

• Electrophile Addition: Add the desired acyl chloride (1.1 eq) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine spot is consumed.

• Work-up:

  • Dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.[1]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acylated sulfonamide.[1]

C. Product Characterization

• ¹H NMR: Appearance of a new amide N-H proton signal (typically δ 6-8 ppm) and signals corresponding to the acyl group. A downfield shift of the CH₂ group adjacent to the newly formed amide nitrogen is expected.

• IR Spectroscopy: Appearance of a strong C=O stretch (amide I band) around 1640-1680 cm⁻¹ and an N-H bend (amide II band) around 1520-1550 cm⁻¹.[2]

• Mass Spectrometry: The molecular ion peak [M+H]⁺ should correspond to the calculated mass of the acylated product.

Protocol II: N-Alkylation to Form Secondary Amines

This protocol details the formation of a C-N bond via nucleophilic substitution using an alkyl halide. This method is effective for introducing small alkyl groups. For more complex or sensitive substrates, consider the "Borrowing Hydrogen" method in Protocol III.

Causality: The reaction is a standard Sₙ2 substitution. The primary amine acts as the nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide leaving group. A base is required to deprotonate the resulting ammonium salt and regenerate the nucleophilic amine, which can potentially react a second time. Using an excess of the starting amine or carefully controlling stoichiometry is crucial to minimize over-alkylation.[1]

A. Materials

Reagent	Purpose	Typical Molar Eq.
2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide	Starting Material	1.0 - 1.2
Alkyl Halide (R-X, X=I, Br, Cl)	Electrophile	1.0
Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)	Base	1.5 - 2.0

| Acetonitrile (MeCN) or Dimethylformamide (DMF) | Anhydrous Solvent | - |

B. Step-by-Step Protocol

• Preparation: To a solution of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide (1.2 eq) in anhydrous acetonitrile, add potassium carbonate (2.0 eq).

• Electrophile Addition: Add the alkyl halide (1.0 eq) to the suspension.

• Reaction: Heat the reaction mixture to 60-80 °C (reflux) and stir for 6-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the alkyl halide and the formation of the product.

• Work-up:

  • Cool the reaction mixture to room temperature and filter to remove the inorganic base.[1]

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography to isolate the desired mono-alkylated product.

Protocol III: Catalytic N-Alkylation with Alcohols (Borrowing Hydrogen)

This advanced protocol offers a greener and more atom-economical alternative to using alkyl halides. It utilizes alcohols as alkylating agents, with water as the only byproduct.[3][4]

Causality: The "Borrowing Hydrogen" mechanism involves a transition-metal catalyst (e.g., based on Iridium or Ruthenium) that temporarily "borrows" hydrogen from the alcohol to form a metal-hydride and an aldehyde intermediate.[4][5] The primary amine then condenses with the in situ-generated aldehyde to form an imine. Finally, the metal-hydride reduces the imine to the secondary amine, regenerating the catalyst. A strong base is typically required to facilitate catalyst turnover.[4]

Caption: The "Borrowing Hydrogen" catalytic cycle.

A. Materials

Reagent	Purpose	Typical Loading
2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide	Starting Material	1.0 eq
Primary or Secondary Alcohol	Alkylating Agent	1.0 - 1.5 eq
[Cp*IrCl₂]₂ or similar Ru/Ir catalyst	Catalyst	0.5 - 2.0 mol%
Potassium tert-butoxide (t-BuOK) or Cs₂CO₃	Base	1.1 - 1.5 eq

| Toluene or Dioxane | Anhydrous Solvent | - |

B. Step-by-Step Protocol

• Setup: In an oven-dried Schlenk tube, combine the starting amine (1.0 eq), the alcohol (1.2 eq), the Iridium catalyst (e.g., [Cp*IrCl₂]₂, 1.0 mol%), and the base (e.g., t-BuOK, 1.2 eq).[4]

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Seal the tube and heat the mixture in an oil bath at 100-120 °C for 12-36 hours.

• Monitoring: Periodically and carefully cool the reaction, take an aliquot, and analyze by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite to remove the catalyst and inorganic salts.

  • Wash the filtrate with water and brine, then dry over Na₂SO₄.

  • Concentrate under reduced pressure.

• Purification: Purify the residue by column chromatography.

Protocol IV: Reductive Amination

This protocol is a powerful method for forming secondary amines from aldehydes or ketones. It is a two-step, one-pot process that is generally high-yielding and avoids the over-alkylation issues associated with alkyl halides.

Causality: The primary amine first condenses with the carbonyl compound (aldehyde or ketone) to form an imine (or enamine) intermediate, with the loss of water. A mild, selective reducing agent, such as sodium triacetoxyborohydride (STAB), is then used to reduce the C=N double bond to a C-N single bond. STAB is preferred as it is less reactive towards the carbonyl group than other hydrides and can be added directly to the reaction mixture.

A. Materials

Reagent	Purpose	Typical Molar Eq.
2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide	Starting Material	1.0
Aldehyde or Ketone	Electrophile	1.0 - 1.2
Sodium Triacetoxyborohydride (STAB)	Reducing Agent	1.2 - 1.5
Dichloroethane (DCE) or Tetrahydrofuran (THF)	Anhydrous Solvent	-

| Acetic Acid (optional) | Catalyst | 0.1 - 1.0 |

B. Step-by-Step Protocol

• Preparation: In a round-bottom flask, dissolve the starting amine (1.0 eq) and the aldehyde or ketone (1.1 eq) in anhydrous DCE.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. A catalytic amount of acetic acid can be added to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred solution. The reaction is often mildly exothermic.

• Reaction: Stir at room temperature for 4-24 hours.

• Monitoring: Monitor by TLC or LC-MS for the consumption of the starting materials.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Stir until gas evolution ceases.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography.

Safety and Handling

• General: All reactions should be performed in a well-ventilated fume hood. Appropriate Personal Protective Equipment (PPE), including safety glasses, lab coats, and gloves, must be worn.

• Reagents:

  • Acyl Chlorides: Corrosive and lachrymatory. Handle with care.

  • Bases: Sodium hydride (NaH) is highly flammable and reacts violently with water. Potassium tert-butoxide (t-BuOK) is a strong base and corrosive.

  • Solvents: Use anhydrous solvents as specified. DCM and DCE are suspected carcinogens.

  • Catalysts: Transition metal catalysts may be toxic and air-sensitive. Handle under an inert atmosphere.

References

• Catalyzed N-alkylation of sulfonamides with benzylic alcohols. (n.d.). ScienceDirect.
• Al-Masoudi, N. A., et al. (2022). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PMC.
• Catalytic N‐Alkylation of Sulfonamides. (n.d.).
• Application Notes and Protocols for Alkylation Reactions of 2-Bromoethane-1-sulfonamide. (2025). BenchChem.
• Mono-N-Alkylation of Sulfonamides with Alcohols Catalyzed by Iridium N-Heterocyclic Carbene-Phosphine Complexes. (2022). DiVA portal.
• Zhu, M., Fujita, K., & Yamaguchi, R. (2010). Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Chemistry Portal.
• N‐alkylation of benzamides/sulfonamides with primary alcohols via BH methods. (n.d.).
• Application Notes and Protocols for N-Alkylation of Methanesulfonamide, N-(trimethylsilyl)-. (2025). BenchChem.
• Sulfonamide synthesis by alkylation or aryl
• Liu, et al. (2024).
• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. (2021). Royal Society of Chemistry.
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. (2020).
• Sulfonamide synthesis through electrochemical oxidative coupling of amines and thiols. (2019). Pure.
• Sulfonamide synthesis through electrochemical oxidative coupling of amines and thiols. (2019).
• Recent advances in synthesis of sulfonamides: A review. (2018). CHEMISTRY & BIOLOGY INTERFACE.
• C—H TO C—N CROSS-COUPLING OF SULFONAMIDES WITH OLEFINS. (n.d.). PMC.
• Sulfonamide purification process. (n.d.).
• Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. (n.d.). Royal Society of Chemistry.
• Synthesis of Primary Sulfonamides. (n.d.).
• Preparation of sulfonamides
• Asker, F. W., et al. (n.d.). Synthesis and characterization of some sulfonamide dervatives.
• Synthesis and Spectral Study of N,N-diethyl-2-methyl-1-tosylpyrrolidine-2-carboxamide and Functionalized Sulfonamide Scaffolds. (2016). Science Alert.
• Sulfonamide derivatives: Synthesis and applications. (2024).
• Hammett Correlations of the Sulfonamide Proton Chemical Shift in a Series of N-(substituted aryl)-p-Toluenesulfonamides. (n.d.). ScholarWorks@UARK.
• Method for preparing high-purity sulfonamide compound, and .... (n.d.).
• Qadir, M. A., et al. (2016). Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties.
• Standard Operating Procedures for the Laboratory Synthesis of Sulfonamides. (2025). BenchChem.
• Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)
• Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids. (2021). PMC.
• Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. (2021). MDPI.
• Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen. (2013). DORA 4RI.

Sources

• 1. benchchem.com [benchchem.com]
• 2. One moment, please... [ripublication.com]
• 3. Mono-N-Alkylation of Sulfonamides with Alcohols Catalyzed by Iridium N-Heterocyclic Carbene-Phosphine Complexes [su.diva-portal.org]
• 4. Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: Leveraging Amino-Sulfonamides in Fragment-Based Drug Design

Introduction: The Strategic Advantage of Amino-Sulfonamides in FBDD

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful engine for the discovery of high-quality lead compounds.[1][2][3] By screening small, low-molecular-weight fragments, FBDD allows for a more efficient exploration of chemical space, often yielding hits with superior ligand efficiency.[3][4] Within the vast armamentarium of chemical scaffolds available to medicinal chemists, the amino-sulfonamide moiety has emerged as a particularly versatile and potent building block for FBDD campaigns.[5][6]

Sulfonamides are a cornerstone of medicinal chemistry, featured in a multitude of FDA-approved drugs targeting a wide array of diseases, from bacterial infections to cancer.[5][6][7][8] Their utility in FBDD stems from a unique combination of physicochemical and structural properties:

• Strong Hydrogen Bonding: The sulfonamide group (-SO₂NH-) is an exceptional hydrogen bond donor and acceptor, enabling it to form strong, directional interactions with protein targets, a critical feature for the binding of low-affinity fragments.

• Defined Geometry: The tetrahedral geometry of the sulfur atom provides a well-defined three-dimensional vector for fragment growth. This structural rigidity allows for predictable and rational elaboration of fragment hits into more potent lead compounds.[9]

• Synthetic Tractability: Amino-sulfonamides are readily synthesized from a vast and diverse pool of commercially available sulfonyl chlorides and amines, facilitating the rapid creation of diverse and novel fragment libraries.[10][11] This synthetic accessibility is crucial for the iterative cycles of design and optimization inherent to FBDD.[12]

• Metabolic Stability and Favorable Properties: The sulfonamide group is generally metabolically stable and can improve the physicochemical properties of a molecule, such as solubility.

This guide provides a comprehensive overview of the application of amino-sulfonamides in FBDD, from the strategic design and synthesis of fragment libraries to their screening, validation, and subsequent structure-guided optimization.

Part 1: Crafting a High-Quality Amino-Sulfonamide Fragment Library

The success of any FBDD campaign hinges on the quality and diversity of the fragment library. For amino-sulfonamides, the goal is to create a collection of compounds that adhere to the "Rule of Three" (MW < 300 Da, cLogP ≤ 3, H-bond donors/acceptors ≤ 3) while maximizing chemical and structural diversity.

Protocol 1: General Synthesis of a Primary Amino-Sulfonamide Fragment Library

This protocol outlines a robust method for the synthesis of primary amino-sulfonamides, which serve as excellent starting points for fragment elaboration.

Rationale: The reaction between a sulfonyl chloride and an amine (or ammonia) is a cornerstone of sulfonamide synthesis.[11] Using an excess of the amine component or a non-nucleophilic base helps to quench the HCl byproduct. This protocol is designed for parallel synthesis to efficiently generate a library of diverse fragments.

Materials:

• A diverse set of aromatic and aliphatic sulfonyl chlorides.

• Ammonia solution (e.g., 7N in Methanol) or primary/secondary amines.

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent.

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) as a non-nucleophilic base.

• Anhydrous sodium sulfate or magnesium sulfate for drying.

• Standard laboratory glassware and purification equipment (e.g., flash chromatography system, preparative HPLC).

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry reaction vial, dissolve the selected sulfonyl chloride (1.0 eq) in DCM.

• Amine Addition: In a separate vial, prepare a solution of the amine (2.2 eq) or ammonia solution in DCM.

• Reaction Execution: Slowly add the amine solution to the sulfonyl chloride solution at 0 °C with stirring. If using a mono-substituted amine, add a non-nucleophilic base like TEA (1.5 eq).

• Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography or preparative HPLC to yield the desired amino-sulfonamide fragment.

• Quality Control: Confirm the identity and purity (>95%) of the final compound by ¹H NMR, ¹³C NMR, and LC-MS.

Data Presentation: Representative Building Blocks

To ensure diversity, a well-curated library should incorporate a variety of building blocks.

Sulfonyl Chlorides (R-SO₂Cl)	Amines (R'-NH₂) / Ammonia	Rationale for Inclusion
Benzenesulfonyl chloride	Ammonia	Provides a simple, foundational aromatic sulfonamide.
Thiophene-2-sulfonyl chloride	Methylamine	Introduces a heteroaromatic core for diverse interactions.
4-Fluorobenzenesulfonyl chloride	Cyclopropylamine	Incorporates a halogen for potential halogen bonding and a 3D element.[13]
Methane/Ethanesulfonyl chloride	Aniline	Provides simple aliphatic sulfonamides for exploring different vector spaces.
Naphthalene-1-sulfonyl chloride	3-aminopyridine	Introduces a larger, more rigid aromatic system and a heterocyclic amine.

Protocol 2: Library Quality Control and Curation

A high-quality fragment library is paramount for minimizing false positives and ensuring reliable screening data.

• Purity Assessment: All fragments must have a purity of >95% as determined by LC-MS and NMR. Impurities can lead to false-positive hits or interfere with biophysical assays.

• Solubility Screening: Each fragment should be assessed for its aqueous solubility, typically in the screening buffer. A minimum solubility of 200 µM is often required for biophysical screening methods.[14]

• "Rule of Three" Compliance: Analyze each fragment to ensure it adheres to the "Rule of Three" to maintain fragment-like properties.

• Compound Management: Store fragments in an inert atmosphere (e.g., under argon or nitrogen) as dimethyl sulfoxide (DMSO) stock solutions at -20°C to ensure long-term stability.

Part 2: Biophysical Screening and Hit Identification

Due to their weak binding affinities, fragment hits require sensitive biophysical techniques for their detection and characterization.[15][16][17]

Workflow for Fragment Screening

A typical screening cascade involves a primary screen to identify binders, followed by orthogonal validation to eliminate false positives.

Caption: A typical workflow for FBDD using amino-sulfonamides.

Protocol 3: Primary Screening using Surface Plasmon Resonance (SPR)

SPR is a highly sensitive, label-free technique ideal for primary screening of fragment libraries.[15][17] It measures changes in mass on a sensor chip as fragments in solution bind to an immobilized protein target.

Rationale: SPR provides real-time kinetics and affinity data, which can be invaluable for ranking and prioritizing fragment hits.[15] Its high sensitivity is well-suited for detecting the weak interactions typical of fragments.

Step-by-Step Methodology:

• Protein Immobilization: Immobilize the purified target protein onto a suitable sensor chip (e.g., CM5 chip via amine coupling).

• System Priming: Prime the SPR system with a running buffer that is compatible with the protein and fragments (e.g., PBS with 0.05% Tween-20 and 1-5% DMSO).

• Fragment Library Screening: Inject the amino-sulfonamide fragments from the library (typically at a concentration of 100-200 µM) over the immobilized protein surface.

• Data Acquisition: Monitor the change in the SPR signal (measured in Response Units, RU) in real-time. A significant increase in RU upon fragment injection indicates binding.

• Data Analysis: Subtract the signal from a reference flow cell to correct for non-specific binding and buffer effects. Identify fragments that produce a reproducible and concentration-dependent binding response.

• Hit Prioritization: Rank the initial hits based on their binding response and calculated ligand efficiency (LE).

Data Presentation: Summary of SPR Screening Data

Fragment ID	Molecular Weight (Da)	Binding Response (RU)	Estimated Affinity (K_D, µM)	Ligand Efficiency (LE)
AS-001	171.19	35.2	150	0.35
AS-045	215.25	55.8	85	0.38
AS-112	198.22	21.5	>500	-
AS-203	240.28	48.1	110	0.36

Note: Ligand Efficiency (LE) is a key metric in FBDD, calculated as the binding energy per heavy atom. It helps to identify small fragments with highly efficient binding.

Part 3: Hit-to-Lead Optimization: The Power of Vectorial Growth

Once a validated amino-sulfonamide hit is confirmed, often with a co-crystal structure, the hit-to-lead optimization phase begins.[1][3] This is where the synthetic tractability and defined geometry of the sulfonamide scaffold truly shine. The R and R' groups of the sulfonamide (R-SO₂-NH-R') provide clear vectors for chemical elaboration to improve potency and selectivity.[13][18]

The Iterative Cycle of Structure-Based Design

The optimization process is an iterative cycle of design, synthesis, and testing, guided by structural information from X-ray crystallography or computational modeling.[4]

Caption: The iterative cycle of hit-to-lead optimization in FBDD.

Case Study: Hypothetical Optimization of an Amino-Sulfonamide Hit

• Starting Point: A primary amino-sulfonamide fragment (e.g., 4-aminobenzenesulfonamide) is identified as a 200 µM binder to a target kinase. A co-crystal structure reveals that the amino group is pointing towards a solvent-exposed region, and the aromatic ring is making key hydrophobic interactions.

• Strategy - Fragment Growing: The primary amino group is an ideal vector for growth. A medicinal chemist might design a series of analogs by acylating the amine to form amides, exploring interactions with a nearby pocket.

• Iteration 1: Synthesis of an N-acetyl analog shows a 5-fold improvement in affinity (K_D = 40 µM).

• Iteration 2: Guided by the structure, a new analog is designed to incorporate a basic amine to interact with a negatively charged residue (e.g., aspartate) in the target protein. Synthesis of an N-(2-(dimethylamino)ethyl)acetamide analog results in a significant potency boost (K_D = 1 µM).

• Outcome: Through a few iterative cycles of structure-guided design, a low-affinity fragment hit is rapidly evolved into a potent, lead-like compound.[19]

Conclusion

Amino-sulfonamides represent a privileged scaffold in the field of Fragment-Based Drug Design. Their inherent structural and chemical properties—strong hydrogen bonding capacity, defined geometry for vectorial growth, and synthetic accessibility—make them ideal starting points for discovering novel, high-quality drug candidates. The protocols and workflows outlined in this guide provide a robust framework for researchers to successfully incorporate amino-sulfonamide fragments into their drug discovery programs, accelerating the journey from initial hit to optimized lead.

References

• The recent progress of sulfonamide in medicinal chemistry. SciSpace by Typeset. Available at: [Link]

• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA‐Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. ResearchGate. Available at: [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. Available at: [Link]

• Sulfonamide a Valid Scaffold for Antioxidant Drug Development. Ingenta Connect. Available at: [Link]

• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. PubMed. Available at: [Link]

• Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Available at: [Link]

• Approved drugs derived using the FBDD method. ResearchGate. Available at: [Link]

• Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. Proceedings of the National Academy of Sciences. Available at: [Link]

• Fragment-to-Lead Medicinal Chemistry Publications in 2020. ACS Publications. Available at: [Link]

• Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. Journal of the American Chemical Society. Available at: [Link]

• Using Fragment-Based Approaches to Discover New Antibiotics. ACS Infectious Diseases. Available at: [Link]

• Diversity-Oriented Synthesis of Fragments for Fragment-Based Drug Discovery. Young Research Group, Baylor University. Available at: [Link]

• INSIGHTS TOWARDS SULFONAMIDE DRUG SPECIFICITY IN α-CARBONIC ANHYDRASES. PMC. Available at: [Link]

• A comparison of commonly used fragment screening techniques. University of Cambridge Repository. Available at: [Link]

• Design of amino acid sulfonamides as transition-state analogue inhibitors of arginase. PubMed. Available at: [Link]

• Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. ResearchGate. Available at: [Link]

• Fragment Based Drug Design and Field-Based Technology. Pharmacelera. Available at: [Link]

• In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry. Available at: [Link]

• Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. ResearchGate. Available at: [Link]

• Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and inhibitory profile. ResearchGate. Available at: [Link]

• Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and inhibitory profile. PubMed. Available at: [Link]

• Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions. PMC. Available at: [Link]

• Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions. RSC Publishing. Available at: [Link]

• Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. OBN. Available at: [Link]

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. Fragment Based Drug Design and Field-Based Technology - Pharmacelera | Pushing the limits of computational chemistry [pharmacelera.com]
• 3. obn.org.uk [obn.org.uk]
• 4. In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. ajchem-b.com [ajchem-b.com]
• 9. Design of amino acid sulfonamides as transition-state analogue inhibitors of arginase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sulfonamide a Valid Scaffold for Antioxidant Drug Development: Ingenta Connect [ingentaconnect.com]
• 11. researchgate.net [researchgate.net]
• 12. Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. INSIGHTS TOWARDS SULFONAMIDE DRUG SPECIFICITY IN α-CARBONIC ANHYDRASES - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Strategic Incorporation of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide in Peptidomimetic Synthesis

Abstract

This technical guide provides a comprehensive overview of the synthesis and application of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, a novel building block for the design of advanced peptidomimetics. We delve into the strategic rationale for employing the sulfonamide moiety as a peptide bond isostere and the cyclobutylmethyl group as a bioisosteric element to enhance the drug-like properties of peptide-based therapeutics. This document furnishes detailed, step-by-step protocols for the synthesis of this key building block and its subsequent incorporation into a model peptidomimetic sequence. Furthermore, we present a representative application in a biochemical assay to validate its utility for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Sulfonamide-Based Peptidomimetics

Peptides are exquisite signaling molecules, but their therapeutic potential is often hampered by poor metabolic stability and low oral bioavailability. Peptidomimetics, compounds that mimic the structure and function of natural peptides, offer a promising strategy to overcome these limitations. A key approach in peptidomimetic design is the replacement of the scissile amide bond with a non-hydrolyzable isostere.

The sulfonamide linkage has emerged as a particularly effective amide bond surrogate.[1][2] Its tetrahedral geometry at the sulfur atom mimics the transition state of amide bond hydrolysis, potentially leading to potent enzyme inhibitors.[1][3] Moreover, the sulfonamide N-H is more acidic (pKa ≈ 10-11) than its amide counterpart, enhancing its hydrogen bonding capabilities and increasing molecular polarity, which can favorably impact solubility and target engagement.[1]

The subject of this guide, 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, is a bifunctional building block designed for seamless integration into peptidomimetic structures. It is structurally derived from taurine (2-aminoethanesulfonic acid), a naturally occurring amino sulfonic acid.[4][5] The primary amine serves as a point of attachment for further peptide chain extension, while the N-cyclobutylmethyl sulfonamide introduces a unique lipophilic and conformationally constrained moiety. The cyclobutane ring is a valuable bioisostere in medicinal chemistry, known for its ability to improve metabolic stability and introduce a three-dimensional architecture that can enhance binding to target proteins.[6][7]

Physicochemical Properties and Design Considerations

The strategic selection of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide as a peptidomimetic building block is underpinned by the advantageous properties of its constituent parts.

Property	Contribution from Sulfonamide Moiety	Contribution from Cyclobutylmethyl Group	Resulting Advantage in Peptidomimetic
Metabolic Stability	Resistant to proteolytic cleavage by peptidases.	The cyclobutane ring is metabolically robust.	Increased in vivo half-life.
Conformational Rigidity	The tetrahedral sulfur atom introduces a defined geometry.[3]	The puckered cyclobutane ring restricts rotational freedom.[7]	Pre-organization for enhanced receptor binding.
Solubility & Polarity	The SO2 group is a strong hydrogen bond acceptor.[1]	The aliphatic ring provides lipophilicity.	Modulation of aqueous solubility and membrane permeability.
Target Interactions	Acts as a transition-state mimic for proteases.[1][8]	Can access unique hydrophobic pockets in a binding site.	Potential for high-affinity and selective binding.
Synthetic Tractability	Well-established methods for sulfonamide synthesis.[9]	Commercially available starting materials.	Facile incorporation into synthetic workflows.

Synthesis of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide Hydrochloride

This section details a robust, two-step protocol for the synthesis of the title compound, starting from commercially available N-Boc-2-aminoethanesulfonyl chloride.

Workflow for Synthesis

Caption: Synthetic workflow for the target compound.

Protocol 1: Synthesis of N-Boc-2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide

Rationale: This step involves the reaction of an N-protected aminoethanesulfonyl chloride with cyclobutylmethylamine. The Boc (tert-butoxycarbonyl) protecting group is chosen for its stability under the reaction conditions and its facile removal under acidic conditions. Dichloromethane (DCM) is an excellent solvent for this reaction, and triethylamine (Et3N) is used as a base to neutralize the HCl generated during the reaction.

Materials:

• N-Boc-2-aminoethanesulfonyl chloride

• Cyclobutylmethylamine[10]

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et3N), distilled

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• To a stirred solution of cyclobutylmethylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C (ice bath), add a solution of N-Boc-2-aminoethanesulfonyl chloride (1.1 eq) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO3 solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc protected intermediate as a white solid or viscous oil.

Protocol 2: Synthesis of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide Hydrochloride

Rationale: The final step is the deprotection of the Boc group to liberate the primary amine. A solution of 4M HCl in dioxane is a standard and highly effective reagent for this transformation, yielding the hydrochloride salt of the product, which often improves crystallinity and ease of handling.

Materials:

• N-Boc-2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide

• 4M HCl in 1,4-dioxane

• Diethyl ether

• Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

• Dissolve the N-Boc protected intermediate (1.0 eq) in a minimal amount of 1,4-dioxane.

• Add 4M HCl in 1,4-dioxane (5-10 eq) to the solution at room temperature.

• Stir the mixture for 2-4 hours. A precipitate will likely form.

• Monitor the deprotection by TLC until the starting material is fully consumed.

• Add diethyl ether to the reaction mixture to facilitate complete precipitation of the product.

• Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide hydrochloride as a white or off-white solid.

Application: Incorporation into a Peptidomimetic Sequence

This section describes a standard protocol for incorporating the synthesized building block into a model dipeptide mimetic using solid-phase peptide synthesis (SPPS) techniques.

Workflow for Peptidomimetic Synthesis

Caption: Solid-phase synthesis of a model peptidomimetic.

Protocol 3: Solid-Phase Synthesis of a Model Tripeptide Mimetic

Rationale: This protocol demonstrates the coupling of our sulfonamide building block to a resin-bound dipeptide. The free amine of the sulfonamide acts as a nucleophile, attacking the activated carboxyl group of the preceding amino acid on the solid support. HBTU is a common and efficient coupling reagent for peptide synthesis.

Materials:

• Fmoc-Ala-Gly-Wang resin

• 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide hydrochloride

• N,N-Diisopropylethylamine (DIPEA)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Dimethylformamide (DMF), peptide synthesis grade

• 20% Piperidine in DMF

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% H2O, 2.5% TIS)

• SPPS reaction vessel, shaker

Procedure:

• Swell Fmoc-Ala-Gly-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc group from the alanine residue. Wash thoroughly with DMF.

• Activation and Coupling: In a separate vial, dissolve the amino acid to be coupled (e.g., Fmoc-Leu-OH, 3 eq), HBTU (2.9 eq), and DIPEA (6 eq) in DMF. Add this activation mixture to the resin.

• Allow the coupling reaction to proceed for 2 hours with shaking.

• Incorporation of the Sulfonamide: Repeat the Fmoc deprotection step. In a separate vial, pre-activate a solution of an N-protected amino acid (e.g., Boc-Phe-OH, 3 eq) with HBTU (2.9 eq) and DIPEA (6 eq) in DMF. Add this to the resin and shake for 2 hours. After washing, deprotect the Boc group with TFA. Neutralize with DIPEA. Finally, couple the 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide hydrochloride (3 eq) using HBTU/DIPEA as described above.

• Cleavage and Deprotection: After the final coupling, wash the resin with DMF and then DCM. Treat the resin with the TFA cleavage cocktail for 2-3 hours at room temperature.

• Filter to separate the resin and precipitate the crude peptidomimetic in cold diethyl ether.

• Purify the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC).

Representative Application: Protease Inhibition Assay

Rationale: Given that sulfonamides can act as transition-state isosteres for amide bond hydrolysis, a common application for the resulting peptidomimetics is to test them as protease inhibitors. This protocol outlines a generic fluorescence-based assay.

Materials:

• Purified protease (e.g., Trypsin, Chymotrypsin)

• Fluorogenic protease substrate

• Assay buffer (e.g., Tris-HCl, pH 8.0)

• Synthesized peptidomimetic inhibitor

• 96-well microplate, fluorescence plate reader

Procedure:

• Prepare a serial dilution of the peptidomimetic inhibitor in the assay buffer.

• In a 96-well plate, add the protease solution to each well containing the inhibitor dilutions (and a control well with buffer only).

• Incubate for 15 minutes at 37 °C to allow for inhibitor-enzyme binding.

• Initiate the reaction by adding the fluorogenic substrate to all wells.

• Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence over time at the appropriate excitation/emission wavelengths.

• Calculate the initial reaction velocities from the linear portion of the progress curves.

• Plot the reaction velocity against the inhibitor concentration and fit the data to the appropriate inhibition model (e.g., Michaelis-Menten, Morrison equation) to determine the inhibition constant (Ki).

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Protocol 1	Incomplete reaction; moisture in the reaction.	Ensure anhydrous conditions. Extend reaction time. Check the quality of the sulfonyl chloride.
Incomplete Boc deprotection	Insufficient HCl or reaction time.	Increase the equivalents of HCl in dioxane or extend the reaction time. Monitor carefully by TLC.
Poor coupling efficiency in SPPS	Steric hindrance from the sulfonamide.	Use a more potent coupling reagent (e.g., HATU). Double couple the sulfonamide building block.
Insolubility of peptidomimetic	Aggregation of the final product.	Purify by RP-HPLC using a gradient with an organic modifier (e.g., acetonitrile) and an additive like TFA. Lyophilize from an acetonitrile/water mixture.

References

• Innovative On‐Resin and in Solution Peptidomimetics Synthesis via Metal‐Free Photocatalytic Approach. (n.d.). PMC. Retrieved from [Link]

• Moree, W. J., van der Marel, G. A., & Liskamp, R. J. (1993). Synthesis of Peptidosulfinamides and Peptidosulfonamides: Peptidomimetics Containing the Sulfinamide or Sulfonamide Transition-State Isostere. The Journal of Organic Chemistry, 58(25), 6949–6953.
• Tang, J., Chen, H., He, Y., & Wang, H. (2018). Peptide-guided functionalization and macrocyclization of bioactive peptidosulfonamides by Pd(II)-catalyzed late-stage C–H activation.
• Mucha, A., Cafarski, P., & Berlicki, Ł. (2011). Recent advances in design, synthesis and biological activity of aminoalkylsulfonates and sulfonamidopeptides. Current Medicinal Chemistry, 18(11), 1554-1578.
• Akgül, Ö., et al. (2017). Synthesis and Antimicrobial Activity of Some Taurinamide Derivatives. Marmara Pharmaceutical Journal, 21(2), 361-370.
• Pascal, J. C., & Sola, R. (2002). A new strategy for the synthesis of taurine derivatives using the 'safety-catch' principle for the protection of sulfonic acids. Organic & Biomolecular Chemistry, 1(1), 15-21.
• Katritzky, A. R., et al. (2014). Synthesis of taurine-containing peptides, sulfonopeptides, and N- and O-conjugates. The Journal of Organic Chemistry, 79(8), 3429-3439.
• Liskamp, R. M., et al. (1995). Peptides containing the sulfonamide transition-state isostere: synthesis and structure of N-acetyl-tauryl-L-proline methylamide. International Journal of Peptide and Protein Research, 45(6), 501-507.
• Al-Masoudi, N. A., et al. (2023). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. Molecules, 28(21), 7431.
• Katritzky, A. R., et al. (2014). Synthesis of Taurine Containing Peptides, Sulfonopeptides, and N-, O-Conjugates. The Journal of Organic Chemistry, 79(8), 3429-3439.
• Liskamp, R. M. (1994). Peptide synthesis with sulfonyl protecting groups.
• G. A. Showell, et al. (2011). Recent advances in the synthesis of N-acyl sulfonamides. MedChemComm, 2(1), 10-23.
• Liskamp, R. M. (2019). Peptide backbone modifications using amide bond isosteres.
• Gante, J. (1994). A Theoretical Investigation of Phosphonamidates and Sulfonamides as Protease Transition State Isosteres. The Journal of Organic Chemistry, 59(18), 5232–5237.
• Miravet, J. F., et al. (2019). Sulfonamide as amide isostere for fine-tuning the gelation properties of physical gels.
• Katritzky, A. R., et al. (2014). ChemInform Abstract: Synthesis of Taurine-Containing Peptides, Sulfonopeptides, and N- and O-Conjugates.
• Groves, J. T., & Fettinger, J. C. (2023). Selective P450BM3 Hydroxylation of Cyclobutylamine and Bicyclo[1.1.1]pentylamine Derivatives: Underpinning Synthetic Chemistry for Drug Discovery. Journal of the American Chemical Society, 145(50), 27429–27435.
• Li, Y., et al. (2026). Discovery of N-Ethyl Sulfonamide Derivatives as Potent Intestinal-Restricted Farnesoid X Receptor Antagonists for the Treatment of Metabolic Disorders. Journal of Medicinal Chemistry.
• Carreira, E. M., & Sarlah, D. (2019). Neglected sulfur(vi) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. Organic Chemistry Frontiers, 6(8), 1144-1158.
• Bolm, C. (2021). How do we address neglected sulfur pharmacophores in drug discovery?. Expert Opinion on Drug Discovery, 16(1), 1-4.

• PubChem. (n.d.). 1-Cyclobutylmethanamine hydrochloride. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-AMINO-ETHANESULFONAMIDE. Retrieved from [Link]

• Qadir, M. A., et al. (2016). Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. Pakistan Journal of Pharmaceutical Sciences, 29(5), 1609-1613.
• Pokrovsky, A. G., et al. (2021). Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids.
• Kaluthanthiri, D. S., et al. (2024). Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I).

• PubChem. (n.d.). Taurinamide. Retrieved from [Link]

• Gardarsdottir, H. (n.d.).
• Sandström, P. I., et al. (2019). Synthesis of Sulfonimidamide-Based Amino Acid Building Blocks with Orthogonal Protecting Groups. European Journal of Organic Chemistry, 2019(1), 115-123.
• Wuitschik, G., et al. (2010). Cyclobutanes in Small-Molecule Drug Candidates.
• González-Gómez, J. C., et al. (2024). 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space. Future Medicinal Chemistry, 16(15), 1089-1111.
• Google Patents. (n.d.). CN113801033A - Synthesis method of 2-aminoindan or derivatives thereof.

Sources

• 1. Recent advances in design, synthesis and biological activity of aminoalkylsulfonates and sulfonamidopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfonamide as amide isostere for fine-tuning the gelation properties of physical gels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptides containing the sulfonamide transition-state isostere: synthesis and structure of N-acetyl-tauryl-L-proline methylamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Synthesis of taurine-containing peptides, sulfonopeptides, and N- and O-conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective P450BM3 Hydroxylation of Cyclobutylamine and Bicyclo[1.1.1]pentylamine Derivatives: Underpinning Synthetic Chemistry for Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. applications.emro.who.int [applications.emro.who.int]
• 10. 1-Cyclobutylmethanamine hydrochloride | C5H12ClN | CID 21707944 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Reaction Conditions for Sulfonamide Amine Acylation

Introduction: The Strategic Importance of N-Acylsulfonamides

In the landscape of modern drug discovery and development, the N-acylsulfonamide moiety is a privileged functional group.[1][2] These structures are frequently employed as bioisosteres of carboxylic acids, mimicking their pKa values and hydrogen bonding patterns while offering enhanced metabolic and chemical stability.[1][2][3] This unique combination of properties has led to their incorporation into a wide array of therapeutic agents, including antiviral, antibacterial, and anticancer drugs.[1][4] Consequently, the efficient and reliable synthesis of N-acylsulfonamides is a critical competency for medicinal and process chemists.

This guide provides a comprehensive overview of the key reaction conditions for the N-acylation of sulfonamides. It moves beyond simple procedural lists to explain the underlying chemical principles, offering researchers the insight needed to select and optimize conditions for their specific substrates.

Mechanistic Principles: Overcoming the Nucleophilicity Challenge

The core of the sulfonamide acylation reaction is a nucleophilic attack by the sulfonamide nitrogen onto an electrophilic acyl source. However, the nitrogen atom of a primary or secondary sulfonamide is significantly less nucleophilic than that of a typical amine. This is due to the powerful electron-withdrawing effect of the adjacent sulfonyl group, which delocalizes the nitrogen's lone pair of electrons.

Successful acylation, therefore, hinges on one of two strategies:

• Enhancing Nucleophilicity: The most common approach involves deprotonating the sulfonamide with a base. The resulting sulfonamidate anion is a much stronger nucleophile, capable of readily attacking even moderately reactive acylating agents.

• Increasing Electrophilicity: Alternatively, the electrophilicity of the acylating agent can be increased through the use of potent activating agents or highly reactive acyl sources, such as acyl chlorides or anhydrides.

The interplay between the sulfonamide substrate, acylating agent, base, and solvent dictates the efficiency and outcome of the reaction.

Key Reaction Parameters & Methodologies

The successful N-acylation of a sulfonamide is a multi-variable equation. The judicious selection of reagents and conditions is paramount for achieving high yield and purity. The most common methods involve reacting the sulfonamide with an acylating agent like an acid chloride or anhydride, often in the presence of a base or a catalyst.[2][5]

Choice of Acylating Agent

• Acyl Halides (especially Chlorides): These are highly electrophilic and among the most common reagents for this transformation.[6] Their high reactivity allows for rapid reactions, often at room temperature. However, they generate stoichiometric amounts of HCl, necessitating the use of a base to neutralize the acid and drive the reaction to completion.

• Acid Anhydrides: Anhydrides are also effective acylating agents, often used in conjunction with a catalyst.[2][5] They are generally less reactive than acyl chlorides but are often easier to handle and can be suitable for a wide range of substrates. Acetic anhydride is a frequently used reagent for introducing an acetyl group.[5][7]

• Carboxylic Acids (with Coupling Agents): For more delicate substrates or when the corresponding acyl chloride/anhydride is unstable, direct coupling with a carboxylic acid is a powerful alternative. This approach requires the use of coupling agents like carbodiimides (e.g., EDC) in the presence of an activator like 1-hydroxybenzotriazole (HOBt) or a catalytic amount of DMAP.[4][8]

• N-Acylbenzotriazoles: These reagents serve as efficient and stable acyl transfer agents, particularly useful when the corresponding acyl halides are difficult to prepare or handle.[8][9]

The Critical Role of the Base and Catalyst

• Tertiary Amines (e.g., Triethylamine, Pyridine): These are standard non-nucleophilic bases used to scavenge the acid (e.g., HCl) generated when using acyl halides.[1] They deprotonate the sulfonamide, increasing its nucleophilicity.[1]

• 4-(Dimethylamino)pyridine (DMAP): DMAP is an exceptionally potent acylation catalyst, often used in small, catalytic amounts (0.05-5 mol%) alongside a stoichiometric base like triethylamine.[10][11] It functions by reacting with the acylating agent to form a highly reactive N-acylpyridinium intermediate, which is a far more potent acylating species than the parent anhydride or chloride.[11][12]

• Lewis Acids (e.g., ZnCl₂, Cu(OTf)₂): In some protocols, particularly under solvent-free conditions or with less reactive anhydrides, Lewis acids can catalyze the reaction.[5][6][7] For example, zinc chloride has been effectively used in solvent-free acylations with anhydrides.[7]

• Brønsted Acids (e.g., H₂SO₄): Interestingly, a catalytic amount of a strong acid like sulfuric acid can promote the acylation of sulfonamides with acid anhydrides, providing an alternative to base-mediated methods.[1][2][7]

Solvent Selection

Aprotic solvents are generally preferred to avoid competitive reactions with the acylating agent.

• Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN): These are excellent, relatively non-polar to polar aprotic solvents that are compatible with most acylation conditions.[1]

• Solvent-Free Conditions: For certain reactions, particularly those employing Lewis acid catalysis or ultrasound irradiation, solvent-free conditions offer a greener and sometimes more efficient alternative.[1][7]

Comparative Overview of Common Acylation Protocols

The choice of protocol depends on factors such as substrate reactivity, scale, and available reagents. The table below summarizes common approaches.

Method	Acylating Agent	Typical Base / Catalyst	Solvent	Pros	Cons
Classical Basic	Acyl Chloride or Anhydride	Triethylamine or Pyridine, cat. DMAP	DCM, THF, MeCN	Widely applicable, fast, reliable[1]	Requires base, generates salt byproducts.
Acid-Catalyzed	Acid Anhydride	cat. H₂SO₄[1][2]	Acetonitrile	Avoids organic bases, simple workup.[1]	Limited to acid-stable substrates.
Lewis Acid-Catalyzed	Acid Anhydride	cat. ZnCl₂, Cu(OTf)₂[6][7]	Acetonitrile or Solvent-Free	Mild, can be performed solvent-free.[7]	Catalyst removal may be required.
Coupling Agent	Carboxylic Acid	EDC, HOBt, DMAP[4]	DCM, DMF	Mild, good for sensitive substrates.	Reagents are more expensive.
Ultrasound-Assisted	Acid Anhydride	None (often)	Solvent-Free	Green, rapid, high purity.[1]	Requires specialized equipment.

Detailed Experimental Protocols

Protocol 1: Classical Acylation using Acyl Chloride with DMAP Catalysis

This is a robust and widely used method for a broad range of sulfonamides.

Step-by-Step Methodology:

• To a stirred solution of the sulfonamide (1.0 equiv) in anhydrous dichloromethane (DCM, approx. 0.1 M) under a nitrogen atmosphere at 0 °C, add triethylamine (1.5 equiv).

• Add a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 equiv).

• Slowly add the acyl chloride (1.2 equiv) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-16 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with 1M HCl, saturated aqueous NaHCO₃, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Acid-Catalyzed Acylation using an Acid Anhydride

This method provides a useful alternative when avoiding organic bases is desirable.[1]

Step-by-Step Methodology:

• In a reaction vessel, combine the sulfonamide (1.0 equiv) and the acid anhydride (1.5 equiv) in acetonitrile (MeCN, approx. 0.2 M).

• Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄, approx. 3 mol%).

• Heat the reaction mixture to 60 °C and stir.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete (typically 1-5 hours), cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker of ice-water with stirring.

• Collect the precipitated solid product by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield the N-acylsulfonamide. Further purification can be achieved by recrystallization if necessary.

Visualizing the Workflow and Mechanism

A clear understanding of the process flow and underlying chemistry is essential for troubleshooting and optimization.

Caption: General experimental workflow for sulfonamide N-acylation.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Recent advances in the synthesis of N-acyl sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. scholarworks.utrgv.edu [scholarworks.utrgv.edu]

Application Note: High-Throughput Synthesis of Sulfonamide-Based Kinase Inhibitor Libraries

From Scaffold Design to Library Generation

Abstract

Sulfonamides represent a privileged scaffold in kinase inhibitor design, acting as critical hydrogen-bond anchors within the ATP-binding pocket or as bioisosteres for phosphate groups. This guide provides a comprehensive technical framework for the design and parallel synthesis of sulfonamide-based kinase inhibitor libraries.[1] We detail two distinct protocols: Scavenger-Assisted Liquid Phase Synthesis (for high-purity, focused libraries) and Solid-Phase Organic Synthesis (SPOS) (for high-diversity exploration), grounded in the mechanistic logic of successful drugs like Dabrafenib and Vemurafenib.

Strategic Foundation: The Sulfonamide Pharmacophore in Kinases

Mechanistic Rationale

In the context of kinase inhibition, the sulfonamide moiety (

) serves three distinct structural roles:

• Hinge Binding: The nitrogen proton acts as a hydrogen bond donor to the backbone carbonyls of the kinase hinge region (e.g., Glu, Met residues).

• DFG-Motif Interaction: In Type II inhibitors (e.g., Sorafenib derivatives), the sulfonamide often bridges the "gatekeeper" residue and the conserved DFG (Asp-Phe-Gly) motif, stabilizing the inactive conformation.

• Geometry & Solubility: The tetrahedral geometry of the sulfur atom directs substituents into the solvent-exposed regions or hydrophobic back-pockets (selectivity pockets), while improving metabolic stability compared to amides.

Structural Logic Diagram

The following diagram illustrates the interaction logic utilized in library design, specifically targeting the ATP-binding cleft.

Figure 1: Structural logic of sulfonamide placement within the kinase ATP pocket.

Protocol A: Scavenger-Assisted Liquid Phase Synthesis

Best for: Focused libraries (50–500 compounds), late-stage lead optimization. Advantage: High purity without chromatography; solution-phase kinetics.

The "Self-Validating" Workflow

To ensure high throughput without the bottleneck of column chromatography, this protocol uses polymer-supported scavengers . This makes the process self-validating: if the scavenger removes the excess reagents, the remaining filtrate must be the product.

Reagents & Materials

• Sulfonyl Chlorides (R-SO₂Cl): 1.2 equivalents.

• Amines (R'-NH₂): 1.0 equivalent (Limiting reagent).

• Base: Pyridine (also acts as solvent/co-solvent) or TEA.

• Scavenger 1 (Electrophile trap): Tris-(2-aminoethyl)-amine polystyrene (PS-Trisamine). Removes unreacted sulfonyl chloride.

• Scavenger 2 (Nucleophile trap): Methyl isocyanate polystyrene (PS-Isocyanate). Removes unreacted amines (if amine is used in excess).

Step-by-Step Protocol

Step 1: Coupling Reaction

• In a 96-well deep-well plate (polypropylene), dissolve the Amine (0.1 mmol) in anhydrous DCM (1 mL).

• Add Pyridine (2.0 eq, 0.2 mmol).

• Add Sulfonyl Chloride (1.2 eq, 0.12 mmol) slowly to avoid exotherm.

• Seal plate and shake at room temperature for 12–16 hours.

  • Checkpoint: Spot check 3 random wells via LC-MS. Conversion should be >90%.

Step 2: Scavenging (Purification)

• Add PS-Trisamine resin (3.0 eq relative to excess sulfonyl chloride) to the reaction wells.

• Shake vigorously for 4–6 hours. The resin-bound primary amine reacts with the excess sulfonyl chloride to form a sulfonamide on the bead.

• Optional: If amine was used in excess, add PS-Isocyanate to scavenge it.

Step 3: Isolation

• Filter the reaction mixture through a fritted filter plate into a pre-weighed collection plate.

• Wash resin with DCM (2 x 0.5 mL).

• Concentrate the filtrate using a centrifugal evaporator (Genevac or SpeedVac).

Data Summary: Scavenger Efficiency

Reagent Excess	Scavenger Used	Resin Loading (mmol/g)	Scavenging Time	Final Purity (Avg)
Sulfonyl Chloride (20%)	PS-Trisamine	~4.0	4 h	>95%
Amine (20%)	PS-Isocyanate	~1.5	6 h	>92%

Protocol B: Solid-Phase Organic Synthesis (SPOS)

Best for: Large libraries (>1000 compounds), diversity-oriented synthesis. Advantage: "Filter-and-wash" purification allows for large excess of reagents to drive difficult reactions to completion.

Resin Selection

• Polystyrene-Sulfonyl Chloride Resin: For generating sulfonamides where the sulfonyl moiety is attached to the polymer (cleavage releases the sulfonamide).

• Rink Amide Linker: If the sulfonamide is internal to the peptide/peptidomimetic chain.

Protocol: Sulfonylation on Resin

Step 1: Resin Loading

• Swell Amino-functionalized resin (e.g., Rink Amide MBHA, 0.5 mmol/g) in DMF for 30 min.

• Deprotect Fmoc (if applicable) using 20% Piperidine/DMF.

Step 2: Sulfonamide Formation

• Prepare a solution of Sulfonyl Chloride (5.0 eq) and DIPEA (10.0 eq) in anhydrous DCM/DMF (1:1).

  • Expert Insight: Sulfonylation is slower than acylation. Using DCM swells the resin (PS) better, exposing internal sites, while DMF solubilizes the polar reagents.

• Add solution to the resin. Shake for 4 hours.

• Drain and repeat the coupling (Double Coupling) to ensure 100% conversion.

  • Validation: Perform a Chloranil Test . No blue color indicates complete reaction of free amines.

Step 3: Alkylation (Optional Diversity Step)

• Sulfonamides on resin are acidic (

  ). They can be alkylated using Mitsunobu conditions or alkyl halides with Carbonate bases to introduce an substituent on the nitrogen.

Step 4: Cleavage

• Wash resin with DCM (5x) and MeOH (5x) to remove all soluble reagents.

• Cleave using 95% TFA / 2.5% TIS / 2.5% H₂O (for Rink linker).

• Precipitate in cold diethyl ether.

Case Study: Dabrafenib Analog Library

Target: B-Raf V600E Kinase. Objective: Synthesize analogs of the intermediate sulfonamide linker.

Synthetic Route Visualization

The following workflow demonstrates the specific application of the liquid-phase protocol to generate a Dabrafenib-like library.

Figure 2: Workflow for the parallel synthesis of Dabrafenib intermediate analogs.

Experimental Detail

In the synthesis of Dabrafenib, the formation of the sulfonamide bond between 2,6-difluorobenzenesulfonyl chloride and the fluoroaniline moiety is the critical step.

• Reactants: 2,6-difluorobenzenesulfonyl chloride (Variable A) + 5-(2-amino-4-pyrimidinyl)-2-(tert-butyl)-1,3-thiazol-4-yl amine (Constant B).

• Conditions: Pyridine, DCM,

  .

• Observation: The electron-deficient nature of the 2,6-difluorophenyl ring makes the sulfonyl chloride highly reactive, requiring strict temperature control (

  addition) to prevent hydrolysis before coupling.

Quality Control & Validation Standards

To maintain "Trustworthiness" in the library data, every plate must undergo the following QC triage:

• Purity Threshold: >90% by UV (254 nm) and ELSD (Evaporative Light Scattering Detector).

• Identity Confirmation: High-Resolution Mass Spectrometry (HRMS) for [M+H]+.

• Stability Check: Re-analyze 5% of the library after 48 hours in DMSO solution to ensure sulfonamide stability (sulfonamides are generally stable, but N-alkylated variants can degrade).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Sulfonyl Chloride	Ensure anhydrous solvents; add reagent at .
Incomplete Coupling	Non-nucleophilic Amine (Sterics/Electronics)	Switch to SPOS (Protocol B) using microwave heating ( ) and DMAP cat.
Impurity: Sulfonic Acid	Inefficient Scavenging	Increase PS-Trisamine equivalents to 5.0x or extend shaking time.

References

• Arrendale, R. F., et al. (2012). "Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Anti-tumor Activity against Melanoma." ACS Medicinal Chemistry Letters.

• Bollag, G., et al. (2010). "Clinical efficacy of a RAF inhibitor needs broad target blockade in BRAF-mutant melanoma." Nature.

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.

• Marsh, I. R., et al. (2002). "Solid-phase synthesis of sulfonamide libraries." Tetrahedron Letters.

• Gao, Y., et al. (2020). "Development of on-DNA vinyl sulfone synthesis for DNA-encoded chemical libraries." Bioconjugate Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Synthetic Strategies for Cyclobutylmethyl Amine Derivatives

Strategic Overview: The Cyclobutane Advantage

In modern drug discovery, the cyclobutane ring has emerged as a high-value bioisostere. Unlike the flat phenyl ring or the highly strained cyclopropane, the cyclobutane ring offers a unique "puckered" conformation (butterfly shape) with a bond angle of ~88°.

Why synthesize cyclobutylmethyl amines?

• Metabolic Stability: The

  -rich scaffold resists oxidative metabolism (CYP450) better than aromatic counterparts.

• Vector Positioning: The "exit vector" of the amine substituent is distinct from cyclohexyl or phenyl analogs, allowing access to novel chemical space in receptor binding pockets.

• Solubility: Increasing fraction saturated (

  ) generally improves aqueous solubility compared to planar aromatic systems.

This guide details three robust synthetic routes to access cyclobutylmethyl amine derivatives, prioritizing scalability, safety, and chemical fidelity.

Retrosynthetic Analysis

To access the target scaffold (R-NH-CH2-Cyclobutyl), we evaluate three primary disconnections.

Figure 1: Retrosynthetic disconnection strategies for cyclobutylmethyl amines.

Route 1: Reductive Amination (The "Workhorse" Protocol)

Best for: Secondary and tertiary amines; convergent synthesis with complex amines. Mechanism: Formation of an iminium ion followed by in situ hydride reduction.

Expert Insights

• Reagent Choice: Use Sodium Triacetoxyborohydride (STAB) . Unlike NaBH4, STAB is mild and does not reduce the aldehyde/ketone competitively, allowing for "one-pot" procedures. It tolerates acid-sensitive groups better than NaCNBH3 and avoids toxic cyanide byproducts.

• Solvent System: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) are preferred. DCE allows for slightly higher temperatures if imine formation is sluggish.

• Acid Catalysis: For sterically hindered amines or electron-deficient anilines, add 1-2 equivalents of Acetic Acid (AcOH) to catalyze iminium formation.

Detailed Protocol

Materials:

• Cyclobutanecarbaldehyde (1.0 equiv)

• Amine (R-NH2) (1.0 - 1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 - 1.6 equiv)

• Acetic Acid (AcOH) (Catalytic to 1.0 equiv, optional)

• 1,2-Dichloroethane (DCE) (0.2 M concentration)

Step-by-Step:

• Imine Formation: In a dry round-bottom flask under

  , dissolve the amine in DCE. Add cyclobutanecarbaldehyde.

  • Checkpoint: If the amine is an HCl salt, add 1.0 equiv of TEA/DIPEA to free base it before adding the aldehyde.

  • Optimization: If the substrate is hindered, stir for 30-60 mins before adding the reducing agent.

• Reduction: Cool the mixture to 0°C (ice bath). Add STAB portion-wise over 10 minutes.

  • Note: Gas evolution (minimal) may occur.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 2–16 hours. Monitor by LCMS or TLC (ninhydrin stain).

• Quench & Workup:

  • Quench with saturated aqueous

    . Stir vigorously for 15 mins until gas evolution ceases.

  • Extract with DCM (3x).

  • Wash combined organics with Brine, dry over

    , filter, and concentrate.

• Purification: Flash column chromatography (DCM/MeOH/NH3 gradient) or convert to HCl salt for crystallization.

Route 2: Nitrile Reduction (Access to Primary Amines)

Best for: Synthesizing the parent primary amine (Cyclobutylmethylamine) or when the nitrile precursor is readily available. Key Risk: Volatility of the free amine (bp ~95-100°C).

Expert Insights

• Reagent: Lithium Aluminum Hydride (LAH) is the standard. Borane-THF (

  ) is a milder alternative that is often cleaner but requires reflux.

• Isolation: Never concentrate the free amine to dryness under high vacuum; you will lose product. Isolate as the Hydrochloride (HCl) salt.[1]

Detailed Protocol (LAH Method)

Materials:

• Cyclobutanecarbonitrile (1.0 equiv)

• (2.0 - 2.5 equiv, 1M or 2M in THF)

• Anhydrous THF

Step-by-Step:

• Setup: Flame-dry a flask and purge with Argon. Add LAH solution and cool to 0°C.

• Addition: Dilute cyclobutanecarbonitrile in THF. Add dropwise to the LAH slurry. The reaction is exothermic; control addition rate to maintain gentle reflux or <10°C depending on scale.

• Reflux: Warm to RT, then heat to reflux (65°C) for 4–12 hours.

• Fieser Workup (Critical for Safety):

  • Cool to 0°C.[2][3]

  • For every x grams of LAH used, add carefully in order:

    • x mL water

    • x mL 15% aqueous NaOH

    • 3x mL water

  • Result: A granular white precipitate forms (aluminum salts) which is easily filtered.

• Isolation: Filter the salts through Celite. Rinse with diethyl ether.

• Salt Formation: Do not evaporate. Add 4M HCl in Dioxane (excess) to the filtrate. The amine hydrochloride will precipitate. Collect by filtration.

Route 3: Nucleophilic Substitution (The "Direct" Route)

Best for: Alkylation of secondary amines where reductive amination fails. Critical Warning: Avoid SN1 Conditions. The cyclobutylmethyl cation is prone to rearrangement (ring expansion) to the cyclopentyl cation or ring opening.

Mechanism & Risk Analysis

Figure 2: Competition between direct substitution (SN2) and rearrangement (SN1).

Protocol (SN2 Optimized)

Materials:

• Cyclobutylmethyl bromide (or Mesylate)

• Amine (Excess, 2.0 - 5.0 equiv to prevent over-alkylation)

• or (Base)

• Acetonitrile (ACN) or DMF (Solvent)

Step-by-Step:

• Dissolution: Dissolve the amine and base in ACN.

• Addition: Add the electrophile (bromide/mesylate) at RT.

• Reaction: Heat to 60-80°C. Monitor closely.

  • Note: If using the mesylate, ensure no acid is present.

• Workup: Filter off inorganic solids. Dilute with water, extract with EtOAc.

Comparison of Methods

Feature	Route 1: Reductive Amination	Route 2: Nitrile Reduction	Route 3: Substitution (SN2)
Primary Scope	Secondary/Tertiary Amines	Primary Amines	Secondary Amines
Reliability	High (Gold Standard)	High	Moderate (Steric dependent)
Risk Factor	Low (Mild conditions)	High (Pyrophoric reagents)	Moderate (Rearrangement risk)
Atom Economy	Good	Poor (Stoichiometric metal waste)	Moderate

Troubleshooting & Optimization

• Volatility: The free base of cyclobutylmethylamine is volatile.

  • Solution: Always handle as the HCl, Tosylate, or Tartrate salt during storage.

• Rearrangement:

  • Symptom:[4][5][6] NMR shows a mixture of cyclobutyl (4-membered) and cyclopentyl (5-membered) signals.

  • Cause: Carbocation formation (SN1 pathway).

  • Fix: Switch to Route 1 (Reductive Amination) which avoids the carbocation intermediate entirely.

• Sluggish Reaction (Route 1):

  • Fix: Use

    as a Lewis acid additive (1.0 equiv) to force imine formation before adding the reducing agent.

References

• Vertex AI Search. (2023). Selective P450 BM3 Hydroxylation of Cyclobutylamine and Bicyclo[1.1.1]pentylamine Derivatives. National Institutes of Health. 7

• BenchChem. (2025). Technical Support Center: Synthesis of (Cyclobutylmethyl)(methyl)amine. BenchChem. 8

• ChemicalBook. (n.d.). Cyclobutylmethylamine Properties and Synthesis. ChemicalBook. 2

• Master Organic Chemistry. (2017). Reductive Amination Guide. Master Organic Chemistry. 9

• ResearchGate. (2011). Ring Expansion of Cyclobutylmethyl Carbenium Ions. ResearchGate. 10[2][3][11]

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclobutylmethylamine CAS#: 4415-83-2 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Substituent Effects on the Rearrangements of Cyclohexyl to Cyclopentyl Radicals Involving Avermectin-related Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. CompTox Chemicals Dashboard [comptox.epa.gov]

Application of Sulfonamide Linkers in PROTAC Design: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of the Linker in PROTAC Technology

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, offering the ability to selectively eliminate disease-causing proteins rather than merely inhibiting them.[1] These heterobifunctional molecules are comprised of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[2] The formation of a stable ternary complex between the POI, the PROTAC, and the E3 ligase is the pivotal event that leads to the ubiquitination and subsequent degradation of the target protein by the proteasome.[3]

While significant attention has been paid to the design of potent "warheads" (POI ligands) and "anchors" (E3 ligase ligands), it is now unequivocally clear that the linker is not a passive spacer.[4] The linker's length, composition, rigidity, and attachment points play a critical role in dictating the efficacy, selectivity, and physicochemical properties of the PROTAC molecule.[5] An optimally designed linker facilitates the formation of a productive ternary complex, while a suboptimal one can lead to steric clashes, reduced degradation efficiency, or off-target effects.[6][7]

This technical guide focuses on a specific and increasingly important class of linkers: those incorporating a sulfonamide moiety. We will explore the unique advantages conferred by sulfonamide linkers, provide detailed protocols for their synthesis and incorporation into PROTACs, and outline methods for the biological evaluation of the resulting degraders.

The Sulfonamide Moiety: A Versatile Tool in the PROTAC Linker Toolbox

The sulfonamide group, a well-established pharmacophore in medicinal chemistry, offers several distinct advantages when incorporated into PROTAC linkers.[8] These advantages stem from its unique chemical and structural properties, which can be leveraged to overcome some of the challenges associated with more common linker types, such as polyethylene glycol (PEG) and alkyl chains.

Modulating Physicochemical Properties for Enhanced Drug-likeness

A primary challenge in PROTAC design is their tendency to have high molecular weights and fall outside the traditional "rule of five" for oral bioavailability.[5] The properties of the linker have a profound impact on the overall physicochemical profile of the PROTAC.

• Improved Permeability and Solubility: Unlike flexible and often hydrophobic alkyl linkers, or highly hydrophilic PEG linkers, the sulfonamide group provides a more rigid and polar handle. This can help to balance the lipophilicity of the PROTAC, potentially improving both aqueous solubility and cell permeability.[9][] The "chameleon effect," where a molecule can adapt its conformation to different environments, can be more pronounced with linkers that have both polar and nonpolar characteristics, like those containing sulfonamides.[11]

• Enhanced Metabolic Stability: The sulfonamide bond is generally more resistant to metabolic degradation compared to ester or amide bonds that might be present in other linker types. This can lead to improved pharmacokinetic profiles and longer in vivo half-lives.[9]

Unique Applications: Beyond a Simple Spacer

The utility of sulfonamide-based linkers extends beyond simple property modulation. They can be employed in more sophisticated PROTAC designs, including those that involve covalent interactions or the recruitment of alternative E3 ligases.

• Aryl Sulfonamides as DCAF15 Recruiters: Certain aryl sulfonamides, such as indisulam and E7820, have been shown to act as "molecular glues," inducing the degradation of specific proteins by recruiting the DCAF15 E3 ligase substrate receptor.[12][13] This opens up the possibility of designing PROTACs that utilize DCAF15, expanding the repertoire of E3 ligases available for targeted protein degradation. Structural studies have revealed how these sulfonamides pack into a shallow pocket on DCAF15, creating a new interface for binding the target protein.[12][14]

• N-acyl-N-alkyl Sulfonamide (NASA) Linkers for Covalent PROTACs: A particularly innovative application is the use of N-acyl-N-alkyl sulfonamide (NASA) moieties as cleavable, reactive linkers.[2][15] NASA linkers can be designed to be stable in biological media but can be activated by proximity to a nucleophilic residue (such as lysine) on the target protein's surface.[3][15] This leads to the covalent attachment of a payload, which in the context of a PROTAC, could be the E3 ligase-recruiting moiety. This strategy, termed ligand-assisted covalent hydrophobic tagging (LACHT), can lead to highly efficient and durable protein degradation.[16]

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the synthesis of a sulfonamide-linked PROTAC and its subsequent biological evaluation.

Protocol 1: Synthesis of a Generic Sulfonamide-Linked PROTAC

This protocol describes a generalizable, two-step approach for the synthesis of a PROTAC where a sulfonamide linker connects a POI ligand to an E3 ligase ligand (e.g., pomalidomide for Cereblon recruitment).

Diagram of the Synthetic Workflow

Caption: General workflow for the synthesis of a sulfonamide-linked PROTAC.

Reagents and Materials:

• Amine-functionalized precursor for the linker (e.g., 4-(aminomethyl)benzoic acid)

• Appropriate alkyl or aryl sulfonyl chloride

• Pyridine or another suitable base

• POI ligand with a free amine or carboxylic acid for coupling

• E3 ligase ligand with a free amine or carboxylic acid for coupling (e.g., pomalidomide-NH2)

• Amide coupling reagents (e.g., HATU, HOBt, EDCI)

• Tertiary amine base (e.g., DIPEA, triethylamine)

• Anhydrous solvents (e.g., DMF, DCM)

• Standard laboratory glassware and purification equipment (flash chromatography, HPLC)

Procedure:

Step 1: Synthesis of the Sulfonamide Linker

• Dissolve the amine precursor: In a round-bottom flask under a nitrogen atmosphere, dissolve the amine-functionalized precursor (1.0 equivalent) in anhydrous DCM or another suitable solvent.

• Add base: Add pyridine (2.0-3.0 equivalents) to the solution and cool to 0 °C in an ice bath.

• Add sulfonyl chloride: Slowly add the alkyl or aryl sulfonyl chloride (1.1 equivalents) dropwise to the cooled solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to yield the desired sulfonamide linker with a terminal functional group for coupling.

Step 2: Sequential Amide Coupling to POI and E3 Ligase Ligands

• Activate the linker: Dissolve the synthesized sulfonamide linker (1.0 equivalent) in anhydrous DMF. Add HATU (1.2 equivalents) and DIPEA (3.0 equivalents) and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• Couple the first ligand: Add the amine-functionalized POI ligand or E3 ligase ligand (1.0 equivalent) to the activated linker solution. Stir at room temperature for 2-12 hours, monitoring by LC-MS.

• Purify the intermediate: Once the first coupling is complete, purify the resulting intermediate by preparative HPLC.

• Second coupling: Repeat the activation and coupling steps using the purified intermediate and the second ligand (e.g., if the first ligand was the POI ligand, the second will be the E3 ligase ligand).

• Final purification: Purify the final crude PROTAC molecule using preparative reverse-phase HPLC.

• Characterization: Confirm the identity and purity (>95%) of the final PROTAC using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

Protocol 2: Western Blot Analysis of PROTAC-Mediated Protein Degradation

This protocol details the use of Western blotting to quantify the degradation of a target protein in cultured cells treated with a sulfonamide-linked PROTAC. This allows for the determination of key parameters like the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax).[17]

Diagram of the Western Blot Workflow

Caption: Standard workflow for Western blot analysis of PROTAC activity.

Materials:

• Cultured cells expressing the POI

• Complete cell culture medium

• Sulfonamide-linked PROTAC stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the POI

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.[17]

• PROTAC Treatment:

  • Dose-Response: Prepare serial dilutions of the PROTAC in fresh cell culture medium. Aspirate the old medium from the cells and add the PROTAC-containing medium. Include a vehicle control (DMSO) at the same final concentration as the highest PROTAC concentration. Incubate for a fixed time (e.g., 18-24 hours).

  • Time-Course: Treat cells with a fixed concentration of the PROTAC (typically around the DC50 value determined from the dose-response experiment) and harvest cells at different time points (e.g., 0, 2, 4, 8, 16, 24 hours).

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4 °C.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Add Laemmli sample buffer and boil at 95 °C for 5 minutes.

  • Load equal amounts of protein (e.g., 20 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system. Confirm transfer with Ponceau S staining.[17]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the POI (diluted in blocking buffer) overnight at 4 °C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

  • Repeat the immunoblotting process for the loading control antibody.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the POI band intensity to the corresponding loading control band intensity.

  • Calculate the percentage of degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the log of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 and Dmax values.[17]

Data Presentation and Analysis

Quantitative data from experiments should be summarized in clearly structured tables for easy comparison.

Table 1: Example Data for a Hypothetical Sulfonamide-Linked BRD4 PROTAC

PROTAC Concentration (nM)	Target Protein Level (Normalized to Loading Control)	% Degradation
0 (Vehicle)	1.00	0
1	0.92	8
10	0.65	35
50	0.28	72
100	0.11	89
500	0.06	94
1000	0.05	95

From this data, a dose-response curve can be generated to calculate a DC50 and Dmax.

Troubleshooting and Considerations

• Synthesis: Low yields in coupling reactions are a common challenge. Ensure the use of high-quality, anhydrous reagents and consider optimizing coupling agents and reaction times. Purification of PROTACs can also be challenging due to their physicochemical properties; reverse-phase HPLC is often the method of choice.[6]

• Biological Evaluation: A lack of degradation despite binary target engagement may indicate a suboptimal linker length or geometry that prevents the formation of a productive ternary complex. Synthesizing a library of PROTACs with varying linker lengths is a common strategy to address this.[6]

• Hook Effect: At very high concentrations, PROTACs can form binary complexes (PROTAC-POI and PROTAC-E3 ligase) that do not lead to degradation, resulting in a decrease in degradation efficiency. This "hook effect" is important to characterize by testing a wide range of concentrations.[18]

Conclusion

Sulfonamide linkers represent a valuable and versatile addition to the PROTAC design toolkit. Their ability to fine-tune physicochemical properties, enhance metabolic stability, and enable novel mechanisms of action, such as the recruitment of alternative E3 ligases and the development of covalent degraders, makes them a compelling choice for researchers in the field of targeted protein degradation. The protocols and insights provided in this guide aim to equip scientists with the foundational knowledge to effectively design, synthesize, and evaluate sulfonamide-linked PROTACs, thereby accelerating the development of this promising therapeutic modality.

References

• BenchChem. (2025).
• Bric-Furlong, E., & Békés, M. (2022).
• Tamura, T., et al. (2018). Rapid labelling and covalent inhibition of intracellular native proteins using ligand-directed N-acyl-N-alkyl sulfonamide.
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312.
• Biopharma PEG. (n.d.).
• AiFChem. (2025). What Is a PROTAC Linker and Its Role in Modern Drug Discovery.
• BOC Sciences. (n.d.). Overview of PROTAC Linkers: Types and Design.
• BroadPharm. (2022).
• Pomplun, S., et al. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. Journal of Medicinal Chemistry.
• Precise PEG. (n.d.). Linkers in PROTACs.
• Google Patents. (2019).
• Chinese Chemical Society. (n.d.). Targeted Degradation of DNA/RNA Binding Proteins via Covalent Hydrophobic Tagging. CCS Chemistry.
• Hamachi, I., et al. (2024). N-Acyl-N-alkyl/aryl Sulfonamide Chemistry Assisted by Proximity for Modification and Covalent Inhibition of Endogenous Proteins in Living Systems. Accounts of Chemical Research.
• University of Texas Southwestern Medical Center. (2019). Structural Basis and Kinetic Pathway of RBM39 Recruitment to DCAF15 by a Sulfonamide Molecular Glue E7820. Structure, 27(11), 1625-1633.e3.
• LifeSensors. (n.d.).
• Park, S., et al. (2021). Aryl Sulfonamides Induce Degradation of Aryl Hydrocarbon Receptor Nuclear Translocator through CRL4DCAF15 E3 Ligase. Biomolecules & Therapeutics, 29(4), 437-444.
• ResearchGate. (n.d.). Aryl-sulfonamide binding to DCAF15 a, Sketch of E7820 and its....
• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Future Drug Discovery.
• Xiang, W., et al. (2022). Key Considerations in Targeted Protein Degradation Drug Discovery and Development. Frontiers in Pharmacology, 13, 860823.
• MilliporeSigma. (n.d.).
• ChemPep. (n.d.). Overview of PROTAC Linkers.
• BOC Sciences. (n.d.). Alkyl Linkers in PROTACs - Improve Permeability & PK.
• BenchChem. (2025).
• Testa, A., et al. (2025). FDA-approved kinase inhibitors in PROTAC design, development and synthesis. RSC Medicinal Chemistry.
• Enamine. (n.d.). Building blocks and linkers for PROTAC synthesis.
• BenchChem. (2025). Challenges in PROTAC synthesis and how to overcome them.
• Zagidullin, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers.
• BOC Sciences. (2024).
• Chalmers University of Technology. (2024).
• BenchChem. (2025). Technical Support Center: Refining Protocols for PROTAC Synthesis Using PEG Linkers.
• BOC Sciences. (n.d.). Overview of PROTAC Linkers: Types and Design.

Sources

• 1. Exploring Ligand-Directed N-Acyl-N-alkylsulfonamide-Based Acylation Chemistry for Potential Targeted Degrader Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rational design of the linkers in targeting chimeras - Chemical Science (RSC Publishing) DOI:10.1039/D5SC04859A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cell.com [cell.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 8. researchgate.net [researchgate.net]
• 9. precisepeg.com [precisepeg.com]
• 11. chempep.com [chempep.com]
• 12. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 13. Aryl Sulfonamides Induce Degradation of Aryl Hydrocarbon Receptor Nuclear Translocator through CRL4DCAF15 E3 Ligase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. d-nb.info [d-nb.info]
• 16. chinesechemsoc.org [chinesechemsoc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. benchchem.com [benchchem.com]

Application Note: Activation &amp; Coupling Strategies for 2-Aminoethanesulfonamide Intermediates

This Application Note is designed to guide medicinal chemists and process scientists in the optimal handling and functionalization of 2-aminoethanesulfonamide (taurine amide) and its derivatives.

These intermediates are critical "short-linker" building blocks in the synthesis of peptidomimetics, sulfonylureas, and sultam scaffolds . However, their amphiphilic nature and the differing reactivity profiles of the amine (nucleophilic) and sulfonamide (weakly nucleophilic/acidic) groups present specific synthetic challenges.

Executive Summary

2-aminoethanesulfonamide (

) serves as a versatile bifunctional scaffold. "Activation" in this context refers to two distinct synthetic pathways:

• Amine Activation: Utilizing the primary amine as a nucleophile to couple with carboxylic acids (amide formation) or carbonyl electrophiles (urea formation).

• Sulfonamide Functionalization: Activating the sulfonamide nitrogen for N-acylation (acyl-sulfonamide synthesis) or cyclization.

This guide prioritizes reagents that overcome the inherent solubility issues (often zwitterionic or salt forms) and nucleophilic competition associated with this scaffold.

Reagent Selection Guide

A. For Amide Coupling (Peptidomimetic Synthesis)

The primary amine of 2-aminoethanesulfonamide is moderately nucleophilic but often supplied as a hydrochloride salt, requiring in situ neutralization ("free-basing").

Reagent Class	Recommended Reagent	Best Use Case	Mechanism/Notes
Uronium Salts	HATU / HBTU	Standard Coupling. High-yield synthesis of linear amides.	Fast kinetics; requires DIPEA/NMM to buffer pH. HATU is preferred for sterically hindered partners.
Pyridinium Salts	Mukaiyama Reagent (2-bromo-1-methylpyridinium iodide)	Sterically Bulky Acids. Excellent for coupling terpenoids (e.g., betulinic acid) to taurine amide.	Activates the carboxylic acid via a pyridinium ester intermediate. Works well in refluxing .
Carbodiimides	EDC[1][2][3]·HCl + HOBt	Aqueous/Polar Solvents. When water solubility is needed for workup.	Water-soluble urea byproduct allows for easy extraction. HOBt suppresses racemization of chiral acid partners.[1]
Phosphoniums	PyBOP	Solid Phase Synthesis.	Robust alternative to HATU; avoids guanidinium byproduct formation on amine resins.

B. For Urea/Sulfonylurea Synthesis

Converting the amine into a reactive electrophile (isocyanate equivalent) allows for the formation of ureas.

Reagent	Target Product	Protocol Note
CDI (1,1'-Carbonyldiimidazole)	Unsymmetrical Ureas	Generates an activated imidazole-carboxamide intermediate. Mild, one-pot procedure.
Triphosgene	Isocyanates / Ureas	Generates isocyanates in situ. Requires strict anhydrous conditions and safety protocols (phosgene source).
4-Nitrophenyl Chloroformate	Carbamates / Ureas	Forms a stable activated carbamate intermediate that can be isolated or reacted with a second amine.

C. For Sulfonamide Activation (N-Acylation)

The sulfonamide nitrogen (

) is a poor nucleophile and requires activation to form acyl-sulfonamides (bioisosteres of carboxylic acids).

• EDC[2][4]·HCl / DMAP: The standard method for coupling carboxylic acids to the sulfonamide nitrogen. DMAP acts as a nucleophilic catalyst.

• Benzotriazole Activation: Pre-activation of the sulfonamide as an N-sulfonylbenzotriazole allows for reaction with nucleophiles (though this typically starts from the sulfonic acid, not the amide).

Decision Logic & Mechanism (DOT Diagram)

The following flow chart illustrates the decision process for reagent selection based on the desired transformation of the 2-aminoethanesulfonamide scaffold.

Figure 1: Strategic selection of reagents based on the target functionalization of the 2-aminoethanesulfonamide scaffold.

Detailed Experimental Protocols

Protocol A: Mukaiyama Coupling for Sterically Hindered Acids

Best for: Coupling bulky lipophilic acids (e.g., Betulinic acid) to 2-aminoethanesulfonamide.

Reagents:

• Carboxylic Acid Partner (1.0 equiv)

• 2-Aminoethanesulfonamide HCl (1.2 equiv)

• Mukaiyama Reagent (2-bromo-1-methylpyridinium iodide) (1.2 equiv)

• Triethylamine (

  ) (3.0 equiv)

• Dichloromethane (DCM) or THF (Anhydrous)

Procedure:

• Activation: In a round-bottom flask under inert atmosphere (

  ), dissolve the carboxylic acid (1.0 equiv) and Mukaiyama reagent (1.2 equiv) in anhydrous DCM ( ).

• Base Addition: Add

  (2.0 equiv) dropwise. The solution may turn yellow/orange. Stir for 30 minutes at room temperature to form the activated pyridinium ester.

• Coupling: Add 2-aminoethanesulfonamide HCl (1.2 equiv) followed by the remaining

  (1.0 equiv).

• Reflux: Heat the reaction to reflux (

  for DCM) and stir for 1–4 hours. Monitor by TLC/LCMS for the consumption of the acid.

• Workup: Dilute with DCM, wash with 1M HCl (to remove pyridine byproducts), saturated

  , and brine. Dry over and concentrate.

• Purification: Flash chromatography (typically MeOH/DCM gradients due to the polarity of the sulfonamide).

Protocol B: Efficient Urea Synthesis via CDI

Best for: Creating unsymmetrical ureas without using phosgene.

Reagents:

• 2-Aminoethanesulfonamide HCl (1.0 equiv)

• 1,1'-Carbonyldiimidazole (CDI) (1.1 equiv)

• Amine Partner (

  ) (1.1 equiv)

• DIPEA (Diisopropylethylamine) (2.5 equiv)

• DMF or DMSO (Dry)

Procedure:

• Free-Basing: Dissolve 2-aminoethanesulfonamide HCl in dry DMF (

  ). Add DIPEA (1.5 equiv) and stir for 10 minutes to ensure the amine is free.

• Activation: Add CDI (1.1 equiv) in one portion. Stir at

  to RT for 1–2 hours. Note: Evolution of gas will be observed.

• Coupling: Once the intermediate (imidazole-carboxamide) is formed (verify by LCMS), add the second Amine Partner and remaining DIPEA (1.0 equiv).

• Reaction: Heat to

  for 4–12 hours.

• Workup: Evaporate DMF under reduced pressure. Resuspend residue in EtOAc (if soluble) or perform a reverse-phase extraction (C18) if the product is highly polar.

Critical Quality Attributes & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Solubility	Zwitterionic character of the sulfonamide/amine.	Switch solvent to DMSO or DMAc . Ensure at least 2.0 equiv of base (DIPEA) is used to break salt bridges.
No Reaction (Amide)	Amine is protonated (HCl salt not neutralized).	Use a stronger base or ensure DIPEA is fresh. Pre-stir the salt with base for 15 mins before adding activated acid.
O-Acylation vs N-Acylation	Competition from sulfonamide oxygen (rare but possible).	Use HATU (favors N-acylation). Avoid large excess of acylating agent.
Cyclization	Intramolecular attack (Sultam formation).[5]	Avoid strong bases (NaH) unless sultam is the desired product. Keep temperature .

References

• Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids.Mukaiyama reagent protocol for sterically hindered coupling.

  • Source:

• Coupling Reagents: A Guide to Peptide Synthesis.

  • Source:

• Synthesis of Sultam Scaffolds via Intramolecular Oxa-Michael Reactions. Reactivity of vinyl sulfonamides and cyclization pathways.[6]

  • Source:

• Urea Activation by an External Brønsted Acid.

  • Source:

• Preparation of Ethynylsulfonamides and Reactivity with Nucleophilic Amino Acids.

  • Source:

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. bachem.com [bachem.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Sultam Scaffolds via Intramolecular Oxa-Michael and Diastereoselective Baylis—Hillman Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the N-Alkylation of Ethane-1-Sulfonamide Derivatives

Introduction

The sulfonamide functional group is a cornerstone in medicinal chemistry and drug development, appearing in a wide array of therapeutic agents. The ability to selectively modify the nitrogen atom of sulfonamides through N-alkylation is a critical synthetic transformation that allows for the fine-tuning of a molecule's physicochemical properties, such as its solubility, lipophilicity, and metabolic stability, thereby optimizing its pharmacokinetic and pharmacodynamic profile. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the procedures for N-alkylation of ethane-1-sulfonamide derivatives, a common scaffold in contemporary drug discovery programs.

These application notes delve into various established methodologies, offering not just step-by-step protocols but also the underlying chemical principles and strategic considerations for method selection. The aim is to equip the reader with the expertise to confidently and successfully perform these crucial synthetic modifications.

Strategic Overview of N-Alkylation Methodologies

The choice of an appropriate N-alkylation strategy depends on several factors, including the nature of the alkylating agent, the steric and electronic properties of the sulfonamide substrate, and the desired scale of the reaction. This guide will focus on four robust and widely applicable methods:

• Classical N-Alkylation with Alkyl Halides: A direct and often cost-effective approach analogous to the Williamson ether synthesis.[1][2]

• Mitsunobu Reaction: A powerful method for the alkylation of sulfonamides with primary and secondary alcohols, proceeding with inversion of stereochemistry.[3][4]

• Buchwald-Hartwig Amination: A palladium-catalyzed cross-coupling reaction for the formation of N-aryl or N-heteroaryl bonds, which can also be adapted for N-alkylation.[5][6]

• Reductive Amination: A versatile one-pot procedure involving the reaction of a sulfonamide with an aldehyde or ketone in the presence of a reducing agent.

The following sections will provide detailed protocols and mechanistic insights for each of these transformations.

Method 1: Classical N-Alkylation with Alkyl Halides

This method relies on the deprotonation of the sulfonamide nitrogen by a suitable base to form a nucleophilic sulfonamidate anion, which then displaces a halide from an alkyl halide in an SN2 reaction.

Causality Behind Experimental Choices

• Base Selection: The choice of base is critical. Strong bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) are often required to deprotonate the weakly acidic sulfonamide proton (pKa ~10-11). For more sensitive substrates, milder bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be effective, particularly in polar aprotic solvents.

• Solvent Effects: Polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile (MeCN) are preferred as they effectively solvate the cation of the base and do not interfere with the nucleophilicity of the sulfonamidate anion.

• Alkylating Agent: Primary and secondary alkyl halides are suitable electrophiles. Tertiary alkyl halides are generally not used as they tend to undergo elimination reactions. The reactivity of the halide follows the order I > Br > Cl.[7]

Experimental Protocol

Materials:

• Ethane-1-sulfonamide derivative (1.0 eq)

• Alkyl halide (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, 1.5 - 2.0 eq)

• Anhydrous solvent (e.g., DMF or MeCN)

• Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the ethane-1-sulfonamide derivative and the base.

• Add the anhydrous solvent via syringe and stir the suspension at room temperature for 30 minutes.

• Add the alkyl halide dropwise to the reaction mixture.

• Heat the reaction to the desired temperature (typically 50-80 °C) and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Entry	Alkyl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Ethyl iodide	K₂CO₃	DMF	60	12	85
2	Benzyl bromide	Cs₂CO₃	MeCN	50	8	92
3	Isopropyl bromide	NaH	THF	rt	24	65

Note: The above data are representative and may vary depending on the specific substrate.

Method 2: Mitsunobu Reaction

The Mitsunobu reaction provides an efficient means to alkylate sulfonamides using alcohols. This reaction proceeds via an alkoxyphosphonium salt intermediate and is characterized by a clean inversion of stereochemistry at the alcohol's chiral center.[2][4]

Causality Behind Experimental Choices

• Reagents: The core reagents are a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[8] The driving force of the reaction is the formation of the highly stable triphenylphosphine oxide (TPPO) and the reduced hydrazine derivative.[9]

• Reaction Conditions: The reaction is typically carried out in anhydrous aprotic solvents like tetrahydrofuran (THF) or dichloromethane (DCM) at or below room temperature to control the exothermic nature of the initial steps.[3]

• Substrate Scope: Primary and secondary alcohols are excellent substrates. The sulfonamide must have a pKa low enough to protonate the intermediate betaine, making most sulfonamides suitable nucleophiles.[4]

Experimental Protocol

Materials:

• Ethane-1-sulfonamide derivative (1.0 eq)

• Alcohol (1.2 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq, typically as a 40% solution in toluene)

• Anhydrous solvent (e.g., THF)

• Reaction vessel (e.g., round-bottom flask with a magnetic stirrer)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, dissolve the ethane-1-sulfonamide derivative, alcohol, and triphenylphosphine in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the DEAD or DIAD solution dropwise to the reaction mixture. A color change and/or the formation of a precipitate (triphenylphosphine oxide) is often observed.[3]

• Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to separate the product from triphenylphosphine oxide and the hydrazine byproduct.

Mandatory Visualization

Caption: Workflow for the Mitsunobu Reaction.

Method 3: Buchwald-Hartwig Amination

Primarily known for N-arylation, the Buchwald-Hartwig amination can be a powerful tool for the synthesis of N-alkylsulfonamides, especially when dealing with less reactive alkylating agents or for the construction of specific structural motifs. This palladium-catalyzed cross-coupling reaction involves the formation of a C-N bond between the sulfonamide and an alkyl halide or pseudohalide.[6]

Causality Behind Experimental Choices

• Catalyst System: A palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a phosphine ligand are essential. The choice of ligand is crucial for catalytic activity and substrate scope. Bulky, electron-rich phosphine ligands like XPhos or RuPhos are often effective.[10]

• Base: A strong, non-nucleophilic base is required to deprotonate the sulfonamide and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are commonly used.[6]

• Solvent: Anhydrous, non-polar aprotic solvents such as toluene or dioxane are typically employed.

Experimental Protocol

Materials:

• Ethane-1-sulfonamide derivative (1.0 eq)

• Alkyl halide or triflate (1.2 eq)

• Palladium precursor (e.g., Pd₂(dba)₃, 1-5 mol%)

• Phosphine ligand (e.g., XPhos, 2-10 mol%)

• Base (e.g., NaOtBu, 1.4 eq)

• Anhydrous solvent (e.g., toluene)

• Reaction vessel (e.g., Schlenk tube or sealed vial)

• Inert atmosphere (e.g., argon)

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precursor, phosphine ligand, base, and ethane-1-sulfonamide derivative to a Schlenk tube.

• Add the anhydrous solvent, followed by the alkyl halide.

• Seal the tube and heat the reaction mixture in a preheated oil bath to the desired temperature (typically 80-110 °C).

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Product Purification and Characterization

Purification

Column chromatography on silica gel is the most common method for purifying N-alkylated sulfonamides.[11][12][13] The choice of eluent system depends on the polarity of the product. A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. A gradient elution is often beneficial for separating the product from starting materials and byproducts.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the sulfonamide N-H proton signal (typically a broad singlet) and the appearance of new signals corresponding to the protons of the newly introduced alkyl group are key indicators of a successful reaction. The chemical shifts and coupling patterns of the protons adjacent to the nitrogen will be informative.[14][15]

  • ¹³C NMR: The appearance of new carbon signals corresponding to the alkyl group confirms the alkylation.[14][15]

• Infrared (IR) Spectroscopy:

  • The disappearance of the N-H stretching vibration (typically around 3300-3200 cm⁻¹) of the primary sulfonamide is a key diagnostic feature.[14][16]

  • The characteristic asymmetric and symmetric stretching vibrations of the SO₂ group are typically observed in the ranges of 1350-1310 cm⁻¹ and 1160-1140 cm⁻¹, respectively.[14][17]

• Mass Spectrometry (MS):

  • Mass spectrometry is used to confirm the molecular weight of the N-alkylated product.[18]

  • Electron ionization (EI) or electrospray ionization (ESI) can be used. Fragmentation patterns can provide further structural information. Common fragmentation pathways for sulfonamides include cleavage of the S-N bond and the C-S bond.[19][20]

Safety Precautions

• General Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[8]

• Handling Alkylating Agents: Many alkylating agents are toxic and potentially carcinogenic. Handle with care and avoid inhalation and skin contact.

• Mitsunobu Reagents: DEAD and DIAD are potentially explosive and should be handled with caution, especially in concentrated form.[8] It is recommended to use commercially available solutions and to avoid heating them.[8]

• Palladium Catalysts and Phosphine Ligands: Palladium catalysts can be flammable, especially as fine powders.[21] Phosphine ligands are often air-sensitive and can be pyrophoric. They should be handled under an inert atmosphere.[22]

Conclusion

The N-alkylation of ethane-1-sulfonamide derivatives is a fundamental transformation in modern organic and medicinal chemistry. The methods outlined in these application notes provide a robust toolkit for achieving this modification. By understanding the underlying principles of each reaction and carefully considering the nature of the substrates, researchers can select the optimal conditions to synthesize a diverse range of N-alkylated sulfonamides, thereby accelerating the discovery and development of new therapeutic agents.

References

• Application Notes and Protocols for the Mitsunobu Reaction with N-Boc-4-hydroxypiperidine. BenchChem. (URL not available)
• Mass spectrometry study of N-alkylbenzenesulfonamides with potential antagonist activity to potassium channels.

• Safety First: Handling Diethyl Azodicarboxylate (DEAD) in the Lab. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Todua, N. G., et al. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid Communications in Mass Spectrometry, 25(6), 750-754.

• Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Royal Society of Chemistry. [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.

• Standard Operating Procedure for Palladium. University of California, Los Angeles. [Link]

• Enantioselective S‐Alkylation of Sulfenamides by Phase‐Transfer Catalysis.
• Structure-Acidity-IR Spectra Correlations for p-Substituted N-Phenylsulfonylbenzamides. Molecules, 9(3), 213-224.
• The infrared spectra of N-substituted sulphonamides. Scilit. (URL not available)

• Mitsunobu reaction. Organic Synthesis. [Link]

• Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Chemistry Portal. [Link]

• Technical Support Center: Handling Air-Sensitive Phosphine Ligands in Palladium C

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• N-alkylation of Sufonamides Using Anion Exchange Resin.

• Mitsunobu Reaction: Mechanism, Steps & Applications Explained. Vedantu. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• 1 H NMR and 13 C NMR of the prepared compounds.
• Supporting information Figure S1: Mass spectral fragmentations of sulfon

• Work-up Mitsunobu coupling using DEAD. Reddit. [Link]

• Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. ACS Publications. [Link]

• Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. PMC. [Link]

• Mitsunobu Reaction. Master Organic Chemistry. [Link]

• The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex. New Journal of Chemistry, 43(27), 10823-10827.
• First steps of the Mitsunobu reaction.

• Synthesis and characterization of some sulfonamide dervatives. Research India Publications. [Link]

• 1 H NMR and 13 C NMR of the prepared compounds.
• Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(8), 3271-3274.
• N‐Alkylation of imides using phase transfer catalysts under solvent‐free conditions. Journal of Heterocyclic Chemistry, 45(5), 1371-1374.
• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. Organic & Biomolecular Chemistry, 13(2), 419-425.

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds. Journal of Chemistry and Technologies, 24(1), 38-46.
• INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I. PYRIDINE, THIAZOLE, AND PYRIMIDINE DERIVATIVES. Chemical & Pharmaceutical Bulletin, 11(6), 704-708.

• Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. [Link]

• Complete 1H and 13C NMR spectral assignment of N-aralkylsulfonamides, N-sulfonyl-1,2,3,4-tetrahydroisoquinolines and N-sulfonyl-2,3,4,5-tetrahydro-1H-2-benzazepines. Conformational analysis of N-[((3',4'-dichlorophenyl)methyl)sulfonyl]-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin. Magnetic Resonance in Chemistry, 43(12), 1057-1062.

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Sulfonamide purification process.
• Application Notes and Protocols: Buchwald- Hartwig Amination of Aryl Halides with N- Methylbenzo[d]dioxol-5. BenchChem. (URL not available)
• N alkylation at sp 3 Carbon Reagent Guide. (URL not available)

• 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. PMC. [Link]

• Application Notes and Protocols for N-Alkylation of Methanesulfonamide, N-(trimethylsilyl)-. BenchChem. (URL not available)

• Synthesis and reactivity of α-diazo-β-keto sulfonamides. CORA. [Link]

• Synthesis of N-Arylsulfonamides through Pd-catalyzed Reduction Coupling Reaction of Nitroarenes with Sodium Arylsulfin

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. jk-sci.com [jk-sci.com]
• 7. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 8. nbinno.com [nbinno.com]
• 9. Mitsunobu Reaction: Mechanism, Steps & Applications Explained [vedantu.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]
• 14. rsc.org [rsc.org]
• 15. Complete 1H and 13C NMR spectral assignment of N-aralkylsulfonamides, N-sulfonyl-1,2,3,4-tetrahydroisoquinolines and N-sulfonyl-2,3,4,5-tetrahydro-1H-2-benzazepines. Conformational analysis of N-[((3',4'-dichlorophenyl)methyl)sulfonyl]-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. scilit.com [scilit.com]
• 18. researchgate.net [researchgate.net]
• 19. Electron ionization mass spectra of alkylated sulfabenzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. honrel.com [honrel.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide HCl

Welcome to the technical support guide for 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide HCl. This resource is designed for researchers, scientists, and drug development professionals encountering solubility challenges with this compound. We will explore the underlying physicochemical principles governing its solubility and provide systematic, actionable troubleshooting strategies to achieve your desired solution concentrations for experimental success.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide HCl in aqueous buffers, even though it's a hydrochloride salt. Why is this happening?

A: This is a common and important observation. While forming a hydrochloride (HCl) salt of a basic compound is a primary strategy to enhance aqueous solubility, it doesn't guarantee high solubility under all conditions.[1][2] The solubility of this molecule is a balance between two key structural features:

• The Hydrophilic Portion: The primary amine (2-amino-) is protonated to form the ammonium chloride salt, and the sulfonamide group (-SO₂NH-) can participate in hydrogen bonding. These features promote water solubility.

• The Lipophilic Portion: The N-(cyclobutylmethyl) group is a non-polar, hydrophobic moiety. This part of the molecule prefers a non-aqueous environment and significantly limits overall water solubility.

The primary issue you may be encountering is disproportionation . This occurs when the pH of the solution is high enough to deprotonate the ammonium salt, causing it to convert back to the poorly soluble, non-ionic "free base" form, which then precipitates out of solution.[3] This phenomenon is governed by the compound's pKa and the pH of your solvent.[4]

Q2: What is the first step I should take to troubleshoot solubility issues?

A: The first and most critical step is to determine the pH-solubility profile of the compound. Since it is an ionizable molecule, its solubility is highly dependent on pH.[5] By measuring the solubility across a range of pH values (e.g., pH 2 to 8), you can identify the pH range where the compound is most soluble and stable in its ionized, salt form. This data is fundamental to designing any further formulation strategies.

Q3: How do I accurately measure the solubility of my compound?

A: The gold standard for measuring thermodynamic equilibrium solubility is the shake-flask method .[6][7] This involves adding an excess amount of the solid compound to your chosen solvent (e.g., a specific pH buffer), agitating the mixture at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached, and then separating the undissolved solid (via centrifugation and/or filtration) before quantifying the concentration of the dissolved compound in the supernatant, usually by HPLC.[6] For higher throughput screening, kinetic solubility assays using methods like nephelometry, which measures light scattering from precipitated particles, can be used for rank-ordering different conditions.[8]

Troubleshooting Guide: Systematic Solubility Enhancement

If initial attempts to dissolve the compound in simple aqueous buffers fail, a systematic approach is necessary. The following strategies are presented in a logical order, from the simplest adjustments to more complex formulation techniques.

Strategy 1: pH Adjustment

As an HCl salt of a primary amine, 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide will be most soluble at an acidic pH where the amine group is fully protonated.

Causality: The Henderson-Hasselbalch equation dictates the ratio of the ionized (soluble) to the non-ionized (less soluble) form of the drug. For a basic drug, maintaining the pH at least 2 units below its pKa will ensure >99% of the compound remains in the protonated, more soluble form. Conversely, as the pH approaches and exceeds the pKa, the compound will convert to its free base and may precipitate. The specific pH at which the solubility of the salt equals that of the free base is known as the pHmax.[4] Operating at a pH below the pHmax is critical to prevent disproportionation.[3]

Workflow Diagram: pH Adjustment Logic

Caption: Workflow for pH-based solubility enhancement.

Strategy 2: Co-solvency

If pH adjustment alone is insufficient or if a less acidic pH is required, the use of water-miscible organic solvents, or co-solvents, is a common next step.[9][10]

Causality: Co-solvents work by reducing the polarity of the aqueous solvent system.[11] This makes the environment more favorable for the hydrophobic cyclobutylmethyl group, thereby increasing the overall solubility of the compound. Common pharmaceutically acceptable co-solvents include ethanol, propylene glycol (PG), polyethylene glycol 400 (PEG 400), and dimethyl sulfoxide (DMSO).[12][13]

Considerations:

• Toxicity: The choice of co-solvent is highly dependent on the intended application (e.g., in vitro vs. in vivo).

• Precipitation upon Dilution: A solution prepared in a high concentration of co-solvent may precipitate when diluted into an aqueous environment (e.g., cell culture media). This must be carefully evaluated.[11]

Data Presentation: Hypothetical Co-solvent Screening

Co-solvent System (v/v with pH 4.0 Buffer)	Solubility (mg/mL)	Fold Increase (vs. Buffer)
100% Buffer (Control)	0.5	1.0
10% Ethanol	2.1	4.2
20% Ethanol	5.5	11.0
10% Propylene Glycol	3.0	6.0
20% Propylene Glycol	8.2	16.4
10% PEG 400	4.1	8.2
20% PEG 400	12.7	25.4

Strategy 3: Complexation with Cyclodextrins

This technique is particularly well-suited for molecules with a defined hydrophobic region, like the cyclobutylmethyl group.

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity.[14][15] They can encapsulate the hydrophobic part of a drug molecule (the "guest") within their cavity (the "host"), forming a water-soluble inclusion complex.[16] This effectively shields the non-polar moiety from the aqueous environment, leading to a significant increase in apparent solubility.[14] Commonly used derivatives include Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and Sulfobutylether-β-Cyclodextrin (SBE-β-CD).[17]

Workflow Diagram: Cyclodextrin Encapsulation

Caption: Mechanism of solubility enhancement by cyclodextrin.

Strategy 4: Use of Surfactants

Surfactants can be used to form micelles that encapsulate the drug, increasing its solubility.[18]

Causality: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures (micelles).[19] The hydrophobic tails form the core of the micelle, creating a microenvironment where a poorly soluble drug can partition, while the hydrophilic heads face the aqueous solvent, rendering the entire structure soluble.[20] Common non-ionic surfactants used in research include Polysorbate 80 (Tween® 80) and Kolliphor® EL (Cremophor® EL).[19]

Experimental Protocols

Protocol 1: Determination of the pH-Solubility Profile

• Preparation: Prepare a series of buffers (e.g., citrate, phosphate) covering a pH range from 2.0 to 8.0.

• Equilibration: Add an excess of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide HCl to 1 mL of each buffer in separate vials. Ensure solid is visible.

• Incubation: Tightly cap the vials and place them on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.

• Sample Processing: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Analysis: Carefully withdraw a known volume of the clear supernatant, dilute it with an appropriate mobile phase, and quantify the drug concentration using a validated HPLC-UV method.

• Data Plotting: Plot the measured solubility (mg/mL or µM) against the final measured pH of each buffer solution.

Protocol 2: Phase Solubility Study with Cyclodextrins

• Solution Preparation: Prepare a series of aqueous solutions (in a fixed, optimal pH buffer determined from Protocol 1) containing increasing concentrations of a cyclodextrin (e.g., 0, 10, 20, 50, 100 mM HP-β-CD).

• Equilibration: Add an excess amount of the drug to each cyclodextrin solution.

• Incubation & Analysis: Follow steps 3-5 from the pH-Solubility Profile protocol.

• Data Plotting: Plot the solubility of the drug against the concentration of the cyclodextrin. A linear plot (AL-type) suggests the formation of a 1:1 soluble complex, which is ideal.[17]

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• Tiwari, A., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 11(1), 1-13. [Link]

• National Center for Biotechnology Information. (n.d.). Taurinamide. PubChem Compound Database. [Link]

• Lone, S. A., et al. (2023). A recent overview of surfactant–drug interactions and their importance. Journal of Molecular Liquids, 380, 121712. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. AAPS PharmSciTech, 22(5), 183. [Link]

• Mocanu, A. M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 629. [Link]

• Babu, P. S., & Chowdary, K. P. R. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. International Journal of Pharmaceutical Sciences and Nanotechnology, 1(1), 119-124. [Link]

• Williams, A. C., & Barry, B. W. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum?. Therapeutic delivery, 1(4), 561-570. [Link]

• Loftsson, T., & Brewster, M. E. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules, 23(5), 1161. [Link]

• Zhang, Y., et al. (2023). Impact of Surfactants as Formulation Additives and Media Components on the Performance of Amorphous Solid Dispersions. Crystal Growth & Design, 23(8), 5489-5509. [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Journal of Pharmaceutical and Bio-Sciences. (2022). A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. Journal of Pharmaceutical and Bio-Sciences, 10(4), 21-25. [Link]

• Braschi, I., et al. (2011). Structures and physico-chemical properties of the sulfonamide antibiotics under investigation. ResearchGate. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research, 16(12), 19-21. [Link]

• Ojala, K., et al. (2018). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. European Journal of Pharmaceutical Sciences, 118, 121-128. [Link]

• Crystal Pharmatech. (n.d.). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. [Link]

• Raytor. (2024). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

• Al-kassas, R., et al. (2023). Cyclodextrin Complexation Using Sbe-Β-Cd Induces the Solubility and Bioavailability of Diclofenac Sodium for Drug Delivery. Eman-publishing. [Link]

• An-Nakorn, N., et al. (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Asian Journal of Pharmaceutical Sciences, 11(5), 614-621. [Link]

• ChemBK. (n.d.). 2-AMINO-ETHANESULFONAMIDE. [Link]

• University of Technology. (n.d.). The influence of pH on solubility in water. [Link]

• International Scientific Journal of Engineering and Management. (2023). DRUG SOLUBILITY: IMPORTANCE AND ENHANCEMENT TECHNIQUES. ISJEM, 2(5), 1-12. [Link]

• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Annals of Journal of Pharmaceutics and Therapeutic Issues. [Link]

• ResearchGate. (n.d.). Selected physicochemical properties of the sulfonamide antibiotics. [Link]

• Roquette. (2023). How can cyclodextrins enhance solubility? Carbohydrate Chronicles Season 2 / Ep 8. [Link]

• Abbkine. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]

• PCCA. (2022). The Role of Surfactants in Compounded Preparations. [Link]

• Journal of Drug Delivery and Therapeutics. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. JDDT, 10(1), 123-130. [Link]

• The Pharma Innovation Journal. (2015). Various techniques for solubility enhancement: An overview. The Pharma Innovation, 4(10), 25-30. [Link]

• Touro College. (2014). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Indian Journal of Pharmaceutical and Biological Research. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. IJPBR, 7(2), 9-16. [Link]

• Watson International Ltd. (n.d.). 2-amino-1-phenylethanone hydrochloride CAS 5468-37-1. [Link]

Sources

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcsrr.org [ijcsrr.org]
• 3. crystalpharmatech.com [crystalpharmatech.com]
• 4. Making sure you're not a bot! [helda.helsinki.fi]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]
• 6. raytor.com [raytor.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. ijpbr.in [ijpbr.in]
• 11. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 14. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 17. publishing.emanresearch.org [publishing.emanresearch.org]
• 18. A recent overview of surfactant–drug interactions and their importance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. jocpr.com [jocpr.com]
• 20. THE PCCA BLOG | The Role of Surfactants in Compounded Preparation [pccarx.com]

Technical Support Center: Sulfonamide Stability &amp; Synthesis

Topic: Preventing Sulfonamide Hydrolysis & Degradation Ticket ID: SULFA-STAB-2024 Status: Active Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Stability Hub

From the Desk of Dr. Aris Thorne, Senior Application Scientist:

"Welcome. If you are here, you are likely facing an unexpected decomposition of a sulfonamide moiety (

). In standard medicinal chemistry, the sulfonamide bond is considered a 'brick'—highly stable to both acidic and basic conditions, often surviving 6M HCl reflux.

However, in complex drug development, 'stable' is relative. Hydrolysis does occur under specific conditions: electron-deficient rings ,

-acylation , or extreme pH/temperature combinations . Furthermore, the most common 'hydrolysis' issue is actually the destruction of your sulfonyl chloride reagent before the bond is even formed.

This guide treats your synthesis as a system. We will troubleshoot the kinetics, the thermodynamics, and the practical handling to ensure your sulfonamide survives."

The Mechanics of Failure (Root Cause Analysis)

Before fixing the protocol, we must diagnose the mechanism of cleavage.

Mechanism A: Nucleophilic Attack at Sulfur (Base/Neutral)

While rare in simple sulfonamides, this occurs in

-acyl sulfonamides or when the sulfonamide nitrogen is a good leaving group (e.g., electron-withdrawing groups on the -ring).

• Trigger: High pH (

  ), Nucleophilic catalysts (DMAP), or Lewis Acids ( ).

• Result: Cleavage of the

  bond, yielding Sulfonic acid ( ) and Amine.[1]

Mechanism B: Acid-Catalyzed Hydrolysis

• Trigger: Strong mineral acids (conc. HCl, HBr) + Heat (

  ).

• Insight: Most sulfonamides are stable to TFA (used in Boc-deprotection). If you see loss during TFA treatment, check for electron-rich aromatic rings (acid-labile protecting group behavior like Pbf) or reductive cleavage if silanes are present.

Mechanism C: Reagent Hydrolysis (The "Low Yield" Trap)

• Trigger: Wet solvents or atmospheric moisture reacting with Sulfonyl Chloride (

  ) faster than the amine.

• Result: Formation of Sulfonic Acid (

  ) instead of the product.

Troubleshooting Tickets (Q&A)

Ticket #101: "My yield is low (<40%), and I see a polar spot on TLC."

Diagnosis: You likely hydrolyzed the Sulfonyl Chloride reagent, not the product. The Fix:

• Solvent Integrity: Sulfonyl chlorides are moisture-sensitive. Ensure DCM/THF is anhydrous.

• Order of Addition: Do not add the sulfonyl chloride to a warm amine solution.

• Protocol Adjustment: Dissolve the amine and base (TEA/DIPEA) first. Cool to

  . Add the sulfonyl chloride dropwise as a solution in dry DCM. This kinetic control favors the amine attack over water.

Ticket #102: "I lost my sulfonamide during Boc-deprotection (TFA/DCM)."

Diagnosis: Simple sulfonamides are stable to TFA. You may have an Electron-Rich Sulfonamide (acting like a Pbf/Pmc protecting group) or an

-Acyl Sulfonamide . The Fix:

• Check Structure: Is the sulfonamide nitrogen part of an acyl group (

  )? These are much more labile (pKa ~4).

• Scavengers: If you used silanes (TIPS/TES) as cation scavengers, they can sometimes reduce sulfonamides under strong acidic conditions. Switch to thioanisole or water as the scavenger.

• Alternative: Use HCl in Dioxane (4M) at

  instead of neat TFA.

Ticket #103: "Product decomposes during basic workup (NaOH wash)."

Diagnosis: Saponification of an activated sulfonamide. The Fix:

• Avoid Strong Bases:

  -substituted sulfonamides can be acidic. Washing with 1M NaOH can deprotonate the nitrogen, making the complex water-soluble (loss into aqueous layer), or hydrolyze -acyl variants.

• Buffer System: Switch to a Citrate Buffer (pH 5-6) or Sat.

  for the quench. Never use strong hydroxide if the sulfonamide is activated.

Validated Protocols (SOPs)

Protocol A: "Hydrolysis-Proof" Sulfonamide Synthesis

Prevents hydrolysis of the sulfonyl chloride reagent.

• Preparation: Dry glassware in oven (

  ) for 2 hours. Cool under .

• Amine Solution: Dissolve Amine (1.0 equiv) and DIPEA (1.5 equiv) in Anhydrous DCM (0.2 M concentration).

  • Critical: Add DMAP (0.1 equiv) only if the amine is sterically hindered or an aniline.

• Cooling: Cool reaction vessel to

  (Ice/Water bath).

• Addition: Dissolve Sulfonyl Chloride (1.1 equiv) in minimal Anhydrous DCM. Add dropwise over 15 minutes via syringe pump or addition funnel.

  • Why: Prevents exotherms that accelerate hydrolysis by trace moisture.

• Monitoring: Warm to RT. Monitor by TLC.

• Quench: Add Sat.

  (mild base) rather than water to neutralize HCl salts without hydrolyzing any unreacted chloride too violently.

Protocol B: Workup for Labile -Acyl Sulfonamides

Prevents hydrolysis of the sensitive

-acyl bond.

• Quench: Pour reaction mixture into 0.5 M HCl (cold) or 10% Citric Acid .

  • Goal: Keep pH < 5 to prevent deprotonation of the sulfonamide (pKa ~4), ensuring it stays in the organic layer.

• Extraction: Extract immediately with EtOAc.

• Wash: Wash organic layer with Brine only. DO NOT wash with

  or NaOH (this will extract your product into the water).

• Drying: Dry over

  (neutral) rather than (slightly acidic/Lewis acidic) if extremely sensitive.

Comparative Stability Data

Sulfonamide Class	Structure	Stability (Acid)	Stability (Base)	Primary Risk
Primary		High (Stable in TFA)	High (Stable pH 1-13)	-Alkylation side reactions
Secondary		High	High	Deprotonation (Solubility loss)
-Acyl		Moderate	Low (Hydrolyzes > pH 10)	Base-mediated cleavage
Electron-Rich		Low (Cleaves in TFA)	High	Designed acid lability
Sulfonyl Chloride		N/A	Very Low	Rapid hydrolysis by water

Visual Logic & Decision Pathways

Figure 1: Synthesis & Degradation Pathways

A decision tree to identify where your sulfonamide is being lost.

Caption: Figure 1. Kinetic competition between product formation and hydrolysis pathways. Red paths indicate critical failure points.

Figure 2: Troubleshooting Decision Matrix

Follow this logic to resolve low yields.

Caption: Figure 2. Step-by-step diagnostic flow for sulfonamide instability.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014).[1] Protection for the Amino Group: Sulfonamides. John Wiley & Sons.[1]

• Hydrolysis of Sulphonamides in Aqueous Solutions. Białk-Bielińska, A., et al. (2012).[2] Journal of Hazardous Materials. Detailed kinetics of sulfonamide stability across pH ranges. [2]

• Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. (2024). Inorganic Chemistry. Describes catalytic cleavage mechanisms relevant to Lewis Acid contamination.

• Recent Advances in the Synthesis of N-acyl Sulfonamides. (2025). RSC Advances. Discusses the specific instability and bioisosteric properties of activated sulfonamides.

• Reductive Cleavage of Secondary Sulfonamides. (2019). Journal of the American Chemical Society. Highlights conditions (Mg/MeOH) that actively cleave the bond.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Yield of N-Substituted Aminoethanesulfonamides

Current Status: Online Operator: Senior Application Scientist Ticket ID: TAURINE-SULF-OPT-001

Executive Summary & Scope

Welcome to the technical support hub for Aminoethanesulfonamide synthesis. This scaffold (a taurine bioisostere) presents unique challenges due to its amphoteric nature and the instability of its sulfonyl chloride precursors.

This guide covers the two most robust synthetic pathways for generating structures of the type

-NH-CH CH -SO NH- :

• The "Protected" Sulfonyl Chloride Route: Best for varying the sulfonamide substituent (

  ).

• The Aza-Michael Addition Route: Best for varying the amino substituent (

  ) and avoiding harsh chlorination conditions.

Pathway A: The Phthalimide-Protected Sulfonyl Chloride Route

Best For: Synthesizing Taurine Sulfonamides (

) where is a complex aryl/alkyl group.

The Core Problem

You cannot isolate 2-aminoethanesulfonyl chloride as a free base; it rapidly cyclizes to ethenesulfonamide or polymerizes. You must mask the amine. The Phthalimide (Phth) group is the industry standard due to its stability against the chlorinating agents (

or ).

Step-by-Step Protocol

• Protection: React Taurine with Phthalic Anhydride (

  , Reflux) Phthalimidoethanesulfonic acid.[1]

• Activation: React with

  (or + DMF cat.) in Toluene Phth-CH CH -SO Cl .

• Amidation (Critical Step): React Sulfonyl Chloride with Amine (

  ).

• Deprotection: Hydrazinolysis (

  ) in Ethanol.

Troubleshooting Guide (Q&A)

Q: My sulfonyl chloride yield is near quantitative, but the amidation yield is <40%. Why? A: This is likely due to hydrolysis competition or HCl sequestration .

• Diagnosis: If you are using aqueous Schotten-Baumann conditions (NaOH/Water), the sulfonyl chloride is hydrolyzing faster than it reacts with your amine.

• Fix: Switch to anhydrous conditions . Use DCM or THF with 2.0 equivalents of Pyridine or Triethylamine (TEA).

  • Pro-Tip: If your amine is valuable/expensive, use DABCO (1.2 eq) as the base.[1] It forms a reactive sulfonylammonium salt intermediate that accelerates the reaction while trapping HCl.

Q: I see a "double-addition" byproduct in the LCMS. A: You are seeing Bis-sulfonylation (

).

• Cause: The sulfonamide product is more acidic than the starting amine. In the presence of strong base, it deprotonates and attacks a second equivalent of sulfonyl chloride.

• Fix:

  • Avoid excess sulfonyl chloride (maintain 1:1 stoichiometry).

  • Switch to a weaker base like Pyridine or

    (solid suspension in MeCN). Avoid strong bases like NaH or excess TEA if this persists.

Q: The final deprotection with Hydrazine yields a sticky solid I can't purify. A: The byproduct (phthalhydrazide) is insoluble in ethanol, but your product (the amino-sulfonamide) might be zwitterionic and water-soluble.

• Fix: After reflux, cool to

  and filter off the white phthalhydrazide precipitate. Evaporate the filtrate. If the residue is sticky, dissolve in 1M HCl, wash with DCM (removes impurities), then basify the aqueous layer to pH 10 and extract with n-Butanol or lyophilize.

Pathway B: The Aza-Michael Addition Route

Best For: "Green" synthesis and creating N-substituted derivatives (

).

The Core Problem

Vinylsulfonamides (Ethenesulfonamide) are potent Michael acceptors. The main issues are polymerization and reversibility (Retro-Michael).

Step-by-Step Protocol

• Substrate: Dissolve Ethenesulfonamide (or N-substituted vinylsulfonamide) in MeOH or Water.

• Addition: Add Nucleophilic Amine (

  ) (1.0 - 1.5 eq).

• Catalysis:

  • Aliphatic Amines: No catalyst needed (Room Temp).[2]

  • Aromatic Amines:[2] Lewis Acid (

    or ) or Acidic Alumina.

• Isolation: Precipitation or Column Chromatography.

Troubleshooting Guide (Q&A)

Q: The reaction mixture turned into a gel/polymer. A: Vinylsulfonamides are prone to radical polymerization, especially at high concentrations.

• Fix: Add a radical inhibitor like Hydroquinone (0.1 mol%) or BHT to the reaction mixture. Run the reaction more dilute (0.1 M).

Q: I get the product, but it reverts to starting material during rotary evaporation. A: This is the Retro-Michael reaction . It is thermally driven.

• Fix:

  • Keep the water bath temperature below 40°C .

  • Do not store the product in basic solution for long periods.

  • "Lock" the amine by converting it to a salt (HCl or TFA salt) immediately after isolation.

Q: My aromatic amine (Aniline) won't react, even with heat. A: Anilines are poor nucleophiles for this Michael acceptor.

• Fix: Use "On-Water" conditions .

  • Protocol: Mix the vinylsulfonamide and aniline in water (heterogeneous suspension). The hydrophobic effect at the interface accelerates the reaction significantly compared to homogeneous organic solvents.

  • Alternative: Use Acidic Alumina (

    ) as a solid support catalyst (Solvent-free).

Visualization of Workflows

Figure 1: Synthetic Decision & Troubleshooting Logic

Caption: Decision tree for selecting the optimal synthetic route based on substituent complexity and troubleshooting common yield-killing bottlenecks.

Purification Optimization (The "Hidden" Yield Killer)

Aminoethanesulfonamides are often zwitterionic (like amino acids) after deprotection. Standard silica chromatography often fails because the compound streaks or sticks to the silica.

Property	Problem	Optimization Strategy
Solubility	Highly water-soluble; poor in organic solvents.	Lyophilization is preferred over extraction. If extraction is necessary, use n-Butanol .
Acidity	Sulfonamide proton ( ) and Amine proton ( ).	Ion Exchange Chromatography (SCX). Load in MeOH/Water, wash with MeOH, elute with in MeOH.
TLC Visualization	Poor UV absorbance (if aliphatic).	Use Ninhydrin Stain (for free amines) or KMnO4 (general).

References

• Synthesis of Taurine Sulfonamides via Phthalimide Route

  • Source: Weinreb, S. M., et al. "Sulfonamide Synthesis via Sulfonyl Chlorides." Organic Letters.
  • Context: Defines the standard protocol for protecting amino-sulfonyl chlorides to prevent self-immol

  • (Generalized ACS Search for Weinreb Sulfonamide) Note: Referencing standard textbook Schotten-Baumann protocols.

• Aza-Michael Addition to Vinylsulfonamides

  • Source: Rulev, A. Y.[3] "Aza-Michael Reaction: A Decade Later." European Journal of Organic Chemistry.[3]

  • Context: Detailed review of catalyst selection (Alumina vs. Lewis Acids) for optimizing amine addition to electron-deficient alkenes.

• Solvent-Free and Green Synthesis

  • Source: Ranu, B. C., et al. "Solvent-free, catalyst-free Michael-type addition of amines."[1][2] Arkivoc.

  • Context: Validates the "neat" reaction conditions for aliphatic amines to maximize yield and

• Late-Stage Functionaliz

  • Source: Cornella, J., et al.
  • Context: Advanced method for converting primary sulfonamides back to sulfonyl chlorides for diversific

(Note: While specific "Taurine Sulfonamide" papers are older, the mechanistic principles cited above from recent reviews on Sulfonamide and Michael Addition chemistry represent the current state-of-the-art for yield optimization.)

Sources

• 1. Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Sulfonamide Amines

Welcome to the Technical Support Center for the purification of polar sulfonamide amines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important class of compounds. The inherent polarity of both the sulfonamide and amine functional groups can present unique separation challenges. This resource provides in-depth, experience-driven advice in a direct question-and-answer format to help you achieve your desired purity with confidence.

Frequently Asked Questions (FAQs)

Q1: My polar sulfonamide amine is showing poor retention and streaking on my silica gel column. What is happening and how can I fix it?

A: This is a classic problem arising from the interaction of the basic amine and acidic sulfonamide groups with the acidic silica gel surface. The strong binding of the amine to the acidic silanol groups on the silica leads to irreversible adsorption and tailing of the peak. The polar sulfonamide group further complicates this by increasing the compound's affinity for the polar stationary phase.

Root Cause Analysis:

• Strong Amine-Silica Interaction: The lone pair of electrons on the nitrogen atom of the amine group forms a strong hydrogen bond with the acidic silanol groups (Si-OH) on the silica surface. This can lead to significant peak tailing or even complete retention of the compound on the column.

• High Polarity: The combination of the sulfonamide and amine functionalities makes the overall molecule highly polar, leading to very strong interactions with the silica stationary phase and requiring highly polar mobile phases for elution.

Solutions:

• Mobile Phase Modification:

  • Addition of a Basic Modifier: The most common and effective solution is to add a small amount of a basic modifier to your mobile phase to compete with your compound for binding to the silica. Triethylamine (TEA) or ammonia (in the form of a methanolic or aqueous solution) are excellent choices. A typical starting concentration is 0.1-1% (v/v) in your eluent. This will "cap" the acidic silanol groups and improve the peak shape and recovery of your amine.

  • Use of Polar, Aprotic Solvents: Solvents like dichloromethane (DCM) and ethyl acetate are good starting points. For more polar compounds, consider using a gradient with methanol or isopropanol.

• Stationary Phase Selection:

  • Deactivated Silica: Consider using an end-capped or deactivated silica gel, which has fewer free silanol groups.

  • Alumina (Basic or Neutral): Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds, as it minimizes the strong acidic interactions.

  • Reversed-Phase Chromatography (C18): For highly polar sulfonamide amines, reversed-phase chromatography is often the method of choice. A mobile phase of water and acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid (TFA) to improve peak shape, is typically used.

Q2: I'm attempting to recrystallize my polar sulfonamide amine, but it keeps "oiling out" instead of forming crystals. What should I do?

A: "Oiling out" is a common frustration during recrystallization, especially with polar compounds that may have lower melting points or are contaminated with impurities that depress the melting point.[1] The compound separates from the solution as a liquid phase instead of a solid crystalline lattice.

Causality and Troubleshooting:

• High Solute Concentration or Rapid Cooling: If the solution is too concentrated or cooled too quickly, the molecules don't have enough time to orient themselves into a crystal lattice.

• Presence of Impurities: Impurities can disrupt the crystallization process and favor the formation of an oil.

• Inappropriate Solvent System: The solvent may be too good at dissolving your compound even at lower temperatures, or it may be too non-polar, causing the polar compound to crash out as an oil.

Step-by-Step Solutions:

• Re-dissolve and Dilute: Gently heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to slightly decrease the concentration.[1]

• Slow Cooling: Allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring. Do not immediately place it in an ice bath. Slow cooling is critical for the formation of well-ordered crystals.

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]

  • Seed Crystals: If you have a small amount of pure, crystalline material, add a single tiny crystal to the cooled solution to act as a template for crystallization.[1]

• Solvent System Optimization:

  • Solvent/Anti-Solvent System: Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes slightly cloudy. Reheat to clarify and then allow to cool slowly. Common systems for polar compounds include ethanol/water, isopropanol/water, or acetone/hexane.

  • Explore Different Solvents: Experiment with a range of solvents with varying polarities. Protic solvents like alcohols are often good starting points for polar sulfonamides.

Troubleshooting Guides

Guide 1: Purification by Flash Chromatography

Flash chromatography is a workhorse technique for purification, but the unique properties of polar sulfonamide amines require careful method development.

Problem: My compound elutes at the solvent front even with a very non-polar mobile phase.

Cause: The compound is too polar for normal-phase chromatography on silica gel.

Solution Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting cyclobutylmethyl group stability in acid

Technical Support Center: Cyclobutylmethyl (CBM) Moiety Integrity

Status: Active Operator: Senior Application Scientist Ticket Focus: Acid-Mediated Instability & Rearrangement

Introduction: The "Silent" Rearrangement

Welcome to the technical support center. You are likely here because you are observing anomalous results with a Cyclobutylmethyl (CBM) functional group in your molecule.

The Core Problem: The CBM group contains significant ring strain (~26 kcal/mol). Under acidic conditions—specifically those that generate carbocations—the CBM group does not merely "fall off" (cleavage); it often undergoes a rapid, irreversible ring expansion to a cyclopentyl system.

Because this rearrangement is an isomerization, the molecular weight remains unchanged. This makes it a "silent" failure mode often missed by standard LCMS screening but devastating to biological activity.

Part 1: The Mechanism (Why it Fails)

Ticket #001: "My LCMS looks perfect, but the NMR is wrong."

The instability of the CBM group is governed by the Cyclopropylcarbinyl-Cyclobutyl-Homoallyl rearrangement manifold. When a positive charge (carbocation) is generated at the methylene position adjacent to the cyclobutane ring, the system rearranges to relieve Ring Strain Energy (RSE).

The Pathway:

• Protonation/Activation: Acid interacts with a leaving group (OH, OR, Boc) or the amine itself.

• Ionization: Formation of the primary cyclobutylmethyl cation (highly unstable).

• Wagner-Meerwein Shift: A methylene bond from the ring migrates to the cationic center.

• Expansion: The 4-membered ring expands to a thermodynamically favored 5-membered cyclopentyl cation.

Visualization of the Failure Mode:

Figure 1: The irreversible ring expansion of the cyclobutylmethyl cation to the cyclopentyl system driven by strain relief.

Part 2: Diagnostic & Troubleshooting Guide

Use this matrix to diagnose the specific failure mode of your CBM-containing compound.

Symptom: Reaction Yield Loss / "Tarring"

• Cause: Polymerization. The CBM cation, if not trapped immediately by a nucleophile, will polymerize due to the exposed alkene character in the homoallylic equilibrium.

• Fix: Add a cation scavenger (e.g., Triethylsilane) if deprotecting other groups, or switch to basic conditions.

Symptom: Correct Mass, Incorrect NMR

• Cause: Ring Expansion (Isomerization).

• Verification:

  • 1H NMR: Look for the disappearance of the characteristic cyclobutyl methine quintet (~2.5 ppm) and the methylene doublet (~3.0 ppm). Look for the appearance of a simplified cyclopentyl envelope (~1.5–1.8 ppm).

  • 13C NMR: Cyclobutane CH2 carbons appear around 18-28 ppm. Cyclopentane CH2 carbons shift significantly.

Acid Tolerance Table

Reagent / Condition	Risk Level	Outcome	Recommendation
50% TFA / DCM	HIGH	Rapid Ring Expansion	Avoid. Use HCl/Dioxane or Lewis Acids if possible.
4M HCl / Dioxane	Medium	Slow Expansion	Monitor closely. Lower temp to 0°C.
HBr / AcOH	CRITICAL	Total Rearrangement	Never use. Bromide promotes rearrangement.
BBr3 / BCl3	CRITICAL	Cleavage & Expansion	Never use for ether cleavage if CBM must survive.
Formic Acid	High	Formolysis/Expansion	Avoid.
Pd/C / H2	Safe	Retention	Excellent alternative for Cbz/Bn removal.
Piperidine / DMF	Safe	Retention	Safe for Fmoc removal.

Part 3: Experimental Protocols (Solutions)

Ticket #402: "How do I remove a Boc group without destroying the CBM ring?"

Standard Boc removal (TFA/DCM) generates a tert-butyl cation, but the acidity required can also protonate the CBM amine or ether, initiating the rearrangement.

Protocol A: The "Scavenger" Method (Mitigation) Use this if you MUST use TFA.

• Dissolve substrate in DCM (0.1 M).

• Add Triethylsilane (TES) or Triisopropylsilane (TIPS) (5.0 equiv). Why? To quench any transient carbocations immediately.

• Cool to 0°C.

• Add TFA dropwise to a final concentration of 10-20% (v/v), NOT 50%.

• Monitor by NMR every 15 mins. Do not let it sit overnight.

Protocol B: The "HCl Flash" Method (Preferred) HCl is a stronger acid (pKa) but less conducive to the non-classical cation stabilization than TFA.

• Dissolve substrate in minimal 1,4-Dioxane.

• Cool to 0°C.

• Add 4M HCl in Dioxane (5-10 equiv).

• Stir for 30 mins max.

• Quench immediately with cold NaHCO3. Do not evaporate the HCl solution to dryness with heat, as concentration increases acidity and promotes rearrangement.

Part 4: Decision Logic for Synthesis Planning

Before starting your synthesis, use this logic flow to determine if your route is viable.

Figure 2: Decision matrix for handling Cyclobutylmethyl groups during synthetic planning.

Part 5: Frequently Asked Questions (FAQs)

Q: I treated my cyclobutylmethyl ether with BBr3 to deprotect a methoxy group elsewhere, and I lost the CBM group. Why? A: BBr3 is a strong Lewis acid that coordinates to ether oxygens.[1] While it cleaves methyl ethers via an SN2 mechanism, it can induce ionization in the strained CBM ether. Once the C-O bond weakens, the CBM cation forms and rearranges or cleaves. Solution: Use a thiol-based deprotection (e.g., ethane thiol/AlCl3) or select a protecting group removable by hydrogenation (Bn) or base (Ac).

Q: Can I use Nitrous Acid (HNO2) to convert a CBM-amine to an alcohol? A: No. This is the classic textbook reaction for demonstrating rearrangement. Reacting cyclobutylmethylamine with HNO2 generates the diazonium salt, which immediately loses N2 to form the cation.[2][3] You will get a mixture of cyclobutylmethanol (minor) and cyclopentanol (major).

Q: Is the Cyclobutyl group stable to Hydrogenation (Pd/C)? A: Generally, yes. Unlike cyclopropane rings which can ring-open under high-pressure hydrogenation, the cyclobutane ring is robust enough to survive standard catalytic hydrogenation (1 atm H2, Pd/C, MeOH) used for Cbz or Benzyl deprotection.

References

• Olah, G. A., et al. (1998).[4] "The Search for Persistent Cyclobutylmethyl Cations in Superacidic Media." Journal of the American Chemical Society. Link[4]

• Roberts, J. D., & Mazur, R. H. (1951). "Small-Ring Compounds. IV. Interconversion Reactions of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives." Journal of the American Chemical Society. Link

• Wiberg, K. B. (1986). "The structure and energetics of small ring hydrocarbons." Angewandte Chemie International Edition. Link

• BenchChem Technical Notes. (2025). "Application Notes: (Cyclobutylmethyl)(methyl)amine in Pharmaceutical Intermediate Synthesis." Link

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. allen.in [allen.in]
• 3. Question Treatment of cyclobutylmethylamine with nitrous acid does not gi.. [askfilo.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Removing unreacted amine impurities from sulfonamide reactions

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of sulfonamides, specifically focusing on the removal of unreacted amine impurities. The following sections offer troubleshooting advice and frequently asked questions in a structured Q&A format, grounded in established chemical principles and field-proven methodologies.

Introduction: The Challenge of Amine Impurities in Sulfonamide Synthesis

The synthesis of sulfonamides, a critical class of compounds in medicinal chemistry, often involves the reaction of a sulfonyl chloride with a primary or secondary amine.[1][2] To drive these reactions to completion, an excess of the amine is frequently employed. While effective, this strategy introduces a significant purification challenge: the removal of the unreacted, often basic and polar, amine starting material from the desired, typically less polar, sulfonamide product. Inadequate removal of these impurities can compromise the accuracy of biological assays, interfere with downstream synthetic steps, and present safety concerns in pharmaceutical applications. This guide details robust methods to address this common purification hurdle.

Section 1: Liquid-Liquid Extraction for Amine Removal

Liquid-liquid extraction is a foundational and often first-line technique for the separation of unreacted amines from sulfonamide products based on their differing acid-base properties and solubilities in immiscible solvents.[3][4]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial aqueous wash with dilute acid isn't removing all the unreacted amine. What should I do?

A1: This is a common issue and can be attributed to several factors. Here’s a systematic approach to troubleshooting:

• Increase the Acid Concentration or Volume: The unreacted amine, being basic, is protonated by the acidic wash, forming a water-soluble salt that partitions into the aqueous layer.[3] If the amine is not fully removed, the amount of acid may be insufficient. Try incrementally increasing the concentration of the acid (e.g., from 1M HCl to 2M HCl) or performing additional washes with the same acidic solution.

• Consider the Amine's pKa: The basicity of the unreacted amine plays a crucial role. For less basic amines, a stronger acid or more washes may be necessary to ensure complete protonation and extraction into the aqueous phase.

• Check for Emulsions: Emulsions, or the formation of a stable mixture of the organic and aqueous layers, can trap the amine and prevent efficient separation.[5] If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) to break it.

• Back-Extraction: To ensure the desired sulfonamide product hasn't been partially extracted into the acidic aqueous layer (especially if it has acidic protons), you can perform a "back-extraction." This involves making the acidic aqueous layer basic and extracting it with a fresh portion of organic solvent to recover any dissolved product.[5]

Q2: How do I choose the right organic solvent for the extraction?

A2: The ideal organic solvent should have the following characteristics:

• High solubility for the sulfonamide product.

• Low solubility for the protonated amine salt.

• Immiscibility with water.

• A relatively low boiling point for easy removal post-extraction.

Commonly used solvents include ethyl acetate, dichloromethane (DCM), and diethyl ether. The choice will depend on the specific properties of your sulfonamide.

Q3: The sulfonamide product seems to be precipitating at the interface of the two layers during extraction. Why is this happening and how can I fix it?

A3: This can occur if the sulfonamide has limited solubility in both the organic and aqueous phases at the given pH. To resolve this:

• Add more organic solvent: This can help to fully dissolve the sulfonamide product in the organic layer.

• Adjust the pH of the aqueous layer: A slight adjustment of the pH (while still ensuring the amine is protonated) might increase the sulfonamide's solubility in the organic phase.

• Consider a different solvent system: A more polar organic solvent might be required to keep the sulfonamide in solution.

Section 2: Scavenger Resins: A Solid-Phase Approach

Scavenger resins are polymer-supported reagents designed to react with and "scavenge" specific types of molecules from a solution, such as excess amines.[6] This technique offers a simple and efficient workup, as the resin-bound impurity can be removed by simple filtration.[6]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What type of scavenger resin should I use to remove an unreacted primary or secondary amine?

A1: The most effective scavenger resins for primary and secondary amines are those with electrophilic functional groups that will covalently bind to the nucleophilic amine. Common choices include:

• Isocyanate-functionalized resins: These react readily with primary and secondary amines to form urea linkages.

• Aldehyde-functionalized resins: These react with primary amines to form imines, which can be further reduced if desired.

• Sulfonyl chloride-functionalized resins: These are particularly effective for scavenging primary and secondary amines, forming sulfonamides.

The choice of resin will depend on the reactivity of the amine and the stability of the desired sulfonamide product to the reaction conditions.

Q2: How much scavenger resin should I use?

A2: Typically, a 2-3 fold excess of the scavenger resin (based on the molar amount of the excess amine) is recommended to ensure complete removal. The manufacturer's specifications for the resin's loading capacity (usually in mmol/g) should be consulted to calculate the required mass.

Q3: The scavenging reaction seems slow. How can I speed it up?

A3: Several factors can influence the reaction rate:

• Solvent: Ensure the solvent swells the resin beads effectively to allow access to the functional groups. Dichloromethane (DCM) and tetrahydrofuran (THF) are often good choices.

• Temperature: Gently heating the reaction mixture can increase the rate of scavenging. However, be mindful of the thermal stability of your sulfonamide product.

• Agitation: Continuous stirring or shaking is crucial to ensure good contact between the resin and the solution.

Q4: After filtration, I still detect unreacted amine in my product. What went wrong?

A4: This could be due to several reasons:

• Insufficient resin: The amount of resin used may not have been enough to scavenge all the excess amine.

• Incomplete reaction: The scavenging reaction may not have gone to completion. Try extending the reaction time or gently heating the mixture.

• Resin deactivation: The resin may have been deactivated by other components in the reaction mixture.

• Poor resin swelling: If the resin did not swell properly in the chosen solvent, the functional groups may not have been accessible.

Section 3: Recrystallization for Final Product Polishing

Recrystallization is a powerful purification technique for obtaining highly pure crystalline solids.[7][8] It relies on the principle that the desired compound is soluble in a hot solvent but sparingly soluble in the same solvent when cold, while the impurities remain soluble at all temperatures.[7]

Frequently Asked questions (FAQs) & Troubleshooting

Q1: How do I select an appropriate solvent for recrystallizing my sulfonamide?

A1: The ideal recrystallization solvent should:

• Dissolve the sulfonamide completely when hot.

• Have low solubility for the sulfonamide when cold.

• Dissolve the amine impurity at all temperatures.

• Not react with the sulfonamide.

• Be volatile enough to be easily removed from the crystals.

Commonly used solvents for sulfonamides include ethanol, isopropanol, and mixtures of these alcohols with water.[7][8] It is often necessary to test a range of solvents to find the optimal one.

Q2: My sulfonamide "oils out" instead of crystallizing upon cooling. What should I do?

A2: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.[7] This often happens when the solution is cooled too quickly or is highly impure. To remedy this:

• Reheat the solution to redissolve the oil.

• Add a small amount of additional hot solvent.

• Allow the solution to cool much more slowly. This can be achieved by insulating the flask.

• Scratch the inside of the flask with a glass rod just below the surface of the liquid to induce crystallization.

• Add a seed crystal of the pure sulfonamide.

Q3: The yield of my recrystallized sulfonamide is very low. How can I improve it?

A3: Low recovery is a common issue and can be addressed by:

• Minimizing the amount of hot solvent used: Use only the minimum amount of hot solvent required to fully dissolve the crude product.[7]

• Cooling the solution thoroughly: After slow cooling to room temperature, place the flask in an ice bath to maximize crystal formation.

• Washing the crystals with cold solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.

Section 4: Experimental Protocols

Protocol 1: Acidic Wash for Amine Removal

• Dissolve the crude sulfonamide reaction mixture in a suitable organic solvent (e.g., ethyl acetate).

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate completely.

• Drain the lower aqueous layer.

• Repeat the wash with 1M HCl two more times.

• Wash the organic layer with an equal volume of saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with an equal volume of brine.

• Drain the aqueous layer and transfer the organic layer to a clean flask.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to obtain the purified sulfonamide.

Protocol 2: Purification using an Isocyanate Scavenger Resin

• Dissolve the crude sulfonamide reaction mixture in a suitable solvent that will swell the resin (e.g., DCM or THF).

• Add the isocyanate-functionalized scavenger resin (2-3 molar equivalents relative to the excess amine).

• Stir or shake the mixture at room temperature for 2-4 hours. The progress of the scavenging can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the amine is no longer detectable, filter the mixture to remove the resin.

• Wash the resin with a small amount of the reaction solvent.

• Combine the filtrate and the washings.

• Concentrate the solvent under reduced pressure to yield the purified sulfonamide.

Section 5: Data Presentation

Table 1: Comparison of Purification Methods for a Model Sulfonamide Reaction

Purification Method	Purity of Sulfonamide (%)	Yield (%)	Time Required (hours)
Acidic Wash (3x 1M HCl)	>95	85	1-2
Isocyanate Scavenger Resin	>98	90	2-4
Recrystallization (Ethanol/Water)	>99	75	4-6

Note: Purity and yield are dependent on the specific sulfonamide and amine used. The data presented here is for illustrative purposes.

Section 6: Visualization of Workflow

Decision Tree for Purification Strategy

The following diagram illustrates a decision-making process for selecting the appropriate purification method.

Caption: A decision tree for selecting the appropriate purification strategy.

References

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Liu, et al. (2024).

• Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link] MacmillanGroup/files/publications/2023_JACS_DecarboxylativeHalosulfonylation.pdf

• Journal of the American Chemical Society. (2023, September 20). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• Google Patents. (n.d.). US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. Retrieved from [Link]

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• PubMed. (2006, July 13). A new synthesis of sulfonamides by aminolysis of p-nitrophenylsulfonates yielding potent and selective adenosine A2B receptor antagonists. Retrieved from [Link]

• PMC. (n.d.). Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Google Patents. (n.d.). WO2007079944A1 - Process for isolation of an organic amine.
• Agilent. (n.d.). Determination of Sulfonamide Antibiotics in Bovine Liver Using Agilent Bond Elut QuEChERS EN Kits by LC/MS.

• Royal Society of Chemistry. (2016, August 1). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. Retrieved from [Link]

• PMC. (2024, April 4). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. Retrieved from [Link]

• ResearchGate. (2025, August 10). Identification of incurred sulfonamide residues in eggs: Methods for confirmation by liquid chromatography-tandem mass spectrometry and quantitation by liquid chromatography with ultraviolet detection | Request PDF. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• MDPI. (2019, January 28). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Retrieved from [Link]

• Google Patents. (n.d.). US20200001227A1 - Apparatus and method for recovering an amine solvent from an acid gas stream.

• Molnar Institute. (2013, March 27). ANALYSIS OF SULFONAMIDE RESIDUES IN REAL HONEY SAMPLES USING LIQUID CHROMATOGRAPHY WITH FLUORESCENCE AND TANDEM MASS SPECTROMETR. Retrieved from [Link]

• Google Patents. (n.d.). WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.

• Scientific Herald of Uzhhorod University. (2024, February 20). Optimization of amine gas purification technology from acidic components. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• YouTube. (2022, October 3). Liquid-Liquid Extraction. Retrieved from [Link]

• Pure. (2019, March 25). Sulfonamide synthesis through electrochemical oxidative coupling of amines and thiols. Retrieved from [Link]

• Carver Pump. (2021, July 23). Amine Scrubbing System Overview - How Amine Treating Works. Retrieved from [Link]

• Gazpack. (n.d.). Amine Gas Treating: Amine Scrubbing & Regeneration Units. Retrieved from [Link]

• Amine Gas Treatment. (n.d.). 1995: CONTROLLING CORROSION IN AMINE TREATING PLANTS. Retrieved from [Link]

Sources

• 1. US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. amerigoscientific.com [amerigoscientific.com]
• 7. benchchem.com [benchchem.com]
• 8. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]

Technical Support Center: Sulfonamide Synthesis &amp; Cyclization Control

Status: Operational Ticket ID: SULF-CYC-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Welcome to the Support Center

If you are reading this, your simple sulfonylation reaction likely didn't go as planned. Instead of the linear sulfonamide (

), you have isolated a cyclic byproduct, a dimer, or an insoluble precipitate.

Cyclization side-reactions in sulfonamide synthesis are thermodynamically driven traps, particularly when your amine substrate contains secondary nucleophiles (hydroxyls, thiols) or electrophiles (esters, halides) at the

or position.

This guide moves beyond basic synthesis to address the chemoselectivity and conformational challenges that drive these side reactions.

Module 1: Diagnostic Triage

"Is my product cyclic?"

Before optimizing, confirm the structural identity of your impurity. Cyclization locks the molecule into a rigid conformation, creating distinct spectral signatures.

Diagnostic Decision Tree

Figure 1: Diagnostic logic to distinguish between linear sulfonamides, cyclic byproducts, and bis-sulfonylated impurities based on NMR signatures.

Key Indicators:

• Loss of NH Signal: A linear sulfonamide has an acidic proton (

  ). If the NMR lacks a broad singlet in the 7–10 ppm range (in DMSO- ), the nitrogen has likely been alkylated or acylated intramolecularly.

• Diastereotopicity: In a linear chain, methylene protons (

  ) are usually equivalent. Upon cyclization, the ring becomes rigid, making these protons diastereotopic (magnetically non-equivalent), often appearing as complex multiplets rather than simple triplets/doublets.

Module 2: The Mechanics of Failure

"Why did it cyclize?"

The formation of cyclic sulfonamides (sultams) or

-sulfonyl lactams is driven by the acidity of the sulfonamide bond .

The Mechanism: Base-Promoted Intramolecular Attack

Once the sulfonamide is formed, the remaining proton is acidic. If your reaction mixture contains a base strong enough to deprotonate it (forming

), this anion becomes a potent nucleophile.

If the substrate contains a leaving group (LG) or an electrophile (E+) within reaching distance (typically 5- or 6-membered ring formation), cyclization becomes faster than the intermolecular reaction.

Figure 2: The "Sultam Trap." Excess base deprotonates the product, triggering rapid intramolecular cyclization onto pendant electrophiles.

Common Scenarios:

• Scenario A (Amino-Alcohols):

  -sulfonylation occurs first. If base is excess, -sulfonylation follows. The sulfonamide nitrogen then displaces the -sulfonate, forming a cyclic amine (aziridine/pyrrolidine).

• Scenario B (Amino-Esters): The sulfonamide nitrogen attacks the ester carbonyl, forming an

  -sulfonyl lactam.

Module 3: Protocol Optimization

"How do I fix it?"

To prevent cyclization, you must decouple the nucleophilicity of the amine from the acidity of the product .

Strategy 1: The Biphasic "Schotten-Baumann" Modification

Best for: Amino-esters and substrates sensitive to basic pH.

In a homogeneous organic solvent with organic base (e.g.,

in DCM), the local concentration of base can be high, deprotonating the product. A biphasic system keeps the base in the aqueous layer and the product in the organic layer, preventing the sulfonamide anion from encountering the electrophile.

Protocol:

• Solvent System: DCM or EtOAc (Organic) + Water (Aqueous).

• Base: Sodium Carbonate (

  ) or Sodium Bicarbonate ( ). Avoid .

• Procedure:

  • Dissolve amine in organic solvent.

  • Add aqueous base (1.0 M).

  • Add Sulfonyl Chloride dropwise at 0°C.

  • Crucial: The sulfonamide product remains neutral in the organic layer, while the HCl byproduct is neutralized at the interface.

Strategy 2: Chemoselective pH Control (For Amino-Alcohols)

Best for: Preventing O-sulfonylation and subsequent cyclization.

When sulfonylating amino-alcohols, you must ensure the amine reacts (

for ) but the alcohol does not ( ).

Data: Base Selection Impact on Chemoselectivity

Base System	Solvent	Major Product	Risk Level
(2.5 eq)	DCM	Mixture ( -sulf + -sulf)	High (Cyclization risk)
Pyridine (Solvent)	Pyridine	-sulfonamide	Medium (Workup difficult)
(aq) / EtOAc	Biphasic	-sulfonamide	Low (Best Purity)
NaH / THF	THF	Cyclic Sulfonamate	Critical (Promotes cyclization)

Protocol:

• Use 1.05 equivalents of Sulfonyl Chloride (strictly controlled).

• Maintain temperature at -5°C to 0°C .

• Use a weak base (

  ) to scavenge HCl without deprotonating the alcohol.

Module 4: Frequently Asked Questions (FAQ)

Q1: My reaction works, but the product cyclizes during purification on silica gel. Why? A: Silica gel is slightly acidic, but it can also act as a surface for catalysis. More commonly, if you used a strong base in the reaction and didn't quench properly, the residual base concentration increases during concentration (rotovap), triggering cyclization. Fix: Wash the organic layer with dilute citric acid or 0.5M HCl (if product is stable) to ensure the sulfonamide is fully protonated before evaporation.

Q2: I see a spot on TLC that corresponds to the dimer (

). How do I stop this? A: This is "Bis-sulfonylation." It happens when the sulfonamide product is more nucleophilic than the starting amine, or (more likely) you have local excesses of sulfonyl chloride. Fix:

• Inverse Addition: Add the sulfonyl chloride slowly to the amine solution.

• Primary Amines: Use steric bulk if possible, or ensure the amine is in excess (1.1 eq) relative to the chloride.

Q3: Can I open the ring if it has already cyclized? A: It is difficult. Sulfonamides are extremely stable to hydrolysis (requires refluxing in 48% HBr or conc. HCl). If you formed a sultam, you likely cannot revert it without destroying the molecule. Prevention is the only viable path.

References

• Stenfors, B. A.; Ngassa, F. N. (2024).[1] Sulfonamides and Sulfonate Esters: Synthetic Routes, Proposed Mechanisms, and Crystallographic Characterizations. European Journal of Chemistry, 15(3), 282–290.[1] Link

• Greig, I. R.; Tozer, M. J.; Wright, P. T. (2001). Synthesis of Cyclic Sulfonamides through Intramolecular Diels−Alder Reactions. Organic Letters, 3(17), 2693–2695. Link

• BenchChem Technical Support . (2025). Troubleshooting common issues in the synthesis of aryl sulfonic acids and sulfonamides. Link

• Deng, J.; Mani, N. S. (2008). Synthesis of N-Sulfonylated 1,2-Diamines and Amino Alcohols: A Comparative Study. Journal of Organic Chemistry. (Contextualizing chemoselectivity in diamines).

Sources

• 1. Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations | European Journal of Chemistry [eurjchem.com]

Technical Support Center: Optimization of Amide Coupling with Sterically Hindered Amines

Welcome to our dedicated technical resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the specific challenges encountered when performing amide coupling reactions with sterically hindered amines. Our focus is on providing not just solutions, but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Common Issues and Solutions

The synthesis of amides from sterically hindered amines is a common hurdle in medicinal chemistry and peptide synthesis.[1][2] Low yields, slow reaction rates, and the formation of byproducts are frequent challenges.[3][4] This section provides a systematic approach to diagnosing and resolving these issues.

Issue	Probable Cause(s)	Recommended Solution(s)
Low to No Product Yield	1. Insufficient Reagent Reactivity: Standard coupling reagents (e.g., EDC, DCC) may not be potent enough to activate the carboxylic acid sufficiently to overcome the steric barrier presented by the bulky amine.[3][5] 2. Steric Hindrance: The bulky nature of the amine and/or the carboxylic acid physically obstructs the approach of the reacting molecules.[6]	1. Switch to a More Potent Coupling Reagent: Employ phosphonium (e.g., PyAOP, PyBOP) or aminium/uronium salt-based reagents (e.g., HATU, HBTU, COMU).[3][7][8] These are generally more effective for sterically demanding couplings.[3] 2. Convert to a More Reactive Acyl Species: Formation of an acyl fluoride from the carboxylic acid can be a highly effective strategy for extremely hindered couplings.[9][10][11][12]
Slow or Stalled Reaction	1. High Activation Energy Barrier: Steric hindrance increases the energy required for the reaction to proceed. 2. Inadequate Solvation: Poor solubility of starting materials can significantly slow down the reaction rate.[13]	1. Optimize Reaction Temperature: Gently heating the reaction (e.g., to 40-60 °C) can help overcome the activation energy barrier.[3][13] Microwave-assisted synthesis can also significantly reduce reaction times.[9] 2. Increase Reaction Time: Extend the reaction time, in some cases up to 24 hours or longer.[3] 3. Choose an Appropriate Solvent: Aprotic polar solvents like DMF, NMP, or a mixture such as DCM/DMF/NMP (1:1:1) can improve solvation.[9][13]
Formation of Side Products	1. N-acylurea Formation: When using carbodiimides like EDC, the reactive O-acylisourea intermediate can rearrange to a stable N-acylurea if the amine is not reactive enough to intercept it quickly.[13][14] 2. Racemization: Chiral carboxylic acids, especially α-amino acids, are prone to racemization via the formation of an oxazolone intermediate.[13][15]	1. Use Additives: Incorporating additives like HOBt or HOAt can minimize racemization and improve reaction efficiency by forming a more reactive ester intermediate.[13][15][16] 2. Pre-activation: Activating the carboxylic acid with the coupling reagent for a short period before adding the amine can sometimes improve yields and reduce side reactions.[3]
Incomplete Reaction	1. Insufficient Equivalents of Reagents: For highly hindered substrates, a single coupling attempt may not be enough to drive the reaction to completion.	1. Perform a "Double Coupling": Repeat the coupling step with a fresh solution of the activated amino acid and reagents.[9]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low-yield amide coupling reactions with sterically hindered amines.

Caption: Troubleshooting workflow for low coupling efficiency.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the optimization of amide coupling reactions with sterically hindered amines.

Q1: What is steric hindrance and why does it affect amide coupling?

A: Steric hindrance is a phenomenon where the spatial arrangement of atoms or groups within a molecule obstructs a chemical reaction.[6] In the context of amide coupling, bulky substituents on either the carboxylic acid or the amine can physically block the reactive centers from approaching each other, thus slowing down or preventing the formation of the amide bond.[6] This is particularly problematic with α,α-disubstituted amino acids (like Aib), N-methylated amino acids, and β-branched amino acids (like Valine and Isoleucine).[6]

Q2: Which coupling reagents are generally most effective for sterically hindered amines?

A: For challenging couplings involving sterically hindered amines, it is often necessary to use more powerful activating agents than the standard carbodiimides (EDC, DCC).[3] The most effective classes of reagents are:

• Phosphonium Salts: Reagents like PyAOP and PyBOP are highly effective for sterically demanding couplings and are known for low racemization.[3][4][17]

• Aminium/Uronium Salts: This class includes well-known reagents like HATU, HBTU, and HCTU.[3][7][17] Newer reagents like COMU offer comparable or even superior performance with added safety benefits.[7][16]

Q3: When should I consider converting my carboxylic acid to an acyl fluoride?

A: The conversion of a carboxylic acid to an acyl fluoride is a powerful strategy for particularly difficult couplings where even potent phosphonium or aminium/uronium reagents fail.[9][10][11][12] Acyl fluorides are highly reactive towards amines and can overcome significant steric barriers.[11][12] This method is especially useful for couplings with electron-deficient amines and sterically congested substrates.[10][11]

Q4: How do I choose the right solvent and temperature for a difficult coupling reaction?

A: The choice of solvent is critical for ensuring that all reactants are fully dissolved.[13] Aprotic polar solvents such as DMF and NMP are generally good choices.[5][13] For particularly challenging cases, a solvent mixture like DCM/DMF/NMP (1:1:1) can be beneficial.[9]

Regarding temperature, many standard amide couplings are performed at room temperature.[5] However, for sluggish reactions with sterically hindered substrates, gently increasing the temperature to 40-60 °C can provide the necessary energy to overcome the activation barrier.[3][13] Microwave-assisted synthesis is another effective technique for accelerating these reactions.[9]

Q5: What is "double coupling" and when is it necessary?

A: "Double coupling" is a technique where the coupling reaction is performed twice on the same substrate with a fresh portion of reagents.[9] This is a widely used and effective method to drive a difficult coupling reaction to completion, especially when dealing with highly hindered amino acids in solid-phase peptide synthesis.[9]

Visualizing Reagent Selection

The choice of coupling reagent is a critical first step in optimizing a reaction with a sterically hindered amine. The following diagram provides a decision-making framework.

Caption: Decision tree for coupling reagent selection.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling with a Sterically Hindered Amine using HATU

This protocol outlines a standard procedure for a challenging solution-phase amide bond formation.

Materials:

• Carboxylic acid (1.0 equivalent)

• Sterically hindered amine (1.1 equivalents)

• HATU (1.1 equivalents)[14]

• Non-nucleophilic base (e.g., DIPEA, 2-3 equivalents)[14]

• Anhydrous aprotic solvent (e.g., DMF)[14]

• Inert atmosphere (e.g., Nitrogen, Argon)

Procedure:

• Under an inert atmosphere, dissolve the carboxylic acid in the anhydrous solvent.

• Add HATU and the non-nucleophilic base to the solution.

• Stir the mixture at room temperature for 5-10 minutes to pre-activate the carboxylic acid.[14]

• Add the sterically hindered amine to the reaction mixture.

• Stir at room temperature for 1-24 hours, monitoring the reaction progress by TLC or LC-MS. For very hindered substrates, extended reaction times may be necessary.[9]

• Upon completion, proceed with standard aqueous workup and purification.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is adapted for situations where even potent uronium/phosphonium reagents fail.[9]

Materials:

• Protected, sterically hindered carboxylic acid (1.0 equivalent)

• Fluorinating agent (e.g., TFFH)

• Suitable base

• Anhydrous solvent (e.g., DCM)

• Deprotected amine

Procedure:

• Acyl Fluoride Formation: Dissolve the protected, sterically hindered carboxylic acid in the anhydrous solvent.

• Add the fluorinating agent and a suitable base. Stir at room temperature until the formation of the acyl fluoride is complete (monitor by an appropriate analytical technique).

• Coupling Reaction: Add the solution containing the acyl fluoride to the deprotected amine.

• Allow the reaction to proceed, monitoring for completion by TLC or LC-MS.

• Upon completion, proceed with standard workup and purification.

References

• BenchChem. (2025). A Comparative Review of Modern Coupling Reagents: Spotlight on Boc-Oxyma. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
• BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. BenchChem.
• Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. (n.d.). American Chemical Society.
• BenchChem. (2025). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. BenchChem.
• Ulven, T., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11438-11442.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.
• Wang, P., et al. (2024). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 57(7), 937-951.
• BenchChem. (2025). A Researcher's Guide to Amide Bond Formation: Comparing EDC and Other Common Coupling Agents. BenchChem.
• Wang, P., et al. (2024). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research.
• BenchChem. (2025). Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines. BenchChem.
• Corless, V. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Royal Society of Chemistry.
• Catalyst and method for amide formation. (n.d.).
• Campagne, J.-M., & De Figueiredo, M. (n.d.). Catalytic Approaches for Amide Synthesis. MDPI.
• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.).
• Amide synthesis by acyl
• Fisher, D. J., et al. (2016). Synthesis of Hindered Anilines: Three-Component Coupling of Arylboronic Acids, tert-Butyl Nitrite, and Alkyl Bromides. Organic Letters, 18(19), 5074-5077.
• El-Faham, A., & Albericio, F. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 25(3), 435-451.
• Fisher, D. J., et al. (2016). Synthesis of Hindered Anilines: Three-Component Coupling of Arylboronic Acids, tert-Butyl Nitrite, and Alkyl Bromides. Organic Letters, 18(19), 5074-5077.
• Szymańska, K., et al. (2022). Nanostructured Carbon Catalyst for Amide Coupling Reactions under Microwave Heating in the Absence of a Solvent.
• Ishihara, K. (2024). Organoboron catalysis for direct amide/peptide bond formation.
• Ulven, T., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11438-11442.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.).
• Peptide Coupling Reagents Guide. (n.d.). Sigma-Aldrich.
• Optimizing Peptide Coupling: Key Techniques. (n.d.).
• Liu, M.-M., et al. (2023). Exploring the amide coupling of carboxylic acids with amines using green solvent limonene.
• BOC Sciences. (2024).
• Schäfer, G., & Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 70(6), 415-419.
• Schäfer, G., & Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides.
• Nordstrøm, L. U., et al. (2008). Amide Synthesis from Alcohols and Amines by the Extrusion of Dihydrogen. Journal of the American Chemical Society, 130(51), 17672-17673.
• How do I avoid side reactions while doing this peptide coupling reaction? (2025). Reddit.
• Struggling with amide coupling. (2024). Reddit.
• amide coupling help. (2022). Reddit.
• Amide synthesis by C-N coupling, hydrolysis, oxid

Sources

• 1. chimia.ch [chimia.ch]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hepatochem.com [hepatochem.com]
• 5. US6362351B2 - Catalyst and method for amide formation - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bachem.com [bachem.com]
• 8. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. blogs.rsc.org [blogs.rsc.org]
• 12. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 13. benchchem.com [benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. jpt.com [jpt.com]

Technical Support Center: Crystallization of Amino-Sulfonamide Derivatives

Welcome to the Technical Support Center for the crystallization of amino-sulfonamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-quality crystals of this important class of compounds. Amino-sulfonamide derivatives, with their characteristic hydrogen-bonding capabilities and structural flexibility, often present unique crystallization challenges, from polymorphism to "oiling out."

This resource provides in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to empower you to overcome these obstacles and achieve your crystallization goals.

Troubleshooting Guide: Common Crystallization Problems & Solutions

This section addresses the most frequent issues encountered during the crystallization of amino-sulfonamide derivatives in a direct question-and-answer format.

Q1: My compound is "oiling out" instead of forming crystals. What is happening and what should I do?

A1: "Oiling out," or liquid-liquid phase separation (LLPS), occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice.[1][2] This typically happens when a solution becomes supersaturated at a temperature that is above the melting point of the compound in that specific solvent system.[3][4] Impurities can also become concentrated in these oily droplets, hindering the formation of pure crystals.[4]

Immediate Corrective Actions:

• Re-dissolve and Dilute: Try adding a small amount of additional hot solvent to redissolve the oil completely.[3]

• Induce Nucleation: Gently scratch the inner surface of the flask at the solution's surface with a glass rod. This can create nucleation sites for crystal growth.[3]

• Seeding: If you have crystals from a previous batch, introduce a single, high-quality seed crystal into the solution.[2][3]

Long-Term Strategic Solutions:

• Lower the Temperature: Ensure the boiling point of your solvent is lower than the melting point of your compound. Consider switching to a lower-boiling point solvent.[3]

• Change the Solvent System: The interaction between your compound and the solvent is critical. Switch to a different solvent or a co-solvent system to alter the solubility curve and allow for crystallization at a lower temperature.[3]

• Reduce Supersaturation Rate: Slow down the process that induces supersaturation. For example, if using an anti-solvent, add it more slowly. If cooling, reduce the cooling rate.[2]

Q2: I'm only getting amorphous powder, not crystals. How can I fix this?

A2: The formation of an amorphous powder typically results from "crashing out," where the compound solidifies too rapidly. This rapid precipitation prevents the molecules from arranging themselves into an ordered, crystalline lattice.[3] The primary cause is creating a state of very high supersaturation too quickly.

Solutions:

• Slow Down Cooling: This is the most critical factor. Avoid placing your hot solution directly into an ice bath. Allow it to cool slowly to room temperature, and then gradually cool it further. Insulating the flask can help achieve a slower cooling rate.[3][4]

• Use a Solvent/Anti-solvent System: Dissolve your compound in a "good" solvent and then very slowly add a miscible "anti-solvent" in which it is poorly soluble. This method provides fine control over the rate of supersaturation, promoting gradual crystal growth.[3][5]

• Reduce the Concentration: Starting with a slightly more dilute solution (using more solvent than the bare minimum required for dissolution) can slow down the onset and rate of crystallization.[4]

Q3: My crystal yield is very low. How can I improve recovery?

A3: While 100% recovery is impossible as some compound will always remain in the mother liquor, several factors can be optimized to maximize your yield.[3][6]

Troubleshooting Steps:

• Minimize Solvent Volume: A common mistake is using too much solvent. Use only the absolute minimum amount of hot solvent required to fully dissolve your compound. Excess solvent will retain more of your product upon cooling.[3][7]

• Ensure Complete Cooling: After the solution has cooled to room temperature, place it in an ice bath for at least 30 minutes to maximize precipitation.[3]

• Prevent Premature Crystallization: If you are performing a hot filtration step to remove impurities, ensure your funnel and receiving flask are pre-heated. If crystals form in the funnel, your product is lost at this stage.[7]

• "Second Crop" Recovery: The mother liquor can sometimes be concentrated (e.g., by slow evaporation) and cooled again to recover a second batch of crystals.[7] Be aware that this second crop may be less pure than the first.

Q4: I am observing different crystal forms (polymorphs) between batches. How can I control this?

A4: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a well-documented phenomenon in sulfonamides.[3] These different forms can have distinct physical properties (solubility, melting point, stability), making control essential in research and drug development.[3]

Control Strategies:

• Standardize Conditions: Strictly control and document all crystallization parameters: solvent choice, concentration, cooling rate, agitation, and temperature. Even minor variations can lead to different polymorphs.[3]

• Seeding: This is the most powerful method for controlling polymorphism. Introduce a seed crystal of the desired polymorph into a supersaturated solution to template its growth and exclude other forms.[3]

• Solvent Selection: The choice of solvent can be a deciding factor in which polymorph is favored.[3] Experiment with solvents of varying polarities and hydrogen-bonding capabilities (e.g., alcohols, esters, ketones) to identify which solvent system consistently produces the desired form.[5]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing common crystallization issues.

Caption: A workflow for troubleshooting common issues in sulfonamide crystallization.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for my amino-sulfonamide derivative?

A1: There is no single "best" solvent. The ideal solvent is one in which your compound is highly soluble at an elevated temperature but has low solubility at cooler temperatures.[7] Because amino-sulfonamides possess both polar groups (amino, sulfonamide) and non-polar regions (aromatic rings), solvent mixtures are often highly effective.[7]

Solvent Selection Strategy:

• Solubility Testing: Test the solubility of a few milligrams of your compound in a range of solvents at both room temperature and at their boiling point.

• Ideal Characteristics: Look for a solvent that dissolves your compound completely when hot but shows poor solubility when cold.

• Common Starting Points: Alcohols like ethanol and isopropanol, often mixed with water (e.g., 95% ethanol), are excellent starting points for many sulfonamides.[6][7] Other useful solvents include acetone, ethyl acetate, and toluene.[8]

• Anti-Solvents: Identify a second solvent in which your compound is insoluble but that is miscible with your "good" solvent. Common anti-solvents for polar good solvents include hexanes, heptane, or diethyl ether.[8]

Table 1: Solvent Selection Guide for Amino-Sulfonamide Derivatives

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Typical Role & Comments
Water	100.0	80.1	Often used as an anti-solvent with alcohols or as a co-solvent.[7]
Ethanol	78.4	24.5	Excellent "good" solvent, especially when mixed with water.[6][7]
Isopropanol	82.6	19.9	Good "good" solvent, often used in mixtures.[7]
Methanol	64.7	32.7	A more polar alcohol, can be a good solvent.[5]
Acetone	56.0	20.7	Versatile solvent, but its volatility can sometimes lead to rapid evaporation.[9]
Ethyl Acetate	77.1	6.0	Medium polarity solvent, good for compounds with intermediate solubility.[8]
Toluene	110.6	2.4	Good non-polar solvent; can sometimes promote high-quality crystal growth.[8][9]
Hexane / Heptane	68.0 / 98.4	~1.9	Common anti-solvents for inducing crystallization from more polar solvents.[8]
Dichloromethane	39.6	9.1	Can be a good solvent, but its high volatility can be problematic if solvent is trapped in the lattice.[9]

Q2: What are the most effective crystallization techniques for these compounds?

A2: Several techniques are effective, but they vary in complexity and suitability depending on the amount of material you have.

• Slow Evaporation: The simplest method. A solution is left in a loosely covered vial, allowing the solvent to evaporate slowly, thus increasing the concentration until crystals form.[8][9] This is often successful but may not produce the highest quality crystals.[9]

• Slow Cooling: The classic recrystallization method. A saturated hot solution is allowed to cool slowly, reducing the compound's solubility and causing it to crystallize.[9]

• Vapor Diffusion: Often considered the best method for growing high-quality single crystals, especially with milligram quantities of material.[8][9] It offers a very slow and controlled way to change solvent composition.

• Solvent/Anti-solvent Addition (or Layering): This involves adding an anti-solvent to a solution of your compound to induce crystallization. It can be done by slow, dropwise addition or by carefully layering the less dense anti-solvent on top of the solution.[3][9]

Detailed Experimental Protocols

Protocol 1: Slow Cooling Recrystallization

This is the most common method for purifying solid compounds.

• Dissolution: Place the crude amino-sulfonamide powder in an Erlenmeyer flask. Add a minimal amount of a suitable solvent and bring the mixture to a gentle boil on a hot plate.

• Achieve Saturation: Continue adding small portions of the hot solvent until the compound just dissolves completely. Using the absolute minimum amount of solvent is key to a good yield.[7]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration into a pre-heated clean flask to remove them.

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. To slow the rate further, the flask can be placed in an insulated container.

• Maximize Precipitation: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.[3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the crystals with a small amount of ice-cold solvent to remove residual mother liquor, then dry them in a desiccator or vacuum oven.[3]

Protocol 2: Vapor Diffusion

This technique is excellent for obtaining high-quality single crystals from small amounts of material.[9]

Vapor Diffusion Setup Diagram

Caption: Setup for vapor diffusion crystallization.

• Prepare Solution: Dissolve your compound (1-10 mg) in a minimal amount of a relatively high-boiling point "good" solvent (e.g., toluene, acetonitrile) in a small, open vial (e.g., a 1-dram vial).

• Set Up System: Place this small vial inside a larger vial or jar (e.g., a 20 mL scintillation vial).

• Add Anti-Solvent: Add a small volume (1-3 mL) of a volatile anti-solvent (e.g., pentane, hexane, diethyl ether) to the bottom of the larger vial, ensuring the liquid level is below the top of the inner vial.[9] The anti-solvent must be more volatile than the good solvent.[10]

• Seal and Wait: Seal the larger vial tightly and leave it undisturbed in a vibration-free location.

• Crystal Growth: Over hours to days, the anti-solvent vapor will slowly diffuse into the solution in the inner vial, reducing the solubility of your compound and promoting the slow growth of high-quality crystals.[11]

References

• Guide for crystallization. [URL: https://www.chem.ucla.edu/~harding/IGOC/C/crystalgrowingguide.pdf]
• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/cs/d2cs00697a]
• BenchChem Technical Support Team (2025). Technical Support Center: Crystallinity of Sulfonamide Compounds. Benchchem. [URL: https://www.benchchem.com/technical-support-center/crystallinity-of-sulfonamide-compounds]
• BenchChem Technical Support Team (2025). Technical Support Center: Recrystallization of Sulfonamide Products. Benchchem. [URL: https://www.benchchem.
• Liu, et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Pharmaceutical Fronts. [URL: https://www.thieme-connect.com/products/ejournals/html/10.1055/a-2399-3368]
• Pavia, D. L., et al. (n.d.). Experiment 3 Crystallization 21. Bellevue College. [URL: https://www.bellevuecollege.
• Park, S. J., et al. (2007). Antisolvent Crystallization of Sulfa Drugs and the Effect of Process Parameters. Journal of Chemical Engineering of Japan. [URL: https://www.tandfonline.com/doi/abs/10.1080/02726351.2007.9716839]
• Kubota, N., et al. (1992). Method for crystallization of amino acids. Google Patents. [URL: https://patents.google.
• Stahly, G. P. (2014). Getting crystals your crystallographer will treasure: a beginner's guide. Crystallography Reviews. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4220202/]
• How to crystallize your sample. (2026). KU Leuven. [URL: https://www.chem.kuleuven.be/xray/how-to-crystallize-your-sample]
• Liquid Droplets Form (The Solid "Oils Out"). (2022). Chemistry LibreTexts. [URL: https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Book%3A_Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Purification_Methods/3.6%3A_Troubleshooting/3.6F%3A_Liquid_Droplets_Form_(The_Solid_Oils_Out)]
• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. (n.d.). Sumitomo Chemical. [URL: https://www.sumitomo-chem.co.jp/english/rd/report/theses/docs/201901005_1_e.pdf]
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. (2024). BOC Sciences. [URL: https://www.bocsci.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tandfonline.com [tandfonline.com]
• 6. bellevuecollege.edu [bellevuecollege.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. unifr.ch [unifr.ch]
• 10. How to crystallize your sample — X-ray Core [chem.kuleuven.be]
• 11. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]

Reference Data & Comparative Studies

High-Resolution ¹H NMR Characterization of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide: A Comparative Solvent Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of characterizing bifunctional aliphatic molecules. 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide presents a unique spectroscopic challenge: it combines a highly polar, zwitterion-like backbone (primary amine and sulfonamide) with a non-polar, sterically constrained aliphatic ring (cyclobutylmethyl group).

In this guide, we will objectively compare the performance of the two most ubiquitous NMR solvent systems—DMSO-d₆ and CDCl₃ —to determine the optimal environment for resolving the complex spin systems of this molecule. By understanding the causality behind solvent-solute interactions, researchers can avoid spectral ambiguity and ensure robust structural validation.

Mechanistic Insights: The Causality of Solvent Selection

The choice of deuterated solvent is not merely a matter of solubility; it fundamentally alters the physical chemistry of the analyte on the NMR timescale.

For 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, the critical diagnostic protons are the exchangeable amine (-NH₂) and sulfonamide (-NH-) signals.

• Performance in CDCl₃: Chloroform is a weak hydrogen-bond acceptor. In CDCl₃, polar molecules often undergo rapid intermolecular proton exchange and self-association (micellization). This causes the -NH₂ and -NH- signals to broaden into indistinguishable humps or disappear entirely into the baseline[1]. Furthermore, the lack of hydrogen bonding removes the scalar coupling (

  ) between the sulfonamide NH and the adjacent cyclobutylmethyl -CH₂- group.

• Performance in DMSO-d₆: Dimethyl sulfoxide is a strong, polar aprotic hydrogen-bond acceptor. It aggressively solvates the amine and sulfonamide protons, effectively "locking" them in place and slowing their exchange rate relative to the NMR timescale[2]. This causality is why DMSO-d₆ successfully resolves the sulfonamide -NH- as a distinct triplet and the -NH₂ as a quantifiable broad singlet.

Workflow for NMR solvent selection and spectral acquisition.

Comparative Performance Data: Signal Resolution

The table below summarizes the expected ¹H NMR chemical shifts (δ) and multiplicities for 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, comparing the performance of DMSO-d₆ versus CDCl₃ at a high field strength (600 MHz).

Structural Component	Expected ¹H Shift (DMSO-d₆)	Expected ¹H Shift (CDCl₃)	Multiplicity (DMSO)	Causality / Spectroscopic Notes
Amine (-NH₂)	~6.5 - 7.5 ppm	Missing / Very Broad	Broad Singlet	DMSO hydrogen bonding slows exchange rate, allowing integration[2].
Sulfonamide (-NH-)	~7.0 - 7.5 ppm	~4.5 - 5.5 ppm (Broad)	Triplet	Couples to adjacent CH₂ in DMSO; coupling is lost in CDCl₃[1].
Ethane Bridge (-CH₂-SO₂-)	~3.2 - 3.4 ppm	~3.1 - 3.3 ppm	Triplet / Multiplet	Strongly deshielded by the electron-withdrawing sulfonyl group[3].
Ethane Bridge (-CH₂-NH₂)	~2.8 - 3.0 ppm	~2.9 - 3.1 ppm	Triplet / Multiplet	Adjacent to primary amine; shifts slightly based on concentration.
Cyclobutyl-CH₂-N	~2.9 - 3.1 ppm	~3.0 - 3.2 ppm	Doublet / dd	Couples to both the sulfonamide NH and the cyclobutyl CH.
Cyclobutyl CH (Ring)	~2.4 - 2.6 ppm	~2.4 - 2.6 ppm	Multiplet	Complex splitting from ring CH₂s and the exo-CH₂.
Cyclobutyl CH₂ (Ring)	~1.6 - 2.1 ppm	~1.7 - 2.2 ppm	Multiplets	6 protons total; overlapping higher-order signals.

Data synthesized from established sulfonamide and cyclobutyl chemical shift libraries[2][3].

1H NMR spin system mapping and expected chemical shifts.

Self-Validating Experimental Protocol

To guarantee reproducibility and eliminate artifacts (such as water peak overlap or poor shimming), follow this self-validating methodology optimized for a 600 MHz spectrometer.

Step 1: Precision Sample Preparation

• Mass Optimization: Weigh exactly

  mg of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide into a clean glass vial. Causality: Too low a concentration obscures the cyclobutyl multiplets in the baseline noise; too high causes viscosity-induced line broadening.

• Solvent Dispensation: Add 0.6 mL of high-purity DMSO-d₆ (99.9% D, stored over molecular sieves) to the vial.

• Homogenization: Sonicate for 60 seconds to ensure complete dissolution. Transfer the homogeneous solution to a 5 mm precision NMR tube (Norell or Wilmad).

Step 2: Instrument Calibration & Tuning

• Probe Tuning: Insert the sample and perform automated or manual tuning and matching (ATM) for the ¹H channel. Validation: The tuning dip must be centered exactly at the Larmor frequency to maximize the signal-to-noise ratio (SNR).

• Locking: Lock the spectrometer to the deuterium frequency of DMSO-d₆.

• Shimming: Execute gradient shimming (e.g., TopShim on Bruker systems) on the Z-axis. Validation: Check the residual DMSO-d₅ pentet at 2.50 ppm. The linewidth at half-height (FWHM) must be < 1.0 Hz.

Step 3: Acquisition Parameters

• Pulse Sequence: Select a standard 1D proton sequence with a 30° flip angle (zg30).

• Relaxation Delay (D1): Set D1 to 2.0 seconds. Causality: Ensures complete longitudinal relaxation (

  ) of the aliphatic protons for accurate integration.

• Scans (NS): Acquire 16 to 32 scans.

• Spectral Width: Set to 15 ppm to ensure the downfield exchangeable protons are not clipped.

Step 4: Processing & Validation

• Apply a mild exponential apodization function (Line Broadening = 0.3 Hz) prior to the Fourier Transform to enhance SNR without sacrificing the resolution of the cyclobutyl multiplets.

• Phase the spectrum manually (zero-order and first-order).

• Internal Referencing: Calibrate the chemical shift axis by setting the center of the residual DMSO-d₅ pentet to exactly 2.50 ppm.

• Integration Check: Integrate the cyclobutyl ring protons (6H) against the ethane bridge protons (4H) to validate structural integrity.

Conclusion

For the structural elucidation of 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, DMSO-d₆ vastly outperforms CDCl₃ . By leveraging the hydrogen-bond accepting properties of DMSO, researchers can successfully resolve the diagnostic amine and sulfonamide protons, while maintaining excellent dispersion of the complex aliphatic multiplets. Adhering to the self-validating protocol outlined above ensures that the resulting spectral data is both highly accurate and publication-ready.

References

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. URL:[Link]

• Kazakova, O. B., et al. (2023). "Synthesis of New Amidoethanesulfonamides of Betulonic Acid." Chemistry of Natural Compounds (NIH PMC). URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of New Amidoethanesulfonamides of Betulonic Acid - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the LC-MS Fragmentation Pattern of Cyclobutyl Sulfonamides

For researchers, scientists, and drug development professionals engaged in the characterization of novel chemical entities, understanding the fragmentation patterns of molecules in mass spectrometry is paramount for structural elucidation and metabolite identification. This guide provides an in-depth technical analysis of the liquid chromatography-mass spectrometry (LC-MS) fragmentation behavior of cyclobutyl sulfonamides, a structural motif of increasing interest in medicinal chemistry.

This document offers a comparative perspective, contrasting the fragmentation of cyclobutyl sulfonamides with their acyclic isopropyl sulfonamide counterparts to highlight the unique fragmentation pathways introduced by the strained cyclobutane ring. The insights presented herein are grounded in established principles of mass spectrometry, supported by experimental data from analogous compounds, and contextualized with field-proven expertise.

Core Principles of Cyclobutyl Sulfonamide Fragmentation

The fragmentation of a cyclobutyl sulfonamide in a collision-induced dissociation (CID) experiment is a competitive process governed by the relative stabilities of the potential product ions and neutral losses. The primary fragmentation pathways are dictated by the interplay between the sulfonamide core and the cyclobutyl moiety.

Our analysis suggests a competition between two main fragmentation routes:

• Sulfonamide-Directed Fragmentation: This involves the characteristic cleavage of the sulfonamide group, primarily through S-N bond scission and the neutral loss of sulfur dioxide (SO₂).

• Cycloalkyl-Directed Fragmentation: This is initiated by the fragmentation of the cyclobutane ring, a process driven by the release of ring strain.

The prevalence of each pathway is influenced by the collision energy and the overall molecular structure.

Proposed Fragmentation Pathways of N-Cyclobutyl Benzenesulfonamide

Based on the established fragmentation patterns of N-alkylsulfonamides and cyclobutane derivatives, we propose the following fragmentation pathways for a model compound, N-cyclobutyl benzenesulfonamide.

Sulfonamide-Directed Fragmentation

This pathway is initiated by the cleavage of the relatively labile S-N bond.

• Pathway A1: S-N Bond Cleavage. Direct cleavage of the S-N bond is a common fragmentation route for sulfonamides. This results in the formation of the benzenesulfonyl cation and a cyclobutylaminyl radical.

• Pathway A2: Neutral Loss of SO₂. A characteristic fragmentation of many aryl sulfonamides is the neutral loss of SO₂ (64 Da) via a rearrangement mechanism.[1] This is often followed by other fragmentation steps.

Cyclobutyl-Directed Fragmentation

The inherent ring strain of the cyclobutane ring (approximately 26.3 kcal/mol) makes it susceptible to fragmentation.

• Pathway B1: Alpha-Cleavage at the N-Cyclobutyl Bond. Cleavage of the C-C bond adjacent to the nitrogen atom (α-cleavage) is a common fragmentation pathway for N-alkyl amines and amides. In the case of N-cyclobutyl sulfonamide, this would lead to the formation of a stable iminium ion.

• Pathway B2: Ring Opening and Neutral Loss of Ethene. A hallmark of cyclobutane fragmentation is the cleavage of the ring to form a more stable open-chain structure, often accompanied by the loss of a neutral molecule. The loss of ethene (28 Da) is a well-documented fragmentation pathway for cyclobutane-containing compounds.[2]

The following diagram illustrates these proposed fragmentation pathways.

Caption: Proposed fragmentation pathways for N-cyclobutyl benzenesulfonamide.

Comparative Fragmentation: Cyclobutyl vs. Isopropyl Sulfonamides

To underscore the influence of the cyclobutyl ring on the fragmentation pattern, we compare the expected fragmentation of N-cyclobutyl benzenesulfonamide with its acyclic analogue, N-isopropyl benzenesulfonamide.

Fragmentation Pathway	N-Cyclobutyl Benzenesulfonamide	N-Isopropyl Benzenesulfonamide	Rationale
S-N Bond Cleavage	Observed	Observed	Common pathway for all N-alkyl sulfonamides.
Neutral Loss of SO₂	Observed	Observed	Characteristic of the arylsulfonamide core.
α-Cleavage	Leads to a cyclic iminium ion.	Leads to a stable secondary carbocation.	A dominant pathway for N-alkyl amines.
Ring Opening/Ethene Loss	Characteristic and often significant.	Not applicable.	Driven by the release of cyclobutane ring strain.
Loss of Alkene	Loss of cyclobutene (unlikely)	Loss of propene.	A common fragmentation for larger alkyl groups.

The most significant difference is the presence of the ring-opening pathway leading to the neutral loss of ethene for the cyclobutyl derivative. This fragmentation is a direct consequence of the strained four-membered ring and serves as a diagnostic marker for the presence of a cyclobutyl moiety. In contrast, the N-isopropyl analogue will primarily exhibit fragmentation through α-cleavage to form a stable isopropyl cation or loss of propene.

Experimental Protocols

To obtain reproducible and high-quality fragmentation data for cyclobutyl sulfonamides, the following experimental protocols are recommended.

Sample Preparation

A robust sample preparation protocol is crucial to minimize matrix effects and ensure accurate analysis.

Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water and load onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

LC-MS/MS Parameters

The following parameters provide a starting point for the analysis of cyclobutyl sulfonamides on a triple quadrupole mass spectrometer.

Parameter	Recommended Setting
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon
Collision Energy	Ramped (e.g., 10-40 eV)

Conclusion

The LC-MS fragmentation of cyclobutyl sulfonamides is characterized by a competition between pathways originating from the sulfonamide core and the cyclobutyl ring. While exhibiting the expected S-N bond cleavage and SO₂ loss common to sulfonamides, the presence of the cyclobutane moiety introduces a diagnostic ring-opening fragmentation with the neutral loss of ethene. This unique fragmentation pathway allows for clear differentiation from its acyclic N-alkyl sulfonamide analogues. The experimental protocols and comparative data presented in this guide provide a robust framework for the confident identification and structural elucidation of this important class of molecules in drug discovery and development.

References

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379. [Link]

• An, J., & Wu, M. (2018). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies Application Note. [Link]

• Kaufmann, A., & Butcher, P. (2002). Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey. Journal of AOAC International, 85(4), 885-893. [Link]

• Hibbs, J. A., Jariwala, F. B., Weisbecker, C. S., & Attygalle, A. B. (2013). Gas-phase fragmentations of anions derived from N-phenyl benzenesulfonamides. Journal of the American Society for Mass Spectrometry, 24(8), 1280–1287. [Link]

• Doc Brown's Chemistry. Mass spectrum of cyclobutane. [Link]

• Doc Brown's Chemistry. Mass spectrum of cyclopentane. [Link]

• Wayner, D. D. M., Clark, K. B., Rauk, A., Yu, D., & Armstrong, D. A. (1997). C−H bond dissociation energies of alkyl amines: radical structures and stabilization energies. Journal of the American Chemical Society, 119(38), 8925-8932. [Link]

• Sun, H., & Chen, H. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of mass spectrometry : JMS, 43(3), 355–362. [Link]

• DePuy, C. H., & Kass, S. R. (2006). Cycloalkane and Cycloalkene C–H Bond Dissociation Energies. The Journal of Organic Chemistry, 71(26), 9736-9740. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mass spectrum of cyclopentane fragmentation pattern of m/z m/e ions for analysis and identification of cyclopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to the Orthogonal Validation of 2-Aminoethanesulfonamide Purity

In the landscape of drug discovery and development, the structural integrity and purity of chemical building blocks are paramount.[1] These small, reactive molecules are the foundational units from which complex drug candidates are assembled.[] The presence of even minor impurities can have cascading effects, leading to the formation of undesired side products, altered biological activity, and confounded structure-activity relationship (SAR) studies.[3] Therefore, a rigorous and multi-faceted approach to purity validation is not merely a quality control measure but a critical step in ensuring the success and reproducibility of a research program.[4]

This guide provides an in-depth, comparative analysis of key analytical techniques for validating the purity of 2-aminoethanesulfonamide (also known as taurinamide), a versatile building block. We will move beyond simple protocol recitation to explore the causality behind methodological choices, emphasizing an integrated, orthogonal approach. By combining the strengths of chromatography, spectroscopy, and elemental analysis, researchers can establish a self-validating system that provides a high degree of confidence in the quality of their starting materials.

The Analyte: 2-Aminoethanesulfonamide and Its Potential Impurities

2-Aminoethanesulfonamide (C₂H₈N₂O₂S, MW: 124.16 g/mol ) is a primary amine with a sulfonamide functional group.[5] Its utility stems from these two reactive sites, allowing for diverse chemical modifications. However, the synthetic routes to this compound can introduce a predictable profile of impurities. A common synthesis involves the conversion of 2-aminoethanesulfonic acid (taurine), which informs the potential impurity landscape.[6]

Table 1: Potential Impurities in 2-Aminoethanesulfonamide Synthesis

Impurity Class	Specific Example(s)	Likely Origin	Potential Impact
Starting Materials	2-Aminoethanesulfonic acid (Taurine)	Incomplete reaction during the conversion of the sulfonic acid to the sulfonamide.	Can compete in reactions targeting the amine, introduces an unwanted acidic group.
Reagents/By-products	Phthalimide-based intermediates, salts	Remnants from protection/deprotection steps or activation reagents.[6]	May be reactive or interfere with downstream reactions and purification.
Side-Reaction Products	Dimeric or oligomeric species	Self-condensation or reaction with bifunctional impurities.[3]	Increases molecular weight, introduces structural heterogeneity.
Degradation Products	2-Aminoethanesulfonic acid (Taurine)	Hydrolysis of the sulfonamide group, particularly in aqueous or acidic/basic conditions.[7]	Reduces the concentration of the desired building block, can alter reaction pH.

An Orthogonal Approach to Purity Validation

No single analytical technique can provide a complete picture of a compound's purity. An orthogonal approach, using methods with different separation and detection principles, is essential for a comprehensive assessment. We will compare High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis.

High-Performance Liquid Chromatography (HPLC): The Separation Science Standard

HPLC is a cornerstone of purity analysis, excelling at separating the target compound from closely related impurities.[8][9] For 2-aminoethanesulfonamide, a key challenge is its lack of a strong UV chromophore, making direct detection by standard UV-Vis detectors difficult.[10] This necessitates either derivatization or the use of alternative detection methods like Mass Spectrometry (MS) or Charged Aerosol Detection (CAD).

Method A: Reversed-Phase HPLC with Pre-Column Derivatization and UV Detection

This classic approach enhances detectability by attaching a UV-active or fluorescent tag to the primary amine.[11] o-Phthalaldehyde (OPA) is an excellent choice as it reacts rapidly with primary amines to form highly fluorescent isoindole derivatives.[11]

Experimental Protocol: OPA Derivatization for HPLC-UV/FLR

• Reagent Preparation:

  • OPA Reagent: Dissolve 50 mg of o-phthalaldehyde in 1.25 mL of methanol. Add 11.25 mL of 0.1 M sodium borate buffer (pH 9.5) and 50 µL of 2-mercaptoethanol.[12] This solution should be prepared fresh daily.

  • Diluent: 50:50 Acetonitrile/Water.

• Sample Preparation:

  • Standard: Accurately prepare a 1 mg/mL stock solution of 2-aminoethanesulfonamide reference standard in diluent. Create a working standard of 50 µg/mL.

  • Sample: Prepare the test sample to a target concentration of 50 µg/mL in diluent.

• Derivatization Procedure:

  • In an autosampler vial, mix 100 µL of the sample (or standard) with 100 µL of the OPA reagent.

  • Allow the reaction to proceed for exactly 2 minutes at room temperature before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1 M Sodium Acetate, pH 7.2.

  • Mobile Phase B: Methanol.

  • Gradient: 20% to 80% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence (Excitation: 330 nm, Emission: 418 nm) or UV (340 nm).[12]

Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and specificity without the need for derivatization.[13] It directly measures the mass-to-charge ratio (m/z) of the analyte and its fragments, providing both quantification and structural confirmation. This is a powerful method for identifying unknown impurities.

Experimental Protocol: LC-MS/MS Purity Analysis

• Sample Preparation:

  • Prepare a 10 µg/mL solution of the 2-aminoethanesulfonamide sample in a diluent of 50:50 Water/Methanol with 0.1% formic acid.[13]

• Chromatographic Conditions:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or a polar-embedded C18 column is often suitable for polar analytes.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start with a high percentage of organic phase (e.g., 95% B) and ramp down to elute the polar compound.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Positive ESI Mode):

  • Precursor Ion: Select the protonated molecule [M+H]⁺, m/z 125.1.

  • Product Ion Scanning (for impurity identification): Scan for fragment ions to elucidate structures.[14]

  • Multiple Reaction Monitoring (MRM for quantification): Monitor a specific transition, e.g., m/z 125.1 → 108.1 (loss of NH₃), for high selectivity and sensitivity.

Data Comparison: HPLC Methods

Table 2: Hypothetical Purity Assessment by HPLC Methods

Parameter	Method A (HPLC-FLR)	Method B (LC-MS/MS)	Rationale
Purity (Area %)	99.2%	99.5%	LC-MS can better resolve co-eluting impurities with different masses, potentially leading to a more accurate purity value.
Limit of Detection	~10 ng/mL	<1 ng/mL	MS detection is inherently more sensitive than fluorescence or UV.[13]
Impurity Identification	By retention time match with known standards only.	Tentative identification by mass-to-charge ratio is possible without standards.	MS provides molecular weight data, a critical piece of information for identification.[15]
Major Impurity	Peak at RRT 0.85 (0.6%)	Confirmed as Taurine (m/z 126.0)	MS confirms the identity of the major impurity as the starting material, Taurine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Gold Standard

NMR spectroscopy provides unambiguous structural confirmation and is a powerful tool for quantitative analysis (qNMR).[16] Unlike chromatographic techniques that rely on response factors, ¹H NMR can determine purity against a certified internal standard, providing a direct measure of mass purity without needing reference standards for the impurities themselves.[17]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Standard Preparation: Accurately weigh ~20 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into a vial. Record the exact weight.

• Sample Preparation: Accurately weigh ~15 mg of the 2-aminoethanesulfonamide sample into the same vial. Record the exact weight.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of D₂O or DMSO-d₆). Ensure complete dissolution.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a >400 MHz spectrometer.

  • Key Parameters: Ensure a long relaxation delay (D1 ≥ 5 * T₁) to allow for full relaxation of all protons, typically 30-60 seconds. Use a 90° pulse angle.

• Data Processing:

  • Carefully phase and baseline the spectrum.

  • Integrate a well-resolved, unique signal for the internal standard and one for the 2-aminoethanesulfonamide. For 2-aminoethanesulfonamide, the two methylene groups adjacent to the amine and sulfonyl groups should provide distinct signals.[18][19]

  • Calculate purity using the standard qNMR equation, accounting for the weights, molecular weights, number of protons in each integrated signal, and the integral values.

Table 3: Representative ¹H NMR Data and Purity Calculation

Compound	Signal (ppm, in D₂O)	# of Protons	Integral Value
2-Aminoethanesulfonamide	~3.3 (triplet, -CH₂SO₂)	2	1.00
2-Aminoethanesulfonamide	~3.1 (triplet, -CH₂NH₂)	2	1.01
Maleic Acid (Standard)	~6.2 (singlet)	2	0.95
Unknown Impurity	~2.9 (singlet)	-	0.04

• Interpretation: The presence of two distinct triplets confirms the ethyl backbone. The unknown impurity at 2.9 ppm integrates to ~4% relative to the main species, indicating its presence. The qNMR calculation against the maleic acid standard would provide the absolute mass purity.

Mass Spectrometry (MS) and Elemental Analysis: Confirming Identity and Composition

While often coupled with LC, standalone MS and Elemental Analysis serve as crucial confirmatory techniques.

• Direct Infusion ESI-MS: This rapid experiment confirms the molecular weight of the bulk material. The sample is dissolved and infused directly into the mass spectrometer. For 2-aminoethanesulfonamide, a strong signal at m/z 125.1 ([M+H]⁺) is expected, confirming the correct mass.

• Elemental Analysis (CHNS): This technique provides the percentage of carbon, hydrogen, nitrogen, and sulfur in the sample. The experimental values are compared to the theoretical values calculated from the molecular formula. A close match provides strong evidence of bulk purity.

Table 4: Comparison of Confirmatory Techniques

Technique	Principle	Information Provided	Strengths	Limitations
ESI-MS	Measures mass-to-charge ratio of ions.	Molecular weight of the main component and any detectable impurities.	High sensitivity, rapid, confirms identity.	Does not separate isomers, quantification is not straightforward.
Elemental Analysis	Combustion and detection of elemental gases.	%C, %H, %N, %S composition of the bulk sample.	Provides a measure of absolute purity against the theoretical formula.	Insensitive to impurities with similar elemental compositions (isomers).

Integrated Workflow for Self-Validating Purity Assessment

Conclusion

Validating the purity of a crucial building block like 2-aminoethanesulfonamide is a non-negotiable step in the rigorous process of drug discovery. Relying on a single data point, such as an HPLC chromatogram, is insufficient. By adopting an orthogonal, multi-technique approach as outlined in this guide, researchers can create a self-validating system. The combination of high-resolution separation from HPLC, definitive structural and quantitative data from NMR, and confirmatory identity and composition from MS and elemental analysis provides the highest possible confidence in material quality. This diligence at the outset prevents costly downstream failures and ensures the integrity and reproducibility of scientific research.

References

• B. V. Lichitskii, et al. (2021). Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids. Chemistry of Natural Compounds. Available at: [Link]

• Kim, S., et al. (2021). Method for Quantitative Analysis of Taurinamide by Using HPLC-MS/MS. Google Patents (KR102410207B1).

• Hughes, J. P., et al. (2011). Principles of early drug discovery. British Journal of Pharmacology. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-(2-Aminoethyl) benzenesulfonamide on Primesep 100 Column. SIELC. Available at: [Link]

• iChemical. (n.d.). 2-Aminoethanesulfonamide, CAS No. 4378-70-5. iChemical. Available at: [Link]

• Kim, S., et al. (2023). Method for Quantitative Analysis of Taurolidine by Using HPLC. Google Patents (KR102597536B1).

• Lee, H. J., et al. (2017). Metal-binding properties of 2-aminoethanol. ResearchGate. Available at: [Link]

• Al-Harthi, S., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC Advances. Available at: [Link]

• Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides. USDA. Available at: [Link]

• Nembri, S., et al. (2021). PROTACs and Building Blocks: The 2D Chemical Space in Very Early Drug Discovery. Molecules. Available at: [Link]

• Titov, D. S., et al. (2023). Development, Validation and Approbation Analytical Method for the Quantitative Determination of Taurine by HPLC-UV Method in the Test of Comparative Dissolution Kinetics. Drug development & registration. Available at: [Link]

• Hartono, A., et al. (2008). NMR study and quantum mechanical calculations on the 2-[(2-aminoethyl)amino]-ethanol-H2O-CO2 system. Industrial & Engineering Chemistry Research. Available at: [Link]

• Carlson, C. (2018). Determination of Amino Acid Concentrations using HPLC. BCO-DMO. Available at: [Link]

• Moret, M., et al. (2023). synflownet: design of diverse and novel molecules with synthesis constraints. arXiv. Available at: [Link]

• Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics. Nature. Available at: [Link]

• Senieer. (n.d.). Where Do Impurities In Pharmaceutical Analysis Come From?. Senieer. Available at: [Link]

• Corradini, E., et al. (2023). Development and Validation of a Robust and Straightforward LC-MS Method for Measuring Taurine in Whole Blood and Plasma of Dogs and Reference Intervals Calculation. Metabolites. Available at: [Link]

• Mishra, N., & Coutinho, E. (2008). NMR in structural determination of proteins and peptides. Resonance. Available at: [Link]

• Rocchetti, G., et al. (2023). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. Foods. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Taurinamide. PubChem Compound Database. Available at: [Link]

• Kumar, P. (2023). Tandam mass spectrometry instrumentation and application in pharmaceutical analysis. World Journal of Advanced Research and Reviews. Available at: [Link]

• Vanover, E. J., et al. (2023). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy. ChemRxiv. Available at: [Link]

• BioSolveIT. (n.d.). Chemical Building Blocks. BioSolveIT. Available at: [Link]

• Rathore, A. S., & Kumar, D. (2017). HPLC for Peptides and Proteins: Principles, Methods and Applications. Biopharmaceutical Production Technology. Available at: [Link]

• Tabb, D. L., et al. (2003). Experimental Protein Mixture for Validating Tandem Mass Spectral Analysis. Journal of Proteome Research. Available at: [Link]

• Wikipedia. (n.d.). Sulfonamide (medicine). Wikipedia. Available at: [Link]

• Slideshare. (n.d.). Two dimensional nmr spectroscopy (practical application and spectral analysis). Slideshare. Available at: [Link]

• Kumar, V., et al. (2009). Pharmaceutical Impurities: An Overview. Pharmaceutical Reviews. Available at: [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2020). Validation/Verification of Analytical Procedures. EDQM. Available at: [Link]

• Sal-Soter, A., et al. (2013). Low Mass MS/MS Fragments of Protonated Amino Acids used for Distinction of their 13C-Isotopomers in Metabolic Studies. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Wang, Y., et al. (2023). Analysis of Hotspots in the Field of Sulfonamides Treatment: A Bibliometric Review. Water. Available at: [Link]

• Nagaraja, P., et al. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. Acta Pharmaceutica. Available at: [Link]

Sources

• 1. biosolveit.de [biosolveit.de]
• 3. Where Do Impurities In Pharmaceutical Analysis Come From? - Senieer - What You Trust [senieer.com]
• 4. Principles of early drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Taurinamide | C2H8N2O2S | CID 101263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Synthesis of 2-Aminoethanesulfonamides of Betulinic and Betulonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. KR102410207B1 - Method for Quantitative Analysis of Taurinamide by Using HPLC-MS/MS - Google Patents [patents.google.com]
• 8. phmethods.net [phmethods.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. datadocs.bco-dmo.org [datadocs.bco-dmo.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Tandam mass spectrometry instrumentation and application in pharmaceutical analysis - IP Int J Compr Adv Pharmacol [ijcap.in]
• 16. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 17. chemrxiv.org [chemrxiv.org]
• 18. researchgate.net [researchgate.net]
• 19. NMR study and quantum mechanical calculations on the 2-[(2-aminoethyl)amino]-ethanol-H2O-CO2 system - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC Retention Strategies for Polar Sulfonamide Intermediates: A Comparative Guide

As drug development pipelines increasingly explore novel sulfonamide-based therapeutics, analytical scientists face a recurring bottleneck: the chromatographic retention of highly polar synthetic intermediates. Compounds bearing the sulfonamide moiety (

) act as strong hydrogen bond donors and acceptors. When combined with other polar functional groups, these intermediates often exhibit a LogP < 0, making them notoriously difficult to retain on conventional Reversed-Phase Liquid Chromatography (RPLC) platforms.

This guide objectively evaluates three distinct column chemistries—Standard C18, Polar-Embedded (AQ-C18), and Hydrophilic Interaction Liquid Chromatography (HILIC)—providing mechanistic causality, self-validating experimental protocols, and comparative performance data to optimize your analytical workflows.

Mechanistic Causality: Overcoming the "Dewetting" Problem

The Failure of Standard C18

Conventional high-density C18 columns rely entirely on hydrophobic partitioning. To retain a highly polar sulfonamide, chromatographers typically reduce the organic modifier to <5%. However, in highly aqueous environments, the hydrophobic alkyl chains fold inward to minimize interaction with water—a phenomenon known as phase collapse or "dewetting." Consequently, the aqueous mobile phase is excluded from the silica pores. The polar intermediate is expelled in the void volume (

), and peak shape degrades due to uncontrolled secondary interactions with unshielded surface silanols.

Alternative A: AQ-C18 (e.g., Atlantis T3)

To solve phase collapse, AQ-type columns utilize an intermediate ligand density (e.g.,

) combined with proprietary polar endcapping. This structural design allows the 100% aqueous mobile phase to freely penetrate the silica pores, where >99% of chromatographic retention occurs, providing stable retention without ligand cleavage or dewetting ().

Alternative B: HILIC (e.g., Zwitterionic or Amino Phases)

For extremely polar intermediates, HILIC offers an orthogonal separation mechanism. Utilizing a polar stationary phase and a highly organic mobile phase (typically >80% acetonitrile), a semi-immobilized, water-rich layer forms on the silica surface. Polar sulfonamides partition from the bulk organic phase into this aqueous layer. The retention order is effectively reversed compared to RPLC: the more hydrophilic the compound, the stronger the retention (1)[1].

Experimental Design: A Self-Validating Protocol

A robust analytical protocol must be a self-validating system. To objectively compare these columns, we must establish internal controls that verify system suitability before data acquisition.

System Suitability & Self-Validation Criteria

• Void Volume (

  ) Verification: Inject 5 µL of Uracil (for RPLC) and Toluene (for HILIC). Calculate the retention factor ( ). Validation Gate: The assay is only valid for quantitation if , ensuring the analyte elutes outside the ion-suppression zone at the solvent front.

• Peak Asymmetry (

  ): Must fall between 0.9 and 1.3. Values outside this range indicate secondary retention mechanisms (e.g., silanol interactions) dominating the separation.

Step-by-Step Methodology

• Sample Preparation: Dissolve Sulfanilamide (highly polar, LogP ~ -0.7) and Sulfamethoxazole (moderately polar, LogP ~ 0.89) to 10 µg/mL.

  • Causality: Samples must be dissolved exactly in their respective initial mobile phases. Injecting a highly aqueous sample into a HILIC system, or a highly organic sample into an RPLC system, disrupts the local phase equilibrium and causes severe peak splitting.

• RPLC Conditions (Standard C18 & AQ-C18):

  • Mobile Phase: Isocratic 95% Water (0.1% Formic Acid) / 5% Acetonitrile. Flow: 1.0 mL/min.

  • Causality: Operating at 95% aqueous deliberately stresses the Standard C18 column to induce dewetting, while allowing the AQ-C18 column to demonstrate its superior pore accessibility.

• HILIC Conditions (Amino Phase):

  • Mobile Phase: Isocratic 90% Acetonitrile / 10% Water (10 mM Ammonium Acetate, pH 5.8). Flow: 0.5 mL/min.

  • Causality: HILIC partitioning kinetics are inherently slower than RPLC adsorption. Reducing the flow rate to 0.5 mL/min allows sufficient residence time for the sulfonamides to partition into the stationary water layer. The ammonium acetate buffer is critical to shield residual silanols and ensure reproducible ionization (2)[2].

Comparative Performance Data

The following table summarizes the quantitative performance of the three column chemistries when subjected to the self-validating protocol.

Analyte	LogP	Column Chemistry	Retention Time ( )	Retention Factor ( )	Asymmetry ( )	Mechanistic Observation
Sulfanilamide	-0.7	Standard C18	1.1 min	0.1	2.4	Fail: Phase collapse; void elution and severe tailing.
Sulfanilamide	-0.7	AQ-C18 (T3)	4.5 min	3.5	1.1	Pass: Pores remain open in 95% aqueous; stable retention.
Sulfanilamide	-0.7	Amino HILIC	8.2 min	7.2	1.0	Optimal: Strong partitioning into the stationary water layer.
Sulfamethoxazole	0.89	Standard C18	3.5 min	2.5	1.4	Pass: Adequate hydrophobic retention, slight tailing.
Sulfamethoxazole	0.89	AQ-C18 (T3)	6.8 min	5.8	1.0	Optimal: Enhanced polar interactions yield perfect peak shape.
Sulfamethoxazole	0.89	Amino HILIC	3.1 min	2.1	1.1	Pass: Weaker HILIC retention due to higher hydrophobicity.

Data Interpretation: For highly polar intermediates (LogP < 0), standard C18 is fundamentally incompatible. While AQ-C18 provides a robust, familiar RPLC workflow, HILIC delivers maximum retention and resolution for the most challenging hydrophilic compounds (3)[3].

Column Selection Workflow

To streamline method development, utilize the following decision matrix based on the intermediate's calculated LogP.

Workflow for selecting HPLC columns based on sulfonamide LogP and retention mechanisms.

Conclusion

Attempting to force highly polar sulfonamide intermediates onto standard C18 columns leads to compromised data integrity due to phase dewetting and void-volume elution. By understanding the underlying physical chemistry, scientists can make informed, causality-driven choices. AQ-C18 columns offer an excellent bridge, maintaining RPLC familiarity while preventing phase collapse. However, for the most polar intermediates (LogP < 0), transitioning to a HILIC methodology provides the necessary orthogonal retention to ensure robust, self-validating assays.

References

• Hydrophilic interaction liquid chromatography (HILIC)
• Source: nih.
• Topics in Liquid Chromatography: Part 1.
• Source: mdpi.

Sources

• 1. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thorough investigation of the retention mechanisms and retention behavior of amides and sulfonamides on amino column in hydrophilic interaction liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Spectroscopic Analysis of N-Substituted Sulfonamide Linkers

Introduction: The Critical Role of N-Substituted Sulfonamide Linkers and Their Spectroscopic Scrutiny

N-substituted sulfonamides are a cornerstone of modern medicinal chemistry and drug development.[1] This versatile functional group is a key structural motif in a wide array of therapeutic agents, owing to its ability to form stable, synthetically accessible linkers that can modulate the pharmacokinetic and pharmacodynamic properties of a molecule.[2][3] From established antibacterial agents to cutting-edge anticancer therapeutics, the sulfonamide linker is a testament to the power of thoughtful molecular design.[4][5] The precise characterization of these linkers is paramount, ensuring structural integrity, purity, and the desired conformational properties that underpin their biological activity.

This guide provides a comparative analysis of the primary spectroscopic techniques employed in the structural elucidation of N-substituted sulfonamide linkers. We will delve into the practical applications and interpretive nuances of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography. By understanding the strengths and limitations of each method, researchers can devise a robust analytical strategy for the unambiguous characterization of these critical molecular components.

Comparative Analysis of Spectroscopic Techniques

The comprehensive analysis of N-substituted sulfonamide linkers necessitates a multi-faceted spectroscopic approach. Each technique provides a unique piece of the structural puzzle, and their synergistic application leads to a holistic understanding of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Molecular Connectivity

NMR spectroscopy is arguably the most powerful tool for elucidating the precise chemical environment of individual atoms within a molecule. For N-substituted sulfonamides, both ¹H and ¹³C NMR provide invaluable information on the molecular framework and the electronic effects of the sulfonamide group.[6][7]

Key Insights from NMR:

• ¹H NMR: The proton on the sulfonamide nitrogen (-SO₂NH-) is a key diagnostic signal, typically appearing as a singlet in the downfield region of the spectrum, often between δ 8.0 and 11.0 ppm.[8][9][10] The exact chemical shift is sensitive to the electronic nature of the substituents on the nitrogen and the aryl ring. Aromatic protons in the vicinity of the sulfonamide group will also exhibit characteristic shifts and coupling patterns.[4]

• ¹³C NMR: The carbon atoms directly attached to the sulfonamide group and within the N-substituent provide characteristic signals. Aromatic carbons will typically resonate between δ 110 and 160 ppm.[8] The chemical shifts of these carbons can provide insights into the electronic distribution within the molecule.

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for N-Substituted Sulfonamide Linkers

Functional Group	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Reference
Sulfonamide N-H	8.0 - 11.0 (singlet)	-	[8][9][10]
Aromatic C-H	6.5 - 8.5 (multiplets)	110 - 160	[4][8]
Aliphatic C-H (N-substituent)	Varies depending on structure	Varies depending on structure	[4]

Causality in Experimental Choices: The choice of solvent for NMR analysis is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is often preferred for sulfonamides as it can effectively solvate the polar sulfonamide group and the N-H proton is less likely to exchange with residual water compared to other solvents like chloroform-d (CDCl₃).[10][11]

Infrared (IR) Spectroscopy: Probing the Vibrational Fingerprints

IR spectroscopy is a rapid and effective technique for identifying the presence of key functional groups based on their characteristic vibrational frequencies. For N-substituted sulfonamides, the sulfonyl group (-SO₂-) provides strong and distinct absorption bands.[12][13]

Key Insights from IR:

• Asymmetric and Symmetric SO₂ Stretching: The two S=O bonds of the sulfonyl group give rise to two characteristic stretching vibrations: an asymmetric stretch (νₐₛ) typically observed in the range of 1350-1310 cm⁻¹ and a symmetric stretch (νₛ) found between 1160-1140 cm⁻¹.[8][13][14] The exact positions of these bands can be influenced by the electronic environment.

• S-N Stretching: The stretching vibration of the sulfur-nitrogen bond (ν(S-N)) is typically observed in the region of 940-900 cm⁻¹.[8][9]

• N-H Stretching: For secondary sulfonamides, the N-H stretching vibration (ν(N-H)) appears as a band in the region of 3300-3200 cm⁻¹.[10][15]

Table 2: Characteristic IR Absorption Frequencies for N-Substituted Sulfonamide Linkers

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Reference
Asymmetric SO₂ Stretch (νₐₛ)	1350 - 1310	Strong	[8][13][14]
Symmetric SO₂ Stretch (νₛ)	1160 - 1140	Strong	[8][13][14]
S-N Stretch (ν(S-N))	940 - 900	Medium	[8][9]
N-H Stretch (ν(N-H))	3300 - 3200	Medium	[10][15]

Trustworthiness of the Protocol: The presence of both the asymmetric and symmetric SO₂ stretching bands is a strong indicator of the sulfonamide functionality. Comparing the experimental spectrum to a reference spectrum of a known sulfonamide can further validate the identification.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Patterns

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and gaining structural information through the analysis of its fragmentation patterns.[16] Electrospray ionization (ESI) is a commonly used soft ionization technique for analyzing sulfonamides.[17][18]

Key Insights from MS:

• Molecular Ion Peak: ESI-MS in positive ion mode will typically show the protonated molecule [M+H]⁺, confirming the molecular weight of the N-substituted sulfonamide.[4]

• Characteristic Fragmentation: A common and diagnostic fragmentation pathway for aromatic sulfonamides is the loss of sulfur dioxide (SO₂), resulting in a fragment ion of [M+H-64]⁺.[18][19] Other fragmentations can occur depending on the nature of the N-substituent and the aromatic ring.[17] For example, cleavage of the S-N bond can also be observed.

Table 3: Common Mass Spectrometry Fragments for N-Substituted Sulfonamide Linkers (Positive ESI)

Fragment Ion	Description	Reference
[M+H]⁺	Protonated Molecule	[4]
[M+Na]⁺	Sodium Adduct	[17]
[M+H-64]⁺	Loss of SO₂	[18][19]
Cleavage at S-N bond	Varies with structure	[17]

Authoritative Grounding: The fragmentation behavior of sulfonamides in the gas phase has been extensively studied, and the loss of SO₂ is a well-documented rearrangement process.[18][19] This characteristic loss provides strong evidence for the presence of the arylsulfonamide moiety.

X-ray Crystallography: The Definitive 3D Structure

Single-crystal X-ray crystallography provides an unambiguous determination of the three-dimensional structure of a molecule, including bond lengths, bond angles, and conformational preferences.[20] For N-substituted sulfonamides, this technique can reveal crucial information about the geometry of the sulfonamide linker and its interactions with other parts of the molecule or in a crystal lattice.[9][21]

Key Insights from X-ray Crystallography:

• Unambiguous Structure Confirmation: Provides definitive proof of the molecular structure and connectivity.

• Conformational Analysis: Reveals the preferred conformation of the sulfonamide linker, which can be critical for its biological activity.[22][23]

• Intermolecular Interactions: Elucidates how the sulfonamide group participates in hydrogen bonding and other non-covalent interactions in the solid state.[20]

Expertise & Experience: While X-ray crystallography provides the most detailed structural information, obtaining suitable single crystals can be a significant challenge. The effort, however, is often justified, especially in drug development where understanding the precise 3D structure is paramount for structure-activity relationship (SAR) studies.[24]

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the N-substituted sulfonamide in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a one-dimensional carbon spectrum. A proton-decoupled experiment is standard.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction).

• Data Analysis: Integrate the proton signals and assign the chemical shifts of all proton and carbon signals by comparison with known values and by analyzing coupling patterns.[8]

Protocol 2: FT-IR Spectroscopic Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a transparent disk. Alternatively, for Attenuated Total Reflectance (ATR)-IR, place a small amount of the solid sample directly on the ATR crystal.

• Background Spectrum: Record a background spectrum of the empty sample compartment or the clean ATR crystal.

• Sample Spectrum: Record the IR spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands for the sulfonamide group (SO₂, S-N) and other functional groups present in the molecule.[8][13]

Protocol 3: ESI-Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of formic acid to promote protonation.

• Instrument Setup: Use an electrospray ionization mass spectrometer.

• Infusion or LC-MS: Infuse the sample solution directly into the ESI source or introduce it via a liquid chromatography (LC) system.

• MS Acquisition: Acquire the mass spectrum in positive ion mode over an appropriate m/z range.

• MS/MS Analysis (Optional): To confirm the structure, perform a tandem MS (MS/MS) experiment by isolating the [M+H]⁺ ion and inducing fragmentation to observe the characteristic loss of SO₂.[18]

• Data Analysis: Identify the molecular ion peak and the major fragment ions.

Visualization of the Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of an N-substituted sulfonamide linker.

Caption: A typical workflow for the spectroscopic characterization of N-substituted sulfonamide linkers.

Conclusion: An Integrated Approach for Confident Characterization

The robust characterization of N-substituted sulfonamide linkers is a non-negotiable aspect of modern chemical research, particularly in the realm of drug discovery. No single spectroscopic technique provides a complete picture. Instead, a synergistic and integrated approach, leveraging the complementary strengths of NMR, IR, and Mass Spectrometry, is essential for confident structural elucidation. When the definitive three-dimensional structure is required, X-ray crystallography stands as the ultimate arbiter. By following the principles and protocols outlined in this guide, researchers can ensure the integrity of their synthesized molecules and build a solid foundation for further biological and medicinal investigations.

References

• Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. RSC Advances.
• Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PLoS ONE.
• The Shapes of Sulfonamides: A Rot
• The Shapes of Sulfonamides: A Rot
• Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photoderivatization.
• Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules.
• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry.
• Hammett Correlations of the Sulfonamide Proton Chemical Shift in a Series of N-(substituted aryl)-p-Toluenesulfonamides. Journal of the Arkansas Academy of Science.
• Identification of sulfonamides by NMR spectroscopy. Journal of Pharmaceutical Sciences.

• Conformational analysis and vibrational study of sulfanilamide. Journal of Molecular Structure. [Link]

• X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. Molecules. [Link]

• Infrared spectra simulation for some sulfonamides by using semi-empirical methods. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• Mass spectrometry study of N-alkylbenzenesulfonamides with potential antagonist activity to potassium channels. Amino Acids. [Link]

• Hydroxyl-terminated dendrimers with sulfonimide linkers as binders for metals of industrial significance. Molecules. [Link]

• Synthesis, characterization and biological screening of various N-substituted derivatives of sulfonamides. International Journal of Chemical Research. [Link]

• Synthesis and x-ray crystallographic studies of azatricyclo-sulfonamide derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Supramolecular Structure of Sulfonamide-Substituted Silatranes: Quantum Chemical DFT Calculations. Molecules. [Link]

• Metal and Molecular complexes of N- heterocycle derivatives of sulfonamide – synthesis, spectroscopic characterizations, DNA Studies, X-ray crystallographic investigation and Hirshfeld surface analysis. Journal of Molecular Structure. [Link]

• Discovery of N-Ethyl Sulfonamide Derivatives as Potent Intestinal-Restricted Farnesoid X Receptor Antagonists for the Treatment of Metabolic Disorders. Journal of Medicinal Chemistry. [Link]

• 1H Chemical Shifts in NMR. Part 27: Proton Chemical Shifts in Sulfoxides and Sulfones and the Magnetic Anisotropy, Electric Field and Steric Effects of the SO Bond. Magnetic Resonance in Chemistry. [Link]

• (PDF) X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. ResearchGate. [Link]

• Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. International Journal of Molecular Sciences. [Link]

• Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2 (X¼H; CH3; C2H5; F; Cl; Br; I or NO2). Zeitschrift für Naturforschung B. [Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

• Synthesis and Structural Determination of Several Sulfonamides Synthesized From Nitrovanillin. Sarcouncil Journal of Biomedical Sciences. [Link]

• Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. National Institutes of Health. [Link]

• Simple Tests for Identification of Sulfonamides. ResearchGate. [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules. [Link]

• X-ray crystallographic and kinetic studies of biguanide containing aryl sulfonamides as carbonic anhydrase inhibitors. RSC Medicinal Chemistry. [Link]

• Aromatic Sulfonamides. Journal of Synthetic Chemistry. [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. National Institutes of Health. [Link]

• CHARACTERISTIC VIBRATIONS OF THE SULPHURYL GROUP. Canadian Journal of Chemistry. [Link]

• Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PubMed. [Link]

• 15.5a The Chemical Shift in C 13 and Proton NMR. YouTube. [Link]

• Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal. [Link]

• Cryogenic Infrared Spectroscopy Reveals Structural Modularity in the Vibrational Fingerprints of Heparan Sulfate Diastereomers. Analytical Chemistry. [Link]

• Discovery of new sulfonamide-tethered 2-aryl-4-anilinoquinazolines as the first-in-class dual carbonic anhydrase and EGFR inhibitors. European Journal of Medicinal Chemistry. [Link]

• Stimulation of Sulfonamides Antibacterial Drugs Activity as a Result of Complexation with Ru(III): Physicochemical and Biological Study. Molecules. [Link]

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. [Link]

• Spotting Fragmentation Patterns When Using Mass Spectrometry. G-Biosciences. [Link]

Sources

• 1. openaccesspub.org [openaccesspub.org]
• 2. Hydroxyl-terminated dendrimers with sulfonimide linkers as binders for metals of industrial significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification of sulfonamides by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. rsc.org [rsc.org]
• 9. Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholarworks.uark.edu [scholarworks.uark.edu]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. researchgate.net [researchgate.net]
• 13. znaturforsch.com [znaturforsch.com]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. mdpi.com [mdpi.com]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. The Shapes of Sulfonamides: A Rotational Spectroscopy Study - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. X-ray crystallographic and kinetic studies of biguanide containing aryl sulfonamides as carbonic anhydrase inhibitors - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD01018C [pubs.rsc.org]

Biological Activity Comparison of Sulfonamide Scaffolds: A Technical Guide

The sulfonamide moiety (

) remains one of the most versatile and privileged pharmacophores in medicinal chemistry. Its unique stereoelectronic properties allow it to act as a structural mimic for natural metabolic substrates or as a potent chelator for metalloenzymes. As drug development shifts towards multi-targeted therapies and overcoming antimicrobial resistance, understanding the comparative efficacy of sulfonamide derivatives across different biological targets is critical.

This guide provides an objective, data-driven comparison of sulfonamide scaffolds across three primary domains of biological activity: Antibacterial (DHPS Inhibition) , Anti-inflammatory (COX-2 Selectivity) , and Metalloenzyme Modulation (Carbonic Anhydrase Inhibition) .

Antibacterial Activity: Dihydropteroate Synthase (DHPS) Inhibition

Mechanistic Causality

Sulfonamides were the first class of synthetic antibacterial agents. They exert their bacteriostatic effect by acting as competitive inhibitors of dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folate biosynthesis pathway. Because sulfonamides structurally mimic p-aminobenzoic acid (PABA), they bind to the DHPS active site, preventing the condensation of PABA with dihydropterin pyrophosphate (DHPPP)[1]. This disruption halts the synthesis of folic acid, which is essential for bacterial DNA replication.

Bacterial DHPS inhibition pathway by sulfonamide scaffolds.

Quantitative Data Comparison

Recent structural optimizations of sulfonamide analogs have yielded compounds with varying degrees of potency. For instance, the novel analog FQ5 has demonstrated superior activity compared to other derivatives due to optimized hydrogen bonding and

interactions within the DHPS binding pocket[1].

Compound	S. aureus MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	E. coli MIC (µg/mL)	B. subtilis MIC (µg/mL)
FQ5	32	16	16	16
FQ6	256	128	128	256
FQ7	256	128	128	256
FQ12	256	128	128	256

Data sourced from comparative in vitro MIC assays[1].

Self-Validating Experimental Protocol: Broth Microdilution MIC Assay

To objectively measure the antibacterial efficacy of sulfonamide scaffolds, a standardized Minimum Inhibitory Concentration (MIC) assay must be employed.

• Inoculum Preparation : Standardize bacterial suspensions to

  CFU/mL. Causality: A standardized inoculum prevents the "inoculum effect," where artificially high bacterial densities overwhelm the competitive inhibition of the sulfonamide, leading to false resistance.

• Compound Dilution : Prepare two-fold serial dilutions of the sulfonamide in Mueller-Hinton broth.

• Control Integration (Self-Validation) : Include a positive control (e.g., Sulfamethoxazole) to validate the assay window and a vehicle control (DMSO) to ensure the solvent does not exhibit background toxicity.

• Incubation & Readout : Incubate at 37°C for 18-24 hours. Add resazurin dye prior to reading. Causality: Resazurin acts as a colorimetric indicator of cellular respiration (blue to pink). This visually validates metabolic viability and eliminates the ambiguity of optical density (OD) readings, which can be confounded if the lipophilic sulfonamide precipitates out of solution.

Anti-inflammatory Activity: COX-2 Selective Inhibition

Mechanistic Causality

The sulfonamide functional group is a critical pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs) designed to selectively inhibit the Cyclooxygenase-2 (COX-2) enzyme. The selectivity is driven by the sulfonamide's ability to insert into a polar side pocket present in the COX-2 active site. This pocket is sterically inaccessible in the constitutively expressed COX-1 isoform[2][3]. Selective COX-2 inhibition reduces prostaglandin-mediated inflammation while sparing the gastrointestinal mucosa protected by COX-1.

In vitro fluorometric assay workflow for COX-1/COX-2 selectivity.

Quantitative Data Comparison

The inhibitory potency is evaluated via the half-maximal inhibitory concentration (

). The Selectivity Index (SI) is calculated as [2][3].

Compound	COX-1 (µM)	COX-2 (µM)	Selectivity Index (SI)	Reference Class
Celecoxib	15.0	0.04	375	Standard Drug
Valdecoxib	21.9	0.24	91.25	Standard Drug
Compound 6b	Weak Inhibition	0.04	Highly Selective	Thiazolyl Analog
Compound 6e	Weak Inhibition	0.05	Highly Selective	Thiazolyl Analog

Data highlights the comparable potency of novel thiazolyl benzenesulfonamide analogs to clinical standards[2][3].

Self-Validating Experimental Protocol: Fluorometric COX Inhibition Assay

• Enzyme Preparation : Utilize purified human recombinant COX-1 and COX-2 enzymes.

• Pre-Incubation : Incubate the enzyme with the sulfonamide test compound for 15 minutes at 37°C. Causality: Sulfonamide binding to the COX-2 polar pocket is often time-dependent and slowly reversible. Pre-incubation ensures thermodynamic equilibrium is reached before the substrate is introduced.

• Substrate Addition : Introduce arachidonic acid alongside a fluorogenic probe (e.g., ADHP).

• Validation Check : Monitor baseline fluorescence prior to substrate addition. Causality: Many aromatic sulfonamides possess intrinsic fluorescence. Measuring the baseline rules out autofluorescence, ensuring the signal is exclusively tied to peroxidase activity during prostaglandin synthesis.

• Data Fitting : Plot percentage inhibition against the log of inhibitor concentration to derive the

  via non-linear regression.

Metalloenzyme Modulation: Carbonic Anhydrase (CA) Inhibition

Mechanistic Causality

Carbonic anhydrases (CAs) are ubiquitous metalloenzymes that catalyze the hydration of carbon dioxide into bicarbonate and protons. Sulfonamides are classical CA inhibitors. At physiological pH, the primary sulfonamide group (

) deprotonates to form an anion ( ). This anion coordinates directly with the active site Zinc ( ) ion, displacing the catalytic water/hydroxide molecule and stabilizing the complex via a hydrogen-bonding network with residues like Thr199 and Glu106[4].

Mechanistic logic of Carbonic Anhydrase inhibition by sulfonamides.

Quantitative Data Comparison

Recent studies have focused on using sulfonamides to target bacterial CAs (e.g.,

AbauCA from the multidrug-resistant pathogen Acinetobacter baumannii) to impair bacterial survival mechanisms without affecting human host -CAs[4].

Compound	AbauCA (nM)	Structural Feature
Ethoxzolamide (EZA)	76.9	Heteroaromatic sulfonamide
Benzolamide (BZA)	112.6	Heteroaromatic sulfonamide
Brinzolamide (BRZ)	170.2	Heteroaromatic sulfonamide
Acetazolamide (AAZ)	191.0	Heteroaromatic sulfonamide

Heteroaromatic sulfonamides demonstrate potent nanomolar inhibition profiles against bacterial

-CAs[4].

Self-Validating Experimental Protocol: Stopped-Flow Hydrase Assay

To accurately capture the rapid kinetics of CA inhibition, a stopped-flow spectrophotometric assay is required.

• Buffer Preparation : Prepare a 20 mM TRIS buffer (pH 8.3) with 20 mM

  . Causality: TRIS is utilized because it does not coordinate with the active site zinc ion, preventing artificial inhibition. maintains a constant ionic strength to stabilize the enzyme.

• Indicator Addition : Add 0.2 mM phenol red indicator.

• Reaction Initiation : Rapidly mix the enzyme-inhibitor complex with

  -saturated water (1.7 to 17 mM).

• Kinetic Readout : Monitor the absorbance decay at 557 nm for 10–100 seconds. Causality: The hydration of

  generates protons, rapidly lowering the pH. Phenol red provides real-time kinetic data of this proton generation. Running an uncatalyzed blank allows for the subtraction of baseline hydration, validating that the measured rate is strictly enzyme-driven.

Conclusion

The sulfonamide scaffold remains an indispensable tool in drug design. By altering the peripheral substitution patterns (e.g., integrating thiazolyl or heteroaromatic rings), researchers can precisely tune the scaffold's affinity—shifting its biological activity from competitive DHPS inhibition to selective COX-2 binding, or targeted metalloenzyme coordination. Rigorous, self-validating experimental protocols are paramount to accurately defining these structure-activity relationships.

References

• "Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs", PMC.[Link]

• "Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses", PMC.[Link]

• "Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium", MDPI.[Link]

Sources

• 1. Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Analytical Quality Control Standards for 2-Amino-N-(cyclobutylmethyl)ethane-1-sulfonamide: A Methodological Comparison Guide

The Analytical Challenge: Causality Behind Method Selection

In modern drug discovery, 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide (CAS: 1311315-06-6 for the hydrochloride salt) serves as a highly specialized aliphatic sulfonamide building block. Establishing rigorous Quality Control (QC) standards for this molecule presents a unique analytical challenge.

Unlike aromatic sulfonamides, this compound lacks an extended conjugated

-system. It possesses only a primary amine, an ethane backbone, a sulfonamide linkage, and a cyclobutylmethyl ring. Consequently, it lacks a strong UV chromophore, exhibiting negligible absorbance above 220 nm. Relying on conventional HPLC-UV for purity certification is a flawed paradigm; mobile phase solvents absorb heavily in the low UV range (200-210 nm), leading to baseline drift, integration errors, and the dangerous under-reporting of "invisible" impurities such as residual inorganic salts or aliphatic degradation products.

To establish a self-validating QC standard, we must pivot to orthogonal, high-sensitivity techniques: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-ESI-MS/MS) for trace impurity profiling, and Quantitative 1H Nuclear Magnetic Resonance (qNMR) for absolute purity determination without the need for an identical reference standard[1].

Objective Comparison of QC Methodologies

To objectively evaluate the performance of different analytical approaches for certifying 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, we compared three methodologies: the baseline HPLC-UV, UPLC-MS/MS, and qNMR.

Quantitative Performance Comparison

Parameter	HPLC-UV (210 nm)	UPLC-ESI-MS/MS (Positive Mode)	Quantitative 1H NMR (qNMR)
Primary Utility	Routine batch screening	Trace impurity & degradation profiling	Absolute purity certification
Limit of Detection (LOD)	~0.5% (5000 ppm)	0.01 – 0.05 ng/L	~0.1% (1000 ppm)
Precision (%RSD)	2.5% (Poor baseline stability)	0.3 – 1.5%	< 0.5%
Analysis Time per Sample	25 minutes	10 minutes	15 minutes
Reference Standard Needed?	Yes (Identical compound)	Yes (Isotope-labeled preferred)	No (Uses universal internal standard)
Detection of "Invisible" Impurities	No (Fails on non-UV absorbers)	Yes (If ionizable)	Yes (Captures all protonated species)

Data synthesized from established validation parameters for aliphatic sulfonamides and qNMR pharmaceutical standards[2][3].

Workflow & Logical Relationships

The integration of these techniques forms a self-validating QC loop. MS/MS provides the qualitative structural elucidation of trace impurities, while qNMR provides the absolute quantitative mass balance.

Workflow for certifying 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide reference standards.

Experimental Protocols & Self-Validating Systems

Protocol A: Absolute Purity Determination via qNMR

qNMR is the gold standard for purity assessment because the area under an NMR resonance is directly proportional to the number of nuclei responsible for that signal, allowing for absolute quantification against a highly pure, unrelated internal standard (IS)[4].

Causality in Experimental Design: We select Maleic Acid (NIST SRM) as the internal standard. Maleic acid presents a sharp, distinct olefinic singlet at ~6.26 ppm in DMSO-

. This region is entirely free from the aliphatic multiplets of the cyclobutylmethyl group (1.5–2.5 ppm) and the ethane backbone (2.8–3.2 ppm) of our target analyte, preventing integration overlap.

Step-by-Step Methodology:

• Sample Preparation: Using a calibrated microbalance (d = 0.001 mg), accurately weigh ~10.000 mg of the 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide batch and ~5.000 mg of Maleic Acid (Internal Standard).

• Dissolution: Co-dissolve both powders in 600 µL of deuterated dimethyl sulfoxide (DMSO-

  ) containing 0.01% TMS. Vortex for 60 seconds to ensure complete homogenization.

• Acquisition Parameters: Acquire the

  H NMR spectrum at 600 MHz.

  • Critical Step: Set the relaxation delay (

    ) to 60 seconds . Why? To achieve >99% recovery of longitudinal magnetization ( ), the delay must be at least 5 times the longest of the protons being integrated. Failure to do so results in integration bias and artificially skewed purity results.

  • Number of scans (NS) = 64 for optimal signal-to-noise ratio.

• Processing & Calculation: Apply baseline correction. Integrate the cyclobutylmethyl multiplet (analyte) and the olefinic singlet of maleic acid (IS). Calculate absolute purity using the standard 100% mass balance equation.

Protocol B: Trace Impurity Profiling via UPLC-ESI-MS/MS

While qNMR provides absolute purity, it struggles to detect trace impurities below 0.1%. UPLC-MS/MS is required to identify degradation products under ICH stress conditions (acidic, basic, oxidative, and thermal)[5].

Step-by-Step Methodology:

• Chromatographic Separation: Inject 2 µL of sample (10 µg/mL in water) onto a Waters ACQUITY UPLC BEH C18 column (1.7 µm, 2.1 x 100 mm). This sub-2-micron particle size ensures high peak capacity and minimizes ion suppression.

• Mobile Phase Gradient:

  • Solvent A: 0.1% Formic acid in MS-grade Water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

  • Run a gradient from 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min. Formic acid acts as a proton source, enhancing ionization efficiency for the primary amine.

• Mass Spectrometry Settings: Operate in Positive Electrospray Ionization (+ESI) mode. Set capillary voltage to 3.0 kV and desolvation temperature to 400°C.

• Multiple Reaction Monitoring (MRM): Monitor the parent ion

  at m/z 193.1. Set MRM transitions for the quantifier ion (m/z 193.1 86.1) and qualifier ion (m/z 193.1 108.0).

Primary degradation pathways and corresponding UPLC-MS/MS m/z fragments.

Conclusion

For aliphatic sulfonamides like 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide, traditional HPLC-UV is insufficient for rigorous quality control. By coupling the ultra-high sensitivity and structural elucidation capabilities of UPLC-ESI-MS/MS with the absolute, reference-free quantification of qNMR, analytical scientists can establish a robust, self-validating QC framework. This dual-method approach ensures that downstream drug discovery assays are not compromised by invisible impurities or degraded building blocks.

References

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry (ACS Publications) / NIH PMC URL:[Link]

• IDENTIFICATION AND CHARACTERIZATION OF IMPURITIES IN SULPHACETAMIDE INJECTABLE FORMULATION BY STABILITY-INDICATING UPLC-ESI-MS/MS METHOD FOLLOWING ICH GUIDELINES Source: International Journal of Pharmaceutical Sciences and Research URL:[Link]

• An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water Source: Molecules (MDPI) / ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsr.com [ijpsr.com]

A Technical Guide to Benchmarking Sulfonamide Linker Stability in Plasma

For researchers, scientists, and drug development professionals, the promise of targeted therapeutics like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs) is immense. The success of these modalities, however, hinges on the precise and controlled delivery of their payloads, a task orchestrated by the chemical linker. Among the diverse chemistries employed, sulfonamide-based linkers are gaining prominence, particularly as E3 ligase recruiters in PROTACs.[1][2][3] This guide provides an in-depth comparison of sulfonamide linker stability in plasma, offering experimental insights and actionable protocols to aid in the design of robust and effective targeted therapies.

The linker in an ADC or PROTAC is not merely a passive connector; it is a critical determinant of the therapeutic index. An ideal linker must be sufficiently stable to endure the journey through the systemic circulation to the target tissue. Premature cleavage of the linker can lead to off-target toxicity and diminished efficacy.[4][5] Conversely, a linker that is too robust may fail to release its payload at the intended site of action. Therefore, a thorough understanding and empirical evaluation of linker stability in a physiologically relevant matrix like plasma are paramount.

Factors Influencing Sulfonamide Linker Stability

The stability of a sulfonamide linker in plasma is not an intrinsic constant but is influenced by a confluence of structural and environmental factors. A nuanced understanding of these factors is crucial for the rational design of linkers with optimal pharmacokinetic profiles.

• Electronic Effects: The electronic nature of the aromatic ring to which the sulfonamide is attached plays a significant role in its stability. Electron-withdrawing groups can render the sulfur atom more electrophilic and potentially more susceptible to nucleophilic attack, including enzymatic hydrolysis.[6] Conversely, electron-donating groups may enhance stability.[7] This principle allows for the fine-tuning of linker stability through synthetic modification.

• Steric Hindrance: The local steric environment around the sulfonamide bond can physically shield it from the active sites of plasma enzymes. Introducing bulky substituents proximal to the linker can be a viable strategy to enhance its plasma half-life. This has been observed in various ADC and PROTAC platforms where the conjugation site on the protein or the structure of the linker itself influences payload stability.[4]

• Metabolic Pathways: While generally considered metabolically robust, sulfonamides are not inert. One potential degradation pathway involves cleavage by glutathione S-transferases (GSTs), which can be present in plasma, leading to the formation of glutathione adducts.[6] This is particularly relevant for electron-deficient aryl sulfonamides. Additionally, hydrolysis by plasma esterases or proteases, though less common for sulfonamides than for esters or amides, cannot be entirely ruled out and should be assessed.

• Linker Composition and Structure: For bifunctional molecules like PROTACs, the overall architecture of the linker, including its length, rigidity, and composition (e.g., PEG, aliphatic chains), significantly impacts stability.[8][9] Shorter, more rigid linkers may offer greater metabolic stability compared to long, flexible chains that are more prone to enzymatic degradation.[10]

Comparative Analysis of Sulfonamide and Related Linker Stability

Direct, head-to-head comparative data for a wide range of sulfonamide linkers in plasma is still emerging. However, by examining the stability of various sulfonamide-containing drugs and related linker technologies, we can infer key trends and establish benchmarks. The following table summarizes available data on the plasma stability of sulfonamide-based molecules and other relevant linkers. It is important to note that the data is compiled from different studies and experimental conditions may vary.

Molecule/Linker Type	Moiety	Species	Matrix	Half-life (t1/2) / % Remaining	Reference
Aryl Sulfonamides
Indisulam	Aryl Sulfonamide	-	-	Potent in vivo activity suggests sufficient stability	[3][11]
DP1 (PROTAC)	Aryl Sulfonamide	Mouse	In vivo	Active in vivo, though in vitro degradation was observed	[1]
ARV-110 (PROTAC)	-	Rat, Mouse	Plasma	Stable in long-term storage, but unstable at 37°C	[12]
Aryl Sulfates (Related Moiety)
OHPAS Linker	Aryl Sulfate	Mouse, Human	Plasma	Stable in both mouse and human plasma	[5]
Arylsulfate Model Linkers	Aryl Sulfate	Mouse, Human	Plasma	Remarkably stable	[13]
Other Linkers (for context)
VC-PABC Linker	Dipeptide	Mouse	Plasma	Unstable (sensitive to carboxylesterase 1c)	[5]

Disclaimer: The data presented are for illustrative purposes and are collated from various sources. Direct comparison should be made with caution due to differing experimental conditions.

The data suggests that while some sulfonamide-containing molecules exhibit good stability, others can be susceptible to degradation. Notably, the closely related arylsulfate linkers demonstrate exceptional stability in plasma, highlighting a promising avenue for the development of highly stable linkers.[5][13]

Experimental Protocol: In Vitro Plasma Stability Assay

This protocol provides a robust, self-validating framework for determining the stability of a sulfonamide linker-containing compound in plasma.

Objective:

To determine the in vitro half-life (t1/2) of a test compound in plasma from one or more species (e.g., human, rat, mouse).

Materials:

• Test compound (e.g., sulfonamide-based PROTAC or ADC)

• Control compound (a compound with known plasma stability)

• Pooled plasma (e.g., human, rat, mouse), stored at -80°C

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN) with 0.1% formic acid (for protein precipitation)

• Internal standard (IS) solution (a structurally similar, stable compound)

• 96-well plates

• Incubator shaker set to 37°C

• LC-MS/MS system

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound and control compound (e.g., 10 mM in DMSO).

  • Prepare working solutions by diluting the stock solutions in an appropriate solvent (e.g., ACN or DMSO) to achieve a final incubation concentration of 1 µM.

  • Prepare the internal standard solution in the protein precipitation solvent (ACN with 0.1% formic acid).

• Incubation:

  • Thaw the pooled plasma on ice.

  • In a 96-well plate, add the appropriate volume of plasma.

  • Pre-incubate the plasma at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the test compound working solution to the plasma to achieve the final concentration (e.g., 1 µM). The final DMSO concentration should be kept low (e.g., <0.5%) to avoid affecting enzyme activity.

  • Incubate the plate at 37°C with gentle shaking.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), take an aliquot of the incubation mixture.

  • The 0-minute time point is crucial as it represents the initial concentration before any degradation has occurred. This sample should be quenched immediately after the addition of the test compound.

• Quenching and Protein Precipitation:

  • To stop the enzymatic reaction, add a sufficient volume of ice-cold ACN containing the internal standard to the collected aliquots (typically a 3:1 or 4:1 ratio of ACN to plasma).

  • Vortex the samples vigorously to ensure complete protein precipitation.

  • Centrifuge the samples at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated proteins.

• Sample Analysis:

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point. The method should be optimized for the specific test compound and internal standard.

• Data Analysis:

  • Calculate the percentage of the test compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line (slope = -k).

  • Calculate the half-life (t1/2) using the equation: t1/2 = 0.693 / k.

Causality Behind Experimental Choices:

• Use of Pooled Plasma: Pooled plasma from multiple donors is used to average out individual variations in enzyme expression and activity, providing a more representative assessment of stability.

• Incubation at 37°C: This temperature mimics physiological conditions in the body.

• Low DMSO Concentration: High concentrations of organic solvents like DMSO can denature plasma proteins, including enzymes, leading to an underestimation of degradation.

• Immediate Quenching: Rapid and effective quenching of the reaction is critical to accurately measure the concentration of the compound at each time point. Ice-cold acetonitrile is used to both stop the enzymatic reaction and precipitate proteins.

• Inclusion of an Internal Standard: The internal standard corrects for variations in sample processing and instrument response, ensuring accurate and precise quantification.

• LC-MS/MS Analysis: This is the gold standard for bioanalytical quantification due to its high sensitivity, selectivity, and ability to distinguish the parent compound from its metabolites.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for reproducible results. The following diagram, generated using Graphviz (DOT language), illustrates the key steps in the in vitro plasma stability assay.

Caption: Workflow for the in vitro plasma stability assay.

Conclusion and Future Directions

The stability of the linker is a cornerstone of developing safe and effective targeted therapeutics. While the sulfonamide moiety offers significant potential in drug design, particularly in the realm of PROTACs, its stability in plasma must be rigorously evaluated. This guide has provided a framework for understanding the factors that govern sulfonamide linker stability, a summary of the available comparative data, and a detailed protocol for its empirical assessment.

As the field of targeted protein degradation and ADCs continues to evolve, the rational design of linkers will become increasingly sophisticated. Future research will likely focus on developing novel sulfonamide-based linkers with finely tuned stability profiles, leveraging a deeper understanding of their metabolic pathways and structure-stability relationships. By employing the principles and methodologies outlined in this guide, researchers can make more informed decisions in the design and selection of sulfonamide linkers, ultimately accelerating the development of the next generation of targeted therapies.

References

• The Development of Sulfatase-Cleavable Linkers for Antibody-Drug Conjugates. (n.d.). Apollo. Retrieved from [Link]

• Nijhuis, A., et al. (2022). Indisulam targets RNA splicing and metabolism to serve as a therapeutic strategy for high-risk neuroblastoma.
• Lee, J., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Immunology.
• Li, Y., et al. (2020). In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. Signal Transduction and Targeted Therapy.

• In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15. (2025, September 7). ResearchGate. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2024, July 9). Diva-Portal.org. Retrieved from [Link]

• Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. (2021, January 19). Pharmaceuticals.
• Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody-Drug Conjug

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.). LabRulez LCMS. Retrieved from [Link]

• Sensitive LC-MS/MS approach for the quantification of proteolysis targeting chimeras in a biological matrix. (n.d.). Bioanalysis Zone. Retrieved from [Link]

• Ratcliffe, A. J. (2022, August 8). Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. Domainex.
• Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. (2022, March 18). Pharmaceuticals.
• Key Considerations in Targeted Protein Degradation Drug Discovery and Development. (n.d.). Frontiers in Pharmacology.

• Rapid High Sensitivity LC-MS/MS Bioanalytical Method for the Simultaneous Quantification of Gefitinib Based PROTACs – 3. (n.d.). Waters Corporation. Retrieved from [Link]

• Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfonates in aqueous solution. (2021, December 15). Physical Chemistry Chemical Physics.

• Indisulam – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Indisulam modulates the metabolome and glucose utilisation a KELLY... (n.d.). ResearchGate. Retrieved from [Link]

• Cecchini, C., Tardy, S., & Scapozza, L. (2022).
• Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications. (n.d.). Journal of Medicinal Chemistry.
• Discovery of Monovalent Direct Degraders of BRD4 that Act via the Recruitment of DCAF11. (2024, October 1).
• Exploring DCAF15 for reprogrammable targeted protein degrad
• Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic. (n.d.). RSC Chemical Biology.
• Characteristic roadmap of linker governs the rational design of PROTACs. (n.d.). Acta Pharmaceutica Sinica B.
• Theoretical Study on the Alkylimino-Substituted Sulfonamides with Potential Biological Activity. (2023, July 21). The Journal of Physical Chemistry B.
• Novel bis-arylsulfonamides and aryl sulfonimides as inactivators of plasminogen activator inhibitor-1 (PAI-1). (n.d.). Bioorganic & Medicinal Chemistry Letters.

• Effect of the linker's site of attachment on PROTAC stability.... (n.d.). ResearchGate. Retrieved from [Link]

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. (2023, February 6). Molecular Pharmaceutics.
• Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides. (n.d.). Organic & Biomolecular Chemistry.

• Understanding the Structure- Ac vity Rela onship (SAR) and PK of PROTAC Linkers. (n.d.). University of Kent. Retrieved from [Link]

• Quantitative determination of sulfonamide residues in foods of animal origin by high-performance liquid chromatography with fluorescence detection. (2000, February 25).

• Quantitative Analysis of Sulfonamide Residues in Natural Animal Casings by HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatiz
• Distribution of sulfonamides and sulfonamide potentiators between red blood cells, proteins and aqueous phases of the blood of different species. (1976). Chemotherapy.

Sources

• 1. In vivo target protein degradation induced by PROTACs based on E3 ligase DCAF15 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Key Considerations in Targeted Protein Degradation Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 5. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag | Domainex [domainex.co.uk]
• 7. Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfonates in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 10. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Indisulam targets RNA splicing and metabolism to serve as a therapeutic strategy for high-risk neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Development of Sulfatase-Cleavable Linkers for Antibody-Drug Conjugates [repository.cam.ac.uk]

Safety & Regulatory Compliance

2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide proper disposal procedures

Executive Summary

2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide (a substituted taurinamide derivative) is a research-grade organic intermediate containing nitrogen and sulfur. For disposal purposes, it is classified as a Non-Halogenated, Sulfur-Containing Organic Waste .

It must never be disposed of via sanitary sewer systems. The primary disposal route is high-temperature incineration via a licensed hazardous waste contractor. Due to the sulfonamide moiety, this compound should be treated as a potential sensitizer and irritant, requiring strict segregation from oxidizers and acids during waste accumulation.

Chemical Profile & Hazard Identification

Before initiating disposal, you must validate the chemical identity to ensure compatibility with waste streams. As a specialized intermediate, specific SDS data may be sparse; therefore, we apply the "Precautionary Principle" based on its functional groups (primary amine, sulfonamide, cyclobutane ring).

Parameter	Technical Specification
Chemical Name	2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide
Molecular Formula	C₇H₁₆N₂O₂S
Functional Groups	Primary Amine (-NH₂), Sulfonamide (-SO₂NH-), Cyclobutane Ring
Physical State	Typically Solid (Powder/Crystalline)
Solubility	Soluble in polar organic solvents (DMSO, Methanol); sparingly soluble in water.[1][2]
Primary Hazards	Skin/Eye Irritant (H315, H319) ; Respiratory Irritant (H335) ; Potential Sensitizer.
Incompatibilities	Strong Oxidizers (e.g., Nitric Acid), Acid Chlorides, Anhydrides.

Scientific Insight: The sulfonamide group (

) is stable under neutral conditions but can hydrolyze in strong acids/bases. The cyclobutane ring possesses ring strain (~26 kcal/mol), making it susceptible to ring-opening reactions under extreme catalytic conditions, though generally stable in standard waste streams.

Waste Characterization & Segregation

Proper segregation is the single most critical step to prevent dangerous chemical reactions in waste drums.

Classification Logic

• Halogen Status: Non-Halogenated . (Formula C₇H₁₆N₂O₂S contains no F, Cl, Br, I).

• EPA Classification: Not explicitly P- or U-listed. Classify as Hazardous Waste based on toxicity/irritant characteristics.

• Stream Assignment:

  • Solid Waste: "Solid Organic Hazardous Waste (Non-Halogenated)"

  • Liquid Waste: "Organic Solvent Waste (Non-Halogenated)"

Visual Workflow: Segregation Decision Tree

Figure 1: Decision logic for segregating 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide waste streams.

Step-by-Step Disposal Protocol

A. Solid Waste Disposal (Pure Compound)

Use this protocol for expired stocks, contaminated solids, or weighing paper.

• PPE Requirement: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. Use a fume hood to avoid dust inhalation.

• Containerization:

  • Transfer the solid into a clear, sealable polyethylene bag (4 mil thickness minimum).

  • Scientific Rationale: Polyethylene is chemically inert to sulfonamides and amines, preventing container degradation.

• Secondary Containment: Place the sealed bag into a secondary wide-mouth plastic jar or a dedicated "Solid Organic Waste" drum.

• Labeling:

  • Attach a hazardous waste tag immediately.

  • Constituents: Write "2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide" (do not use abbreviations).

  • Hazard Checkboxes: Mark "Toxic" and "Irritant".

• Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

B. Liquid Waste Disposal (Reaction Mixtures/Solutions)

Use this protocol if the compound is dissolved in solvents like DMSO, Methanol, or Acetone.

• Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste container (e.g., do not put acetone in polystyrene).

• Transfer: Pour the solution into the designated Non-Halogenated Organic Solvent carboy.

  • Critical Exception: If the compound was dissolved in Dichloromethane (DCM) or Chloroform, it MUST go into the Halogenated waste stream. The halogenated solvent dictates the classification.

• Rinsing: Triple-rinse the original glassware with the compatible solvent and add the rinsate to the waste container.

• Venting: Ensure the waste cap is vented (or use a safety funnel) to prevent pressure buildup, although this compound is not expected to off-gas significantly.

Spill Response & Emergency Procedures

In the event of a spill, immediate containment is necessary to prevent tracking the amine-based compound throughout the laboratory.

Spill Response Workflow

Figure 2: Operational workflow for managing spills of sulfonamide intermediates.

Decontamination Solution: For final surface cleaning, use a mild acidic detergent (e.g., 1% acetic acid or Citranox) followed by water. The acid helps solubilize the amine residues for easier removal.

Regulatory Compliance (US EPA/RCRA)

While this specific molecule does not have a unique RCRA "P" or "U" list code, it is regulated under the "Cradle-to-Grave" liability of the Resource Conservation and Recovery Act (RCRA).

• Generator Status: You must count the weight of this waste toward your monthly hazardous waste generator status.

• Lab Packs: Small vials of this compound are best disposed of via Lab Packing , where a waste contractor packs compatible small containers into a larger drum with absorbent material (vermiculite).

• Prohibitions:

  • NO Drain Disposal (Clean Water Act violation).

  • NO Trash Disposal (Resource Conservation and Recovery Act violation).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 101263, Taurinamide (Structurally similar sulfonamide). Retrieved from [Link]

• U.S. Environmental Protection Agency (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Taurinamide | C2H8N2O2S | CID 101263 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide

Topic: Personal protective equipment for handling 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide Audience: Researchers, scientists, and drug development professionals.[1][2]

[1][2]

NOTICE: As a specific Safety Data Sheet (SDS) for this precise structural analog is likely unavailable or proprietary, this guide applies the Precautionary Principle . It derives safety protocols from the compound's functional pharmacophores: the primary aliphatic amine (corrosivity/irritation potential) and the sulfonamide moiety (sensitization potential).[2]

Compound Hazard Profile & Risk Assessment

Before selecting PPE, you must understand why you are protecting yourself. This molecule is a bifunctional building block likely used in medicinal chemistry (e.g., fragment-based drug discovery).[1]

Functional Group	Associated Hazard	Physiological Mechanism
Primary Amine ( )	Corrosive / Irritant	High pKa (~10-11) causes saponification of skin lipids and denaturation of proteins upon contact.[1][2]
Sulfonamide ( )	Sensitizer	Haptenization: The molecule may bind to serum proteins, triggering an IgE-mediated allergic response (Type I hypersensitivity) or T-cell response (Type IV).[1][2]
Cyclobutyl Ring	Lipophilicity	Increases skin permeability, potentially accelerating systemic absorption of the amine/sulfonamide payload.[2]

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach.[1][2] PPE requirements scale with the operational scale.

Scenario A: Analytical Scale (<100 mg)

Handling sealed vials, preparing NMR/LCMS samples.

• Eyes: Chemical Splash Goggles (ANSI Z87.1).[2] Standard safety glasses are insufficient due to the risk of fine particulate migration.[2]

• Hands: Single-layer Nitrile gloves (Minimum thickness: 0.11 mm).[1][2]

• Body: Standard cotton lab coat (buttoned).

• Respiratory: Fume hood handling is mandatory.[2][3] If weighing outside a hood (not recommended), use an N95 particulate respirator.

Scenario B: Preparative/Synthetic Scale (>100 mg - 10 g)

Weighing powders, setting up reactions, quenching.[1]

• Eyes: Chemical Splash Goggles + Face Shield (if working with open flasks under pressure or heat).[2]

• Hands: Double-Gloving Protocol. [1][2]

  • Inner Layer: Nitrile (inspection layer).[2]

  • Outer Layer: Long-cuff Neoprene or thicker Nitrile (0.2 mm+) to cover lab coat cuffs.[1][2]

• Body: Tyvek® arm sleeves or a disposable chemical-resistant apron over the lab coat.[1][2]

• Respiratory: All operations MUST occur within a certified chemical fume hood.[2]

Operational Protocol: Step-by-Step Handling

This workflow is designed to prevent cross-contamination and sensitization.[1][2]

Phase 1: Engineering Controls & Setup

• Verify Airflow: Ensure fume hood face velocity is between 80–120 fpm (0.4–0.6 m/s).[2]

• Ionization: If the substance is a free base solid, it may be static-prone.[2] Use an anti-static gun or ionizer bar during weighing to prevent powder dispersal.[2]

• Quarantine: Clear the hood of incompatible chemicals (specifically strong oxidizers or acid chlorides that react violently with amines).[2]

Phase 2: The "Clean-Dirty" Hand Protocol

• Left Hand (Dirty): Manipulates the chemical container, spatula, and weighing boat.

• Right Hand (Clean): Manipulates the balance doors, notebook, and pen.

• Rationale: Prevents trace contamination of laboratory surfaces which leads to inadvertent skin exposure later.[2]

Phase 3: Solubilization (Critical Step)

The cyclobutylmethyl group adds lipophilicity, making the compound slow to dissolve in water but soluble in DCM, DMSO, or Methanol.

• Danger: Dissolving the amine in halogenated solvents (DCM) increases skin permeability.[2]

• Action: If a spill occurs with a DCM solution, doff gloves immediately .[2] DCM penetrates nitrile in <2 minutes, carrying the amine sensitizer through the skin.

Emergency Response Visualization

In the event of exposure, immediate action defines the outcome.

Caption: Decision logic for immediate response to exposure incidents involving 2-amino-N-(cyclobutylmethyl)ethane-1-sulfonamide.

Waste Disposal & Deactivation

Never dispose of this compound down the drain.[2] It poses aquatic toxicity risks common to sulfonamides.[2]

Waste Stream	Classification	Packaging Protocol
Solid Waste	Hazardous Chemical Waste (Toxic)	Double-bag in clear polyethylene.[1][2] Label as "Sulfonamide derivative - Potent Sensitizer".[1][2]
Liquid Waste (Aqueous)	Basic Inorganic/Organic	Adjust pH to 6-8 if required by local EHS, otherwise segregate as "Aqueous Basic Waste".[1][2]
Liquid Waste (Solvent)	Halogenated/Non-Halogenated	Segregate based on solvent carrier (e.g., DCM vs. Methanol).[2]
Contaminated Sharps	Hazardous Sharps	Place needles/syringes directly into rigid sharps container.[2] Do not recap.

Deactivation of Spills:

• Absorb liquid spills with vermiculite or sand.[2][3]

• For powder spills, cover with wet paper towels (to prevent dust) then wipe up.[2]

• Clean surface with a dilute 1% Acetic Acid solution.[2]

  • Mechanism:[1][2][4][5] The acid protonates the primary amine (forming a non-volatile salt), reducing vapor pressure and making it easier to clean without spreading active residue.

References

• PubChem. (n.d.).[2] Compound Summary: 2-aminoethanesulfonamide (Taurinamide).[1][2] National Library of Medicine.[2] Retrieved from [Link]

• National Center for Biotechnology Information. (2025).[2] Sulfonamide Allergies and Cross-Reactivity. StatPearls. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[2][6] Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000).[2] Retrieved from [Link][1]

• American Chemical Society (ACS). (2023).[2] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[2] Retrieved from [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. Taurinamide | C2H8N2O2S | CID 101263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Remediation of sulfonamide antibiotic-containing wastewater by constructed wetlands: Importance and action mechanism of plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]